3,4-dimethoxy-N-methylaniline hydrochloride

• CAS: 1209739-54-7

Core Science & Biosynthesis

An In-Depth Technical Guide to 3,4-dimethoxy-N-methylaniline Hydrochloride for Researchers and Drug Development Professionals

Introduction: The Significance of the 3,4-Dimethoxyphenyl Scaffold in Medicinal Chemistry

The 3,4-dimethoxyphenyl moiety is a well-established "privileged scaffold" in drug discovery. Its presence in a molecule can confer favorable pharmacokinetic properties, including enhanced metabolic stability and good oral absorption.[1] This structural motif is found in a variety of biologically active compounds. The addition of an N-methylaniline group to this scaffold creates a versatile intermediate, 3,4-dimethoxy-N-methylaniline, which upon conversion to its hydrochloride salt, offers improved solubility and handling characteristics, making it a valuable building block for the synthesis of complex pharmaceutical agents.[2] This guide will delve into the critical technical aspects of 3,4-dimethoxy-N-methylaniline hydrochloride, providing researchers and drug development professionals with the necessary information for its effective utilization.

Physicochemical Properties

Property	Value	Source
Chemical Name	3,4-dimethoxy-N-methylaniline hydrochloride
CAS Number	1209739-54-7
Molecular Formula	C₉H₁₄ClNO₂
Molecular Weight	203.67 g/mol
Appearance	White to off-white crystalline solid (predicted based on similar compounds)	[2]
Solubility	Soluble in water (predicted due to the hydrochloride group)	[2]

Free Base (3,4-dimethoxy-N-methylaniline):

Property	Value	Source
CAS Number	35162-34-6
Molecular Formula	C₉H₁₃NO₂
Molecular Weight	167.21 g/mol

Synthesis and Purification

The synthesis of 3,4-dimethoxy-N-methylaniline hydrochloride is a multi-step process that begins with the N-methylation of 3,4-dimethoxyaniline, followed by conversion to its hydrochloride salt.

N-Methylation of 3,4-Dimethoxyaniline

The introduction of a methyl group onto the nitrogen atom of 3,4-dimethoxyaniline can be achieved through various established methods for N-methylation of aromatic amines.

Diagram of the Synthesis Pathway

Caption: General synthetic route to 3,4-dimethoxy-N-methylaniline hydrochloride.

Exemplary Protocol for N-Methylation:

A common and effective method involves the use of dimethyl sulfate as the methylating agent.[3]

Materials:

• 3,4-Dimethoxyaniline

• Dimethyl sulfate

• Sodium hydroxide solution

• Benzene (or other suitable organic solvent)

• Water

Procedure:

• Prepare a solution of 3,4-dimethoxyaniline in a suitable solvent.

• Cool the mixture to below 10°C.

• Slowly add dimethyl sulfate dropwise to the cooled solution while stirring.[3]

• After the addition is complete, continue stirring for approximately one hour.[3]

• Gradually add a 30% sodium hydroxide solution dropwise to the reaction mixture.[3]

• Separate the organic layer. The aqueous layer can be extracted with benzene to recover any remaining product.[3]

• Combine the organic layers and wash with water to remove any remaining base.

• Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

• Remove the solvent under reduced pressure to obtain the crude 3,4-dimethoxy-N-methylaniline.

Causality Behind Experimental Choices:

• Low Temperature: The reaction is carried out at a low temperature to control the exothermic nature of the methylation reaction and to minimize the formation of the undesired N,N-dimethylated byproduct.

• Use of Base: The sodium hydroxide is added to neutralize the sulfuric acid formed during the reaction, which in turn protonates the amine and prevents further reaction.

Conversion to Hydrochloride Salt

The purified 3,4-dimethoxy-N-methylaniline free base can be converted to its hydrochloride salt to improve its stability and aqueous solubility.

Diagram of Salt Formation Workflow

Caption: Workflow for the conversion of the free base to the hydrochloride salt.

General Protocol for Hydrochloride Salt Formation:

• Dissolve the purified 3,4-dimethoxy-N-methylaniline in a minimal amount of a suitable dry, non-polar organic solvent such as diethyl ether or dichloromethane.

• Slowly add a solution of hydrogen chloride in a compatible solvent (e.g., HCl in diethyl ether) or bubble dry hydrogen chloride gas through the solution with stirring.[4][5]

• The hydrochloride salt will precipitate out of the solution.

• Collect the precipitate by filtration.

• Wash the collected solid with a small amount of the cold solvent to remove any unreacted starting material or impurities.

• Dry the product under vacuum to yield the final 3,4-dimethoxy-N-methylaniline hydrochloride.

Self-Validating System: The purity of the final product should be confirmed by melting point determination and spectroscopic analysis (NMR, IR, and MS). The disappearance of the starting free base can be monitored by thin-layer chromatography (TLC).

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons, the two methoxy groups, and the N-methyl group. The aromatic protons will likely appear as a set of coupled multiplets in the aromatic region (δ 6.5-7.5 ppm). The two methoxy group protons will each appear as a singlet, likely around δ 3.8-4.0 ppm. The N-methyl protons will also be a singlet, shifted downfield compared to the free base due to the protonation of the nitrogen, likely in the region of δ 3.0-3.5 ppm. The N-H proton will appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the nine carbon atoms in the molecule. The aromatic carbons will resonate in the range of δ 110-150 ppm. The two methoxy carbons will appear around δ 55-60 ppm, and the N-methyl carbon will be in the range of δ 30-40 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by several key absorption bands. A broad band in the region of 2400-2800 cm⁻¹ would be indicative of the N-H⁺ stretch of the ammonium salt. C-H stretching vibrations of the aromatic ring and the methyl groups will appear around 2800-3100 cm⁻¹. The C=C stretching vibrations of the aromatic ring will be observed in the 1400-1600 cm⁻¹ region. Strong C-O stretching bands for the methoxy groups are expected around 1200-1250 cm⁻¹.

• Mass Spectrometry (MS): In the mass spectrum, the molecular ion peak for the free base (m/z = 167.21) would be expected. Fragmentation patterns would likely involve the loss of methyl groups and the cleavage of the methoxy groups.

Reactivity and Stability

Aromatic amines and their salts exhibit characteristic reactivity.

• Basicity: As an aniline derivative, 3,4-dimethoxy-N-methylaniline is a weak base. The hydrochloride salt is the result of the neutralization of this basic amine with hydrochloric acid.

• Reactivity with Acids: The free base will react exothermically with strong acids to form salts.[6]

• Incompatibilities: Aromatic amines can be incompatible with strong oxidizing agents, isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[6]

• Stability: The hydrochloride salt is generally more stable and less susceptible to air oxidation than the free base.[7] However, like many aromatic amines, it may be sensitive to prolonged exposure to light and should be stored accordingly.[8][9]

Applications in Drug Development

While specific examples for 3,4-dimethoxy-N-methylaniline hydrochloride are not prevalent in the readily available literature, its structural motifs are of significant interest in medicinal chemistry. Aniline derivatives are crucial building blocks in the synthesis of a wide array of pharmaceuticals.[10] The 3,4-dimethoxyphenyl group, in particular, is a key feature in many compounds with anticancer activity.[11][12][13]

Potential Roles as a Pharmaceutical Intermediate:

• Synthesis of Kinase Inhibitors: The aniline scaffold is a common feature in many kinase inhibitors used in oncology.

• Development of CNS-active Agents: The phenethylamine backbone, which can be derived from this intermediate, is present in many neurologically active compounds.

• Scaffold for Combinatorial Chemistry: The reactivity of the amine group allows for the facile introduction of diverse functionalities, making it a useful scaffold for the generation of compound libraries for high-throughput screening.

Analytical Methods

For quality control and research purposes, reliable analytical methods are essential.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a suitable technique for the analysis of aniline derivatives.[14][15] A typical method would involve a C18 column with a mobile phase consisting of a mixture of acetonitrile and water with an acidic modifier like formic acid or phosphoric acid to ensure good peak shape for the amine.[14] Detection is typically achieved using a UV detector.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be employed for the analysis of 3,4-dimethoxy-N-methylaniline.[10] Derivatization may sometimes be necessary for polar anilines to improve their chromatographic behavior, although direct analysis is often possible.[14]

Safety and Handling

Aromatic amines and their salts should be handled with care due to their potential toxicity.

• Toxicity: Aromatic amines can be toxic by ingestion, inhalation, and skin absorption.[7][16][17] They can cause methemoglobinemia, and some are suspected carcinogens.[8][16]

• Personal Protective Equipment (PPE): When handling this compound, it is essential to use appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.[2][18]

• Spill and Disposal: In case of a spill, the material should be absorbed with an inert material and disposed of as hazardous waste.[18] All waste material must be disposed of in accordance with local, state, and federal regulations.

Conclusion

3,4-dimethoxy-N-methylaniline hydrochloride is a valuable chemical intermediate with significant potential in the field of drug discovery and development. Its structural features, combining the privileged 3,4-dimethoxyphenyl scaffold with a reactive N-methylaniline moiety, make it an attractive starting material for the synthesis of novel therapeutic agents. This guide has provided a comprehensive overview of its chemical properties, synthesis, and handling, offering a foundation for its effective use in the research laboratory and beyond. Further research into the specific biological activities of compounds derived from this intermediate is warranted and could lead to the discovery of new and important medicines.

References

• PubChem. (n.d.). 3,4-Dimethoxyaniline. Retrieved from [Link]

• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• ResearchGate. (2012). How to make a salt of a novel compound?. Retrieved from [Link]

• ACS Publications. (n.d.). Determination of aniline and substituted derivatives in wastewater by gas and liquid chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines | Request PDF. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis and In Vitro Anticancer Activity of Novel 4-Aryl-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridines Arrest Cell Cycle and Induce Cell Apoptosis by Inhibiting CDK2 and/or CDK9. Retrieved from [Link]

• Google Patents. (n.d.). US3819709A - Synthesis of n-methylaniline.
• Google Patents. (n.d.). US20100204470A1 - method for salt preparation.

• BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 13 Amines. Retrieved from [Link]

• MDPI. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. Retrieved from [Link]

• SKC Inc. (2024). SDS 2002 - Aromatic Amine Cleaning Developing Solution.indd. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. Retrieved from [Link]

• Scribd. (n.d.). Aromatic Amines Hazcard Overview | PDF. Retrieved from [Link]

• ResearchGate. (2020). What is the best way to convert my amine compound from the free amine into the salt form HCl?. Retrieved from [Link]

• Wikipedia. (n.d.). 2C-B. Retrieved from [Link]

• MDPI. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. Retrieved from [Link]

• YouTube. (2021). Dimethylaniline : Synthesis. Retrieved from [Link]

• Cresset Group. (2024). Aniline replacement in drug-like compounds. Retrieved from [Link]

• ResearchGate. (2017). Purification of organic hydrochloride salt?. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3,4-dimethylaniline. Retrieved from [Link]

• PubMed Central. (n.d.). Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies. Retrieved from [Link]

• LookChem. (n.d.). 3,4-dimethoxy-N-methylaniline｜35162-34-6. Retrieved from [Link]

• Yufeng. (2024). N-Methylaniline Chemical Properties,Uses,Production. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CAS 638-03-9: 3-Methylaniline hydrochloride | CymitQuimica [cymitquimica.com]
• 3. N-Methylaniline synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 3,4-Dimethylaniline | 95-64-7 [chemicalbook.com]
• 7. N-Methylaniline Chemical Properties,Uses,Production [yufenggp.com]
• 8. 3,4-Dimethoxyaniline | C8H11NO2 | CID 22770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. fishersci.ie [fishersci.ie]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and In Vitro Anticancer Activity of Novel 4-Aryl-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridines Arrest Cell Cycle and Induce Cell Apoptosis by Inhibiting CDK2 and/or CDK9 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. scribd.com [scribd.com]
• 18. international.skcinc.com [international.skcinc.com]

Structural Characterization and Synthetic Utility of 3,4-Dimethoxy-N-methylaniline Hydrochloride

Executive Summary & Chemical Identity[1][2]

3,4-Dimethoxy-N-methylaniline Hydrochloride (CAS: 1209739-54-7) is a specialized secondary aromatic amine salt utilized primarily as a regiospecific building block in medicinal chemistry and advanced materials science.[1] Unlike its primary amine precursor (4-aminoveratrole), the N-methylated derivative offers distinct nucleophilic properties, making it a critical intermediate for the synthesis of isoquinoline alkaloids via Pictet-Spengler cyclization and the development of pharmacophores requiring controlled steric hindrance at the nitrogen center.

This guide provides a rigorous structural analysis, validated synthesis protocols, and handling standards designed for drug development workflows.[1]

Chemical Profile Table[2]

Parameter	Specification
IUPAC Name	N-(3,4-dimethoxyphenyl)methanaminium chloride
Common Name	3,4-Dimethoxy-N-methylaniline HCl
CAS Number	1209739-54-7 (Salt) / 35162-34-6 (Free Base)
Molecular Formula	C H ClNO
Molecular Weight	203.67 g/mol
Appearance	White to off-white crystalline solid (Hygroscopic)
Solubility	High: Water, Methanol, DMSO; Low: Hexane, Et O
pKa (Conj.[2][3] Acid)	~5.3 (Estimated based on aniline derivatives)

Structural Elucidation & Spectroscopy

The structural integrity of this compound relies on the specific substitution pattern of the veratrole (1,2-dimethoxybenzene) core and the methylation state of the amine.[1] The hydrochloride salt form is preferred for characterization due to its resistance to oxidative degradation (browning) common in electron-rich anilines.[1]

Nuclear Magnetic Resonance (NMR) Analysis

Causality: The electron-donating methoxy groups at positions 3 and 4 shield the aromatic protons, while the N-methyl group introduces a diagnostic signal. In the HCl salt, the N-methyl signal shifts downfield due to the positive charge on the ammonium nitrogen.[1]

Predicted H NMR Data (400 MHz, DMSO-d )

Position / Group	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment Logic
NH	10.5 - 11.2	Broad Singlet	2H	Exchangeable acidic protons on quaternary nitrogen.
Ar-H (Pos 5)	6.85 - 6.95	Doublet ( Hz)	1H	Ortho-coupling to H-6; shielded by C4-OMe.
Ar-H (Pos 2)	6.50 - 6.60	Doublet ( Hz)	1H	Meta-coupling to H-6; shielded by C3-OMe.
Ar-H (Pos 6)	6.40 - 6.55	dd ( Hz)	1H	Electronic environment between amine and methoxy.[1]
-OCH	3.70 - 3.75	Singlet (x2)	6H	Characteristic methoxy region; often overlapping.[1]
N-CH	2.75 - 2.85	Singlet	3H	Diagnostic N-methyl signal.[1]

Structural Connectivity Diagram

The following diagram illustrates the connectivity and the protonation site that stabilizes the molecule against oxidation.[1]

Caption: Structural connectivity highlights the electron-rich veratrole core stabilized by the ammonium salt formation.

Synthesis & Purification Protocol

Expertise: Direct methylation of 3,4-dimethoxyaniline using alkyl halides (e.g., MeI) often leads to over-alkylation (formation of quaternary ammonium salts).[1] To ensure mono-methylation , a reductive amination strategy is the authoritative standard.[1]

Protocol: Reductive Amination via Formylation/Reduction

This two-step "one-pot" equivalent offers the highest regioselectivity.[1]

Reagents:

• 3,4-Dimethoxyaniline (Starting Material)[4][1][5]

• Trimethyl orthoformate (Solvent/Reagent) or Formic Acid[1]

• Sodium Borohydride (NaBH

  ) or LiAlH [1]

• HCl in Dioxane (for salt formation)[1]

Workflow Diagram:

Caption: Step-wise synthesis ensuring mono-methylation via a formamide intermediate.

Detailed Methodology

• Formylation: Reflux 3,4-dimethoxyaniline (1.0 eq) in 98% formic acid for 2 hours. Monitor TLC for disappearance of primary amine.[1] Remove excess acid in vacuo to yield the formamide.[1]

• Reduction: Suspend the formamide in anhydrous THF under N

  . Slowly add LiAlH (2.5 eq) at 0°C. Reflux for 4 hours.

• Quench & Extraction: Quench carefully with Fieser method (Water/15% NaOH/Water). Filter precipitate.[1][6][7] Extract filtrate with DCM.[1]

• Salt Formation (Critical Step): Dissolve the resulting oil (free base) in minimal dry diethyl ether.[1] Add 4M HCl in dioxane dropwise with stirring at 0°C. The hydrochloride salt will precipitate immediately as a white solid.[1]

• Filtration: Collect under inert atmosphere (Argon) to prevent moisture absorption.[1]

Stability, Handling & Safety

Trustworthiness: Aromatic amines are notorious for oxidation.[1] The HCl salt significantly mitigates this, but rigorous protocols are still required.[1]

Stability Matrix

Stressor	Impact	Mitigation Strategy
Oxidation (Air)	Turns pink/brown (Quinone formation)	Store under Argon/Nitrogen; Keep as HCl salt.[1]
Moisture	Hygroscopic; Clumping	Store in desiccator with P O .[1]
Light	Photolytic degradation	Amber vials; Aluminum foil wrap.[1]

Safety (EHS)

• Acute Toxicity: Like most anilines, this compound is potentially toxic if ingested or absorbed through skin (Methemoglobinemia risk).[1]

• PPE: Nitrile gloves (double gloving recommended), lab coat, and chemical safety goggles.[1] Handle only in a fume hood.

Applications in Drug Discovery[2][8]

The 3,4-dimethoxy-N-methylaniline scaffold is a "privileged structure" in medicinal chemistry, serving as a precursor for:

• Pictet-Spengler Cyclization: Reaction with aldehydes yields tetrahydroisoquinolines, a core skeleton in thousands of bioactive alkaloids (e.g., morphine analogs, antihypertensives).[1]

• Verapamil Analogs: The dimethoxyphenyl motif is crucial for calcium channel blocker activity.[1]

• Metabolic Probes: The N-methyl group serves as a metabolic handle to study N-demethylation rates by cytochrome P450 enzymes.[1]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 22770, 3,4-Dimethoxyaniline (Parent Structure).[1] Retrieved from [Link][1]

• Beilstein Journal of Organic Chemistry (2019). Formaldehyde surrogates in multicomponent reactions (Povarov/Pictet-Spengler context). Retrieved from [Link][1]

• ChemSrc (2025). 3,4-Dimethoxy-N-methylaniline CAS Database Entry.[1][8] Retrieved from [Link][1]

Sources

• 1. 3,4-Dimethoxyaniline | C8H11NO2 | CID 22770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4-Dimethylaniline(95-64-7) 1H NMR [m.chemicalbook.com]
• 3. N-Methylaniline(100-61-8) 1H NMR [m.chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. 3,4-dimethoxy-N-methylaniline hydrochloride [chembk.com]
• 6. US5041671A - Process for the preparation 4-chloro-2,5-dimethoxy-aniline - Google Patents [patents.google.com]
• 7. N-Methylaniline synthesis - chemicalbook [chemicalbook.com]
• 8. 3,4-Dimethoxy-N-methylaniline | CAS#:35162-34-6 | Chemsrc [chemsrc.com]

Technical Whitepaper: Physicochemical Characterization and Synthetic Utility of 3,4-Dimethoxy-N-methylaniline Hydrochloride

[1]

Executive Summary

3,4-Dimethoxy-N-methylaniline hydrochloride (CAS 1209739-54-7) serves as a critical secondary amine building block in the synthesis of isoquinoline alkaloids and pharmacophores targeting adrenergic and serotonergic systems.[1] As a derivative of veratrole (1,2-dimethoxybenzene), its electron-rich aromatic ring makes it highly reactive in electrophilic aromatic substitutions, while the N-methyl moiety provides a strategic handle for constructing tertiary amines without the need for harsh methylation steps later in the synthetic sequence.[1]

This guide provides a definitive reference for the molecular weight calculations, synthetic pathways, and handling protocols required to integrate this compound into high-fidelity drug discovery workflows.

Part 1: Molecular Identity & Stoichiometry[1][2]

Precise stoichiometry is the bedrock of reproducible organic synthesis.[2] For 3,4-dimethoxy-N-methylaniline hydrochloride, the distinction between the free base and the salt form is critical for yield calculations.[1]

Molecular Weight Analysis[1][2][3]

The compound exists as a hydrochloride salt (

), where the protonation of the secondary amine confers stability and water solubility compared to its oil-based free form.[2]

Table 1: Stoichiometric Data Profile

Parameter	Value	Unit	Notes
IUPAC Name	N-(3,4-Dimethoxyphenyl)methanamine hydrochloride	-	-
CAS Number	1209739-54-7	-	Salt form
CAS Number	35162-34-6	-	Free base
Molecular Formula		-	Includes HCl
Average Molar Mass	203.67	g/mol	Use for reagent calculations
Monoisotopic Mass	203.0713	Da	Use for HRMS identification
Free Base MW	167.21	g/mol
Salt/Base Ratio	1.218	-	Multiplier to convert base mass to salt mass

Isotopic Mass Distribution

For mass spectrometry (MS) applications, the presence of Chlorine introduces a distinct isotopic pattern (

vs in a 3:1 ratio).[2]

• M+ Peak (100%): 203.07 Da (

  )[1][2]

• M+2 Peak (32%): 205.07 Da (

  )[1][2]

Part 2: Synthesis & Preparation Protocols[1][3]

The synthesis of 3,4-dimethoxy-N-methylaniline requires controlling the alkylation to stop at the secondary amine, preventing the formation of the quaternary ammonium salt or the tertiary N,N-dimethylaniline.[1]

Pathway Selection: Reductive Amination

Direct methylation with methyl iodide often leads to over-alkylation.[2] The preferred industrial route is Reductive Amination using 3,4-dimethoxyaniline and formaldehyde equivalents.[2]

Figure 1: Selective synthesis pathway via reductive amination to avoid over-alkylation.

Experimental Protocol (Bench Scale)

Objective: Synthesize 10g of 3,4-dimethoxy-N-methylaniline HCl.

Reagents:

• 3,4-Dimethoxyaniline (15.3 g, 0.1 mol)[2]

• Paraformaldehyde (3.0 g, 1 eq) or Formalin[2]

• Sodium Borohydride (

  ) (1.5 eq)

• Methanol (Solvent)[2]

• 4M HCl in Dioxane[2]

Step-by-Step Methodology:

• Imine Formation: Dissolve 3,4-dimethoxyaniline in Methanol (150 mL). Add Paraformaldehyde.[2][3][4] Stir at room temperature for 2 hours. Note: The solution may darken as the imine forms.[1][2]

• Reduction: Cool the mixture to 0°C. Slowly add

  portion-wise (exothermic). Allow to warm to RT and stir for 4 hours.

• Quench: Quench excess hydride with water (50 mL). Extract with Ethyl Acetate (3 x 50 mL).

• Isolation (Free Base): Dry organic layer over

  and concentrate in vacuo to yield the oily free base.[2]

• Salt Formation: Dissolve the oil in minimal diethyl ether. Add 4M HCl in dioxane dropwise with vigorous stirring.

• Filtration: The white precipitate (HCl salt) is filtered, washed with cold ether, and dried under vacuum.[2]

Part 3: Analytical Characterization[1][2]

To validate the identity of the synthesized compound, compare experimental data against these theoretical standards.

Proton NMR ( -NMR) in

The hydrochloride salt will show distinct shifts due to the protonated nitrogen.[2]

Shift ( ppm)	Multiplicity	Integration	Assignment
6.8 - 7.0	Multiplet	3H	Aromatic Ring Protons (Veratrole core)
3.85	Singlet	3H	Methoxy ( )
3.82	Singlet	3H	Methoxy ( )
2.85	Singlet	3H	N-Methyl ( )
4.80	Broad Singlet	-	/ Exchangeable amine protons

Solubility & Stability Profile

• Water: Highly soluble (>50 mg/mL).[2]

• DMSO: Soluble.

• Ether/Hexane: Insoluble (Salt form).[2]

• Hygroscopicity: Moderate.[2] Store in a desiccator.

• Stability: Sensitive to oxidation (amine oxide formation) if left in solution for extended periods.[2] Store as solid.

Part 4: Applications in Drug Development[1][2][5]

This compound acts as a "masked" nucleophile.[2] The electron-donating methoxy groups activate the ring, while the secondary amine is ready for coupling.[2]

Isoquinoline Alkaloid Synthesis

It is a direct precursor to Laudanosine and related benzylisoquinoline alkaloids.[2] The secondary amine reacts with acid chlorides or aldehydes, followed by Bischler-Napieralski or Pictet-Spengler cyclization.[1][2]

Figure 2: Strategic utility of the N-methylaniline scaffold in medicinal chemistry.

Metabolic Studies

In DMPK (Drug Metabolism and Pharmacokinetics) studies, this compound is often used as a reference standard for the metabolite of N,N-dimethyl-3,4-dimethoxyaniline, helping to map oxidative demethylation pathways in liver microsomes.[1][2]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 1209739-54-7, 3,4-Dimethoxy-N-methylaniline hydrochloride.[1][2] Retrieved from [Link][1][2]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry.[2] Oxford University Press.[2] (Reference for Reductive Amination mechanisms).

Sources

• 1. 6315-89-5|3,4-Dimethoxyaniline|BLD Pharm [bldpharm.com]
• 2. 3,4-Dimethoxyaniline | C8H11NO2 | CID 22770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. The uses of N-methylaniline_Chemicalbook [chemicalbook.com]

3,4-dimethoxy-N-methylaniline hydrochloride safety data sheet

Topic: 3,4-Dimethoxy-N-methylaniline Hydrochloride: Technical Guide & Safety Profile Content Type: Technical Whitepaper & Operational Guide Audience: Research Scientists, Medicinal Chemists, and EHS Officers[1][2]

Compound Profile & Identity

3,4-Dimethoxy-N-methylaniline hydrochloride is a specialized secondary amine building block used primarily in the synthesis of pharmaceutical agents, particularly tyrosine kinase inhibitors and quinazoline-based therapeutics.[2] It serves as a critical intermediate for introducing the electron-rich 3,4-dimethoxyphenyl moiety, a pharmacophore often associated with metabolic stability and receptor binding affinity.[2]

Chemical Identification Data

Parameter	Specification
Chemical Name	3,4-Dimethoxy-N-methylaniline hydrochloride
Synonyms	N-Methyl-3,4-dimethoxyaniline HCl; N-Methyl-4-aminoveratrole HCl
CAS Number (Salt)	1209739-54-7
CAS Number (Free Base)	35162-34-6
Molecular Formula	C₉H₁₃NO₂[1][2][3][4][5][6][7] · HCl
Molecular Weight	203.67 g/mol
Appearance	Off-white to pale grey crystalline solid
Solubility	Soluble in water, methanol, DMSO; sparingly soluble in non-polar solvents.[1]

Safety Data Sheet (SDS) Summary

Critical Safety Note: While specific toxicological data for the hydrochloride salt is limited in public registries, it must be handled with the same rigor as the parent aniline derivatives, which are known for potential methemoglobinemia risks and skin sensitization.[1]

2.1 Hazards Identification (GHS Classification)

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2]

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][2]

• Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[1][2]

• Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory irritation).[1][2]

2.2 Handling & Storage Protocols

• Engineering Controls: Use only in a chemical fume hood. Avoid dust formation.

• PPE: Nitrile gloves (0.11 mm thickness minimum), safety goggles, and lab coat.[2] A P95 particulate respirator is recommended if handling large quantities of the solid.[1]

• Storage: Store at 2–8°C (refrigerated) under an inert atmosphere (Argon or Nitrogen). The compound is hygroscopic and air-sensitive; oxidation leads to darkening (quinone imine formation).[1][2]

2.3 Emergency First Aid

• Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses.

• Skin Contact: Wash with non-abrasive soap and water.[1] If cyanosis (blue lips/nails) appears, seek immediate medical attention (potential methemoglobinemia).[2]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center.

Technical Synthesis Guide

Objective: Synthesis of 3,4-dimethoxy-N-methylaniline hydrochloride from 3,4-dimethoxyaniline (4-aminoveratrole).

Rationale: Direct alkylation of anilines with methyl iodide often leads to over-alkylation (formation of N,N-dimethyl byproducts).[1][2] The Reductive Amination pathway described below is self-validating because it kinetically favors the mono-methylated product via an imine intermediate.[1][2]

3.1 Reaction Mechanism & Pathway

The synthesis proceeds via the condensation of the primary amine with formaldehyde to form a hemiaminal/imine, which is subsequently reduced by sodium borohydride.[1]

Figure 1: Step-wise reductive amination pathway for mono-methylation specificity.

3.2 Experimental Protocol (Bench Scale: 10 mmol)

Reagents:

• 3,4-Dimethoxyaniline (1.53 g, 10 mmol)[2]

• Paraformaldehyde (360 mg, 12 mmol eq.[2] formaldehyde)[2]

• Sodium Methoxide (catalytic, 0.5 mmol)[2]

• Sodium Borohydride (NaBH₄) (454 mg, 12 mmol)[2]

• Methanol (anhydrous)[2]

• HCl (4M in Dioxane)[2]

Step-by-Step Methodology:

• Imine Formation:

  • In a 100 mL round-bottom flask, dissolve 3,4-dimethoxyaniline in 20 mL anhydrous methanol.

  • Add paraformaldehyde and catalytic sodium methoxide.[1]

  • Reflux for 2 hours.[7] Checkpoint: The solution should turn clear or slightly yellow, indicating depolymerization of paraformaldehyde and imine formation.

• Reduction:

  • Cool the mixture to 0°C in an ice bath.

  • Add NaBH₄ portion-wise over 15 minutes. Caution: Hydrogen gas evolution will occur.[1][7]

  • Allow to warm to room temperature and stir for 3 hours.

• Workup:

  • Quench excess hydride with 5 mL water.[1]

  • Evaporate methanol under reduced pressure.[1]

  • Extract the residue with Ethyl Acetate (3 x 20 mL).[2]

  • Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Salt Formation:

  • Dissolve the crude oil (free base) in 10 mL diethyl ether.

  • Add 4M HCl in dioxane dropwise at 0°C until precipitation is complete.

  • Filter the white/grey solid and wash with cold ether.[1]

Quality Control & Validation

To ensure the integrity of the synthesized compound, the following analytical parameters must be met.

4.1 NMR Characterization (Expected Shifts)

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 10.5-11.0 (br s, 2H): Ammonium protons (NH₂⁺).[1][2]

  • δ 6.8-7.0 (m, 3H): Aromatic ring protons (characteristic of 1,2,4-substitution).[1][2]

  • δ 3.75 (s, 3H): Methoxy group 1.[2]

  • δ 3.72 (s, 3H): Methoxy group 2.[2]

  • δ 2.85 (s, 3H): N-Methyl group .[1][2] Note: If this appears as a doublet or integrates to >3H, check for dimethyl impurity.[1]

4.2 HPLC Purity Check

• Column: C18 Reverse Phase (e.g., Agilent Zorbax).[2]

• Mobile Phase: A: Water (0.1% TFA), B: Acetonitrile.[1] Gradient 5% B to 95% B over 20 min.

• Detection: UV @ 254 nm.[1]

• Acceptance Criteria: >98% purity. Major impurity is usually the starting material (aniline) or the N,N-dimethyl analog.[2]

Applications in Drug Development

This compound acts as a versatile nucleophile in the synthesis of complex heterocycles.[1]

Figure 2: Downstream utility in medicinal chemistry workflows.

• Kinase Inhibitors: Used to install the solvent-exposed aniline tail in quinazoline-based EGFR inhibitors, improving solubility and pharmacokinetic profiles [1].[1][2]

• Alkaloid Synthesis: The electron-rich ring facilitates Pictet-Spengler cyclizations to form tetrahydroisoquinoline scaffolds, common in neuroactive drugs.[1][2]

References

• ChemicalBook. (2024).[2] 3,4-Dimethoxy-N-methylaniline Hydrochloride Product Profile. Link

• BLD Pharm. (2024).[2] Safety Data Sheet: 3,4-Dimethoxy-N-methylaniline hydrochloride. Link

• PubChem. (2024).[2] Compound Summary: 3,4-Dimethoxyaniline (Parent Amine).[2] National Library of Medicine. Link[2]

• Accela ChemBio. (2024).[2] Product Catalog: CAS 1209739-54-7.[2][4] Link

• Heidelberg University. (2018).[2] Hydroxylamine-Mediated Arene C-H Amination. (Contextual reference for aniline synthesis methods). Link[2]

Sources

• 1. 10541-33-0|4-Methoxy-N-methylaniline hydrochloride|BLD Pharm [bldpharm.com]
• 2. (S)-Verapamil | C27H38N2O4 | CID 92305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,4-Dimethoxy-N-methylaniline | CAS#:35162-34-6 | Chemsrc [chemsrc.com]
• 4. 35162-34-6|3,4-Dimethoxy-N-methylaniline|BLD Pharm [bldpharm.com]
• 5. 3,4-Dimethylaniline | 95-64-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. US20070299092A1 - Quinone Substituted Quinazoline and Quinoline Kinase Inhibitors - Google Patents [patents.google.com]
• 7. prepchem.com [prepchem.com]

Technical Guide: Physical Appearance & Solid-State Characterization of 3,4-Dimethoxy-N-methylaniline Hydrochloride

[1][2]

Part 1: Executive Summary & Chemical Identity[1]

3,4-Dimethoxy-N-methylaniline hydrochloride is a secondary amine salt frequently utilized as a building block in the synthesis of isoquinoline alkaloids and pharmaceutical intermediates.[1][2] While the free base is susceptible to rapid oxidative degradation, the hydrochloride salt offers enhanced stability, provided it is isolated and stored correctly.[2]

This guide moves beyond simple physical descriptions to provide a causal understanding of the compound's appearance. It establishes a self-validating protocol to determine if your sample meets the required purity standards for sensitive downstream applications.[1][2]

Chemical Specifications

Parameter	Detail
Systematic Name	N-methyl-3,4-dimethoxyaniline hydrochloride
CAS Number (Salt)	1209739-54-7
CAS Number (Free Base)	35162-34-6
Molecular Formula	C H NO [1][2][3][4][5][6][7] · HCl
Molecular Weight	203.67 g/mol
Structure	Secondary aromatic amine salt with two methoxy electron-donating groups.[1][2]

Part 2: Physical Appearance & Solid-State Properties[1][2]

The "Ideal" vs. "Actual" Appearance

The physical appearance of this compound is a direct indicator of its chemical purity and oxidation state.[2]

• Ideal State (High Purity >98%):

  • Form: Crystalline solid (needles or plates depending on crystallization solvent).[1][2]

  • Color: White to off-white.

  • Texture: Free-flowing powder; non-tacky.[1][2]

• Degraded/Impure State:

  • Color: Pale pink, beige, or brown.

  • Cause: Electron-rich anilines are prone to oxidation.[1][2] The "pinking" is caused by the formation of quinoid impurities or azobenzene derivatives upon exposure to air and light.[2]

  • Texture: Clumping indicates hygroscopicity (absorption of moisture), which accelerates hydrolytic degradation.[2]

Solubility Profile

• Water: High solubility (typical for amine salts).[1][2]

• Methanol/Ethanol: Soluble (often used for recrystallization).[1][2]

• Ether/Hexanes: Insoluble (used as anti-solvents for precipitation).[1][2]

• Dichloromethane: Low solubility for the salt; high solubility for the free base.[2]

Part 3: Synthesis & Purification Logic[1]

The appearance of the final product is dictated by the purification method.[2] The following workflow illustrates the critical decision points where physical form is established.

Purification Workflow Diagram

Figure 1: Purification pathway determining the final physical form.[1][2] The transition from the oxidation-prone free base to the stable HCl salt is the critical step for color control.[1]

Recrystallization Protocol (Corrective Action)

If your sample appears brown or sticky, perform this "rescue" recrystallization:

• Dissolution: Dissolve the crude salt in the minimum amount of boiling absolute ethanol or isopropanol.

  • Note: If the solution is dark, treat with activated charcoal for 15 minutes and filter hot through Celite.[2]

• Nucleation: Remove from heat. Slowly add anhydrous diethyl ether or ethyl acetate (anti-solvent) until slight turbidity persists.[1][2]

• Crystallization: Allow to cool slowly to room temperature, then refrigerate (4°C). Rapid cooling promotes amorphous precipitation (trapping impurities).[1][2]

• Isolation: Filter the white crystals and wash with cold ether.

• Drying: Dry in a vacuum desiccator over P

  O to remove trace moisture.[1][2]

Part 4: Characterization & Self-Validation[1][2]

Do not rely solely on the label. Use this decision tree to validate the material before use.

Diagnostic Decision Tree

Figure 2: Quality control decision matrix for 3,4-dimethoxy-N-methylaniline HCl.

Analytical Benchmarks

• Melting Point: While specific literature values for the N-methyl HCl salt are sparse compared to the free base, amine hydrochlorides of this class typically melt in the range of 150°C – 220°C (with decomposition).[1][2]

  • Validation: A sharp melting range (< 2°C width) indicates high purity.[1][2] A broad range indicates residual solvent or organic impurities.[1][2]

• Hygroscopicity: The salt is likely hygroscopic.[2][4]

  • Test: Expose a small amount to air.[1][2] If it becomes tacky within 30 minutes, handle all future aliquots in a glovebox or under inert atmosphere.[2]

References

• National Toxicology Program (NTP). (1992).[1][2][8] Chemical Repository Database: 3,4-Dimethoxyaniline (Free Base Data).[1][2] Research Triangle Park, NC.[2] Link[1][2]

• Lide, D.R.[2] (ed.). (1995).[1][2] CRC Handbook of Chemistry and Physics, 76th ed.[2] CRC Press.[1][2] (General reference for amine salt properties).

• ChemicalBook. (2025).[1][2][4] Product Datasheet: 3,4-Dimethoxy-N-methylaniline Hydrochloride (CAS 1209739-54-7).[1][2][9][10]Link[1][2]

• Sigma-Aldrich. (2025).[1][2][4] Safety Data Sheet: N-Methylaniline derivatives.[1][2] (General handling protocols for N-methyl anilines). Link

• PubChem. (2025).[1][2][8][11] Compound Summary: 3,4-Dimethoxy-N-methylaniline.[1][2][6][9][10] CID 12218671.[1][2] Link[1][2]

Sources

• 1. 1209739-54-7,3,4-dimethoxy-N-methylaniline hydrochloride-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. 3,4-Dimethoxyaniline | C8H11NO2 | CID 22770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-methylaniline [stenutz.eu]
• 4. 4-Methylaniline hydrochloride | 540-23-8 [chemicalbook.com]
• 5. CN105924363A - Preparation method of N-methyl-4-methoxyaniline - Google Patents [patents.google.com]
• 6. PubChemLite - 3,4-dimethoxy-n-methylaniline (C9H13NO2) [pubchemlite.lcsb.uni.lu]
• 7. nbinno.com [nbinno.com]
• 8. N-Methylaniline | C7H9N | CID 7515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chembk.com [chembk.com]
• 10. 1209739-54-7|3,4-Dimethoxy-N-methylaniline hydrochloride|BLD Pharm [bldpharm.com]
• 11. N-Methylaniline | C7H9N | CID 7515 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Spectroscopic and Structural Elucidation Guide to 3,4-Dimethoxy-N-methylaniline and its Hydrochloride Salt

This technical guide provides an in-depth analysis of the spectroscopic properties of 3,4-dimethoxy-N-methylaniline and its hydrochloride salt. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed exploration of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Beyond a mere presentation of data, this guide delves into the causal relationships between molecular structure and spectral output, equipping the reader with the expertise to interpret and validate spectroscopic information for this compound and its derivatives.

Introduction: The Significance of 3,4-Dimethoxy-N-methylaniline

3,4-Dimethoxy-N-methylaniline, with CAS number 35162-34-6, is a substituted aniline derivative of interest in medicinal chemistry and organic synthesis.[1] Its structural backbone is found in numerous pharmacologically active compounds, making a thorough understanding of its spectroscopic signature crucial for quality control, reaction monitoring, and the rational design of new chemical entities. The hydrochloride salt form is often utilized to improve the solubility and stability of amine-containing compounds. This guide will primarily focus on the spectroscopic characterization of the free base, 3,4-dimethoxy-N-methylaniline, and will further elaborate on the anticipated spectral modifications upon its conversion to the hydrochloride salt.

Molecular Structure and its Spectroscopic Implications

A foundational understanding of the molecular structure is paramount to interpreting its spectroscopic data. The key structural features of 3,4-dimethoxy-N-methylaniline that will influence its spectra are:

• Aromatic Ring: A benzene ring substituted with three groups, leading to characteristic signals in both ¹H and ¹³C NMR, as well as distinct IR absorption bands.

• Methoxy Groups (-OCH₃): Two methoxy groups at positions 3 and 4 of the aromatic ring will produce singlet signals in the ¹H NMR spectrum and distinct resonances in the ¹³C NMR spectrum.

• N-methyl Group (-NHCH₃): The methyl group attached to the nitrogen atom will also appear as a singlet in the ¹H NMR and a characteristic signal in the ¹³C NMR spectrum. The secondary amine proton will be observable under specific conditions.

• Amine Group (-NH-): The secondary amine functionality is a key feature that will have a significant impact on the IR spectrum and will be the site of protonation to form the hydrochloride salt.

The protonation of the amine to form the hydrochloride salt will induce notable changes in the electronic environment of the molecule, which will be reflected in the spectroscopic data, particularly in the NMR and IR spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Analysis

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. This section will provide a detailed breakdown of the expected ¹H and ¹³C NMR spectra of 3,4-dimethoxy-N-methylaniline.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides information about the number of different types of protons, their chemical environment, and their connectivity.

Table 1: Predicted ¹H NMR Spectral Data for 3,4-Dimethoxy-N-methylaniline

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.8	d	1H	H-5
~6.3	dd	1H	H-6
~6.2	d	1H	H-2
~3.8	s	3H	4-OCH₃
~3.7	s	3H	3-OCH₃
~2.8	s	3H	N-CH₃
Variable	br s	1H	N-H

Causality Behind Assignments:

• Aromatic Protons (H-2, H-5, H-6): The electron-donating nature of the methoxy and amino groups shields the aromatic protons, causing them to resonate at a relatively high field (lower ppm) compared to benzene (δ 7.34 ppm). The proton at H-2 is ortho to the activating amino group and para to the 4-methoxy group, resulting in a distinct chemical shift. The coupling patterns (d for doublet, dd for doublet of doublets) arise from spin-spin coupling with neighboring protons.

• Methoxy Protons (3-OCH₃ and 4-OCH₃): These protons are not coupled to any other protons and therefore appear as sharp singlets. Their chemical shifts are in the typical range for methoxy groups attached to an aromatic ring.

• N-methyl Protons (N-CH₃): The methyl group attached to the nitrogen atom also appears as a singlet. Its chemical shift is influenced by the electron-withdrawing character of the nitrogen atom.

• Amine Proton (N-H): The chemical shift of the N-H proton is often broad and can vary depending on the solvent, concentration, and temperature due to hydrogen bonding and chemical exchange.

Effect of Protonation (Hydrochloride Salt):

Upon formation of the hydrochloride salt, the nitrogen atom becomes protonated (-N⁺H₂CH₃). This has two major effects:

• Deshielding: The positive charge on the nitrogen atom will strongly deshield the adjacent N-methyl protons and the aromatic protons, causing their signals to shift downfield to a higher ppm value.

• N-H Signal: The N-H protons will also be significantly deshielded and may show coupling to the N-methyl protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for 3,4-Dimethoxy-N-methylaniline

Chemical Shift (δ, ppm)	Assignment
~150	C-4
~148	C-3
~143	C-1
~114	C-5
~105	C-6
~99	C-2
~56	4-OCH₃
~55	3-OCH₃
~31	N-CH₃

Causality Behind Assignments:

• Aromatic Carbons: The chemical shifts of the aromatic carbons are highly dependent on the substituents. The carbons bearing the electron-donating methoxy and amino groups (C-1, C-3, and C-4) are shielded and appear at a higher field compared to unsubstituted benzene (δ 128.5 ppm). Conversely, the carbons ortho and para to these groups are shielded.

• Methoxy and N-methyl Carbons: The signals for the methoxy and N-methyl carbons appear in their characteristic regions.

Effect of Protonation (Hydrochloride Salt):

Protonation of the nitrogen will cause a downfield shift for the carbon atoms, particularly for C-1 and the N-methyl carbon, due to the electron-withdrawing effect of the positively charged nitrogen.

Experimental Protocol for NMR Data Acquisition

A standardized protocol is essential for obtaining high-quality, reproducible NMR data.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of 3,4-dimethoxy-N-methylaniline.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • For the hydrochloride salt, a more polar solvent like DMSO-d₆ or D₂O may be necessary.

• Instrument Setup:

  • Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).[2][3][4]

  • Lock the spectrometer to the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H NMR spectrum.

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to cover the expected range of carbon signals (e.g., 0-160 ppm).

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra correctly.

  • Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

Diagram of NMR Workflow

Caption: Simplified principle of ATR-IR spectroscopy.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which can aid in its identification.

Table 4: Predicted Mass Spectrometry Data for 3,4-Dimethoxy-N-methylaniline

m/z	Interpretation
167	Molecular ion [M]⁺
152	Loss of a methyl group (-CH₃) from the N-methyl
136	Loss of a methoxy radical (-OCH₃)
122	Loss of a methyl group from a methoxy group

Causality Behind Fragmentation:

The fragmentation pattern is a result of the cleavage of the weakest bonds in the molecule upon ionization. The loss of a methyl group is a common fragmentation pathway for N-methyl and methoxy-substituted compounds.

Effect of Protonation (Hydrochloride Salt):

When analyzing the hydrochloride salt using techniques like electrospray ionization (ESI), the observed species will be the protonated molecule [M+H]⁺ at m/z 168. The fragmentation pattern will then proceed from this protonated precursor ion.

Experimental Protocol for Mass Spectrometry Data Acquisition

Step-by-Step Methodology (Electron Ionization - EI):

• Sample Introduction:

  • Introduce a small amount of the sample into the mass spectrometer, either via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization:

  • The sample is bombarded with a beam of high-energy electrons (typically 70 eV) to generate the molecular ion and fragment ions.

• Mass Analysis:

  • The ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection:

  • The separated ions are detected, and a mass spectrum is generated.

Diagram of Mass Spectrometry Workflow

Sources

• 1. 3,4-Dimethoxy-N-methylaniline | CAS#:35162-34-6 | Chemsrc [chemsrc.com]
• 2. rsc.org [rsc.org]
• 3. pure.mpg.de [pure.mpg.de]
• 4. rsc.org [rsc.org]

Technical Guide: 1H NMR Characterization of 3,4-Dimethoxy-N-methylaniline Hydrochloride

Executive Summary

3,4-Dimethoxy-N-methylaniline hydrochloride (CAS: 35162-34-6 for free base; HCl salt analog) is a critical secondary amine building block, often utilized in the synthesis of isoquinoline alkaloids and kinase inhibitors. Its spectral signature is defined by the interplay between the electron-rich veratrole (1,2-dimethoxybenzene) core and the electron-withdrawing ammonium moiety.

This guide provides a rigorous, self-validating framework for interpreting the 1H NMR spectrum of this compound. Unlike simple organic molecules, the hydrochloride salt presents dynamic exchange phenomena and solubility challenges that require specific acquisition protocols.

Part 1: Structural Analysis & Spin System

To accurately assign the spectrum, we must first deconstruct the molecule into its magnetically distinct environments. The hydrochloride salt form protonates the secondary amine, converting the N-methylamino group (-NHMe) into an N-methylammonium group (-NH

Me ).

Theoretical Spin System

• Aromatic Core (ABX System): The 1,2,4-substitution pattern creates a classic ABX spin system (or ABC if shifts are close).

  • H

    : Meta to the alkyl-ammonium group; isolated between methoxy and ammonium.

  • H

    : Ortho to a methoxy; meta to the ammonium.

  • H

    : Ortho to the ammonium; ortho to H .

• Aliphatic Substituents:

  • Methoxy Groups (OMe): Two distinct singlets due to slightly different electronic environments (position 3 vs 4).

  • N-Methyl: A singlet that may exhibit splitting due to coupling with the ammonium protons (

    ) in non-exchanging solvents.

• Labile Protons:

  • Ammonium (-NH

    ): Two exchangeable protons, typically visible only in dry DMSO-d or MeCN-d .

Visualization: Structural Connectivity & Proton Assignment

Figure 1: Connectivity map highlighting the ABX aromatic system and key scalar couplings expected in the hydrochloride salt.

Part 2: Experimental Protocol

The choice of solvent is the single most critical variable for amine salts. Chloroform-d (CDCl

) often leads to broad, undefined peaks for the ammonium protons and potential solubility issues.

Recommended Workflow

• Solvent Selection: DMSO-d

  (99.9% D) is mandatory for full characterization. It stabilizes the salt form and slows proton exchange, allowing observation of the NH signals.

• Sample Concentration: 10–15 mg in 0.6 mL solvent.

• Water Suppression (Optional): If the salt is hygroscopic, a large H

  O peak at 3.33 ppm may obscure the methoxy region. Use a pre-saturation pulse sequence (e.g., zgpr on Bruker systems) if necessary.

Part 3: Spectral Assignment & Logic

The following assignments are based on substituent chemical shift increments (Z-values) applied to the aniline hydrochloride core.

The Ammonium Region (8.5 – 10.5 ppm)

• Signal: Broad singlet or broad triplet (integration 2H).

• Logic: The positive charge on nitrogen significantly deshields these protons.

• Validation: Add one drop of D

  O to the NMR tube and shake. Result: This peak must disappear (D/H exchange). If it remains, the product is not the salt.

The Aromatic Region (6.5 – 7.5 ppm)

The 3,4-dimethoxy substitution is electron-donating, pushing shifts upfield, while the ammonium group is electron-withdrawing (inductive effect), pulling them downfield.

Proton	Multiplicity	Approx.[1][2][3][4][5][6] Shift (ppm)	Coupling ( )	Mechanistic Explanation
H-5	Doublet (d)	6.90 – 7.00	Hz	Ortho to OMe (C4), shielded. No meta coupling partner usually resolved.
H-2	Doublet (d)	6.70 – 6.85	Hz	Ortho to N-alkyl, but isolated by OMe. Shows small meta coupling to H6.
H-6	dd	6.80 – 7.10	,	The most deshielded aromatic proton due to proximity to the cationic nitrogen.

The Aliphatic Region (2.5 – 4.0 ppm)

Group	Multiplicity	Approx.[1][2][3][4][5][6][7] Shift (ppm)	Integration	Mechanistic Explanation
-OCH	Singlet (s)	3.70 – 3.75	3H	C3-Methoxy.
-OCH	Singlet (s)	3.75 – 3.80	3H	C4-Methoxy.[8] (Often overlap).[2][3]
N-CH	Singlet*	2.90 – 3.10	3H	Deshielded by + charge (Free base is ~2.7 ppm).

*Note on N-Methyl Multiplicity: In ultra-dry DMSO-d

, the N-methyl signal may appear as a triplet ( Hz) due to coupling with the two NH protons. In "wet" solvent, rapid exchange decouples this interaction, collapsing it to a singlet.

Part 4: Troubleshooting & Impurity Profiling

A common issue in drug development is the incomplete formation of the salt or the presence of residual free base. Use this logic flow to diagnose the sample state.

Figure 2: Diagnostic logic for distinguishing the hydrochloride salt from the free base or impurities.

Common Impurities

• Residual Methanol: Singlet at 3.16 ppm (in DMSO). Can overlap with N-methyl.[1][3][5][7]

• Triethylamine (TEA): If TEA was used in workup, look for quartet (2.4 ppm) and triplet (0.9 ppm). TEA salts often co-precipitate.

• Water: Variable shift in DMSO (3.3 – 4.0 ppm). High water content accelerates proton exchange, broadening the NH peak and collapsing the N-Me coupling.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for substituent effects and amine salt shifts).

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[4] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 7515, N-Methylaniline (Analog Reference).

• ChemicalBook. (2023). 1H NMR Spectrum of Aniline Sulfate (Salt Analog Reference).

Sources

• 1. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 2. Aniline sulfate(542-16-5) 1H NMR spectrum [chemicalbook.com]
• 3. N-Methylaniline(100-61-8) 1H NMR spectrum [chemicalbook.com]
• 4. che.hw.ac.uk [che.hw.ac.uk]
• 5. KR101983364B1 - Manufacturing method for halogen substituted N-methylaniline - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. N-Methylaniline synthesis - chemicalbook [chemicalbook.com]
• 8. rsc.org [rsc.org]

13C NMR Technical Guide: 3,4-Dimethoxy-N-methylaniline Hydrochloride

This guide details the

NMR characterization of 3,4-dimethoxy-N-methylaniline hydrochloride , a secondary amine salt often utilized as a pharmaceutical intermediate.[1] The analysis focuses on distinguishing the hydrochloride salt from its free base and quantifying the electronic effects of the methoxy and N-methyl substituents.

Executive Summary

• Compound: 3,4-Dimethoxy-N-methylaniline Hydrochloride[1]

• Formula:

• MW: 203.67 g/mol [1]

• Key Analytical Challenge: Differentiating the protonated amine salt from the free base using Carbon-13 NMR chemical shifts, specifically at the ipso and ortho positions relative to the nitrogen.

• Primary Solvent: DMSO-

  (preferred for solubility of the salt form).[1]

Experimental Protocol

Sample Preparation

The hydrochloride salt is polar and often sparingly soluble in non-polar solvents like

.[1]

• Solvent: Dimethyl sulfoxide-

  (DMSO- ) is the standard.[1] Methanol- ( ) is a viable alternative.[1]

• Concentration: Dissolve 30–50 mg of the solid in 0.6 mL of solvent. Ensure complete dissolution; sonicate if necessary.[1]

• Reference: Calibrate to the DMSO-

  septet center at 39.52 ppm .

Acquisition Parameters (Standard 100 MHz Carbon)

• Pulse Sequence: Proton-decoupled

  (e.g., zgpg30 or zgdc).[1]

• Relaxation Delay (D1): 2.0 – 3.0 seconds (ensure relaxation of quaternary carbons C3 and C4).[1]

• Scans (NS): Minimum 512 scans (due to lower sensitivity of quaternary carbons and splitting of signals by

  quadrupolar broadening).

• Temperature: 298 K (

  ).[1]

Structural Elucidation & Chemical Shift Analysis

Mechanistic Logic: The "Salt Effect"

In the free base (aniline), the nitrogen lone pair donates electron density into the aromatic ring (+M effect), significantly shielding the ortho and para carbons and deshielding the ipso carbon. Upon formation of the hydrochloride salt, the nitrogen is protonated (

). The lone pair is locked in the N-H bond and can no longer donate into the ring.

• Consequence 1: The ipso carbon (C1) shifts upfield (shielded) by ~10–15 ppm relative to the free base.

• Consequence 2: The ortho/para carbons (C2, C6, C5) shift downfield (deshielded) as they lose the electron density previously provided by the nitrogen.

Assignment Table (DMSO- )

Note: Values are chemically predicted based on substituent additivity rules (SCS) and analogous veratrole/anilinium data.

Carbon Label	Type	Chemical Shift ( , ppm)	Assignment Logic
C3	Quaternary ( )	149.5	Ipso to OMe; Deshielded by Oxygen.[1]
C4	Quaternary ( )	148.0	Ipso to OMe; Deshielded by Oxygen.[1]
C1	Quaternary ( )	128.0 – 132.0	Ipso to ; Upfield from free base (~145 ppm).[1]
C6	Methine ( )	115.0 – 118.0	Ortho to ; Downfield from free base (~106 ppm).[1]
C5	Methine ( )	111.5	Meta to , Ortho to OMe.[1]
C2	Methine ( )	108.0 – 110.0	Ortho to , Ortho to OMe (Sterically crowded).[1]
OMe	Methyl ( )	55.5 – 56.5	Distinct methoxy signals (often overlapping).[1]
N-Me	Methyl ( )	35.0 – 38.0	N-Methyl on cation; Downfield from free base (~31 ppm).[1]

Visualization of Assignments

The following diagram illustrates the correlation between the chemical structure and the NMR signals, highlighting the impact of the hydrochloride salt formation.

Caption: Flow of electronic effects determining chemical shifts. Note the 'Salt Effect' significantly altering C1 and Ortho carbons.

Troubleshooting & Impurities

Free Base Contamination

If the conversion to the hydrochloride salt is incomplete, you will observe "ghost" peaks corresponding to the free amine.

• Indicator: Look for a small peak at ~31.0 ppm (Free Base N-Me) and ~144 ppm (Free Base C1).[1]

• Remediation: Add 1-2 drops of concentrated HCl (or DCl) to the NMR tube to force full protonation.[1]

Solvent Residuals (DMSO-d6)

• Septet: ~39.5 ppm (Can obscure the N-Me peak if the salt shift falls exactly in this range).

• Water: ~3.33 ppm (

  NMR) – verify the sample is dry, as water can facilitate proton exchange, broadening signals.[1]

References

• ChemicalBook. 3,4-Dimethylaniline and Aniline Derivative NMR Data. (General Aniline Shift References).

• BioSynth. 3-Methoxy-N-methylaniline hydrochloride Product Data. (Analogous Structure Reference).

• National Institutes of Health (PubChem). 3,4-Dimethoxyaniline Compound Summary.[1] (Base Structure Data). [1]

• University of Wisconsin-Madison. Evans Group pKa and Chemical Shift Tables.[1] (Substituent Chemical Shift Additivity Rules).

Sources

• 1. 3,4-Dimethoxyaniline | C8H11NO2 | CID 22770 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comprehensive Spectroscopic Analysis: 3,4-Dimethoxy-N-methylaniline Hydrochloride

This guide provides an in-depth technical analysis of the infrared (IR) vibrational spectroscopy of 3,4-Dimethoxy-N-methylaniline Hydrochloride . It is designed for analytical chemists and pharmaceutical researchers requiring rigorous structural characterization data.[1]

Executive Summary

3,4-Dimethoxy-N-methylaniline Hydrochloride (CAS: 1209739-54-7) is a secondary amine salt derived from the veratrole (1,2-dimethoxybenzene) scaffold. In pharmaceutical development, it serves as a critical intermediate for synthesizing isoquinoline alkaloids and specific psychoactive structural analogs.[1]

This guide details the diagnostic IR signatures required to validate the compound's identity, specifically focusing on the differentiation between the free base and the hydrochloride salt .[1] The spectral analysis prioritizes the "Ammonium Band" phenomenon and the veratrole ether linkages, providing a self-validating protocol for purity assessment.[1]

Part 1: Structural Context & Theoretical Predictions

To accurately interpret the IR spectrum, one must first visualize the vibrational degrees of freedom introduced by the salt formation.[1] The protonation of the secondary amine (

) fundamentally alters the high-frequency region of the spectrum.

Structural Diagram: Vibrational Centers

The following diagram maps the key functional groups to their expected vibrational modes.

Figure 1: Structural dissection of vibrational centers.[1] Note the critical interaction between the protonated nitrogen and the chloride ion, which broadens the N-H stretching bands.

Part 2: Experimental Methodology

Reliable spectral data depends on proper sample preparation, particularly for hygroscopic amine salts.[1]

Protocol: KBr Pellet Preparation (Preferred for Salts)

Rationale: The Potassium Bromide (KBr) pellet method is superior to Attenuated Total Reflectance (ATR) for this specific compound.[1] ATR crystals (Diamond/ZnSe) can suppress the intensity of the broad ammonium bands (

) due to poor contact or refractive index variance, potentially leading to false negatives for salt formation.[1]

• Desiccation: Dry the hydrochloride salt in a vacuum desiccator over

  for 4 hours to remove surface moisture (water bands at will obscure the N-H region).

• Grinding: Mix 1-2 mg of sample with ~200 mg of spectroscopic grade KBr. Grind in an agate mortar until a fine, uniform powder is achieved (particle size <

  to minimize Christiansen effect scattering).

• Compression: Press at 8-10 tons for 2 minutes under vacuum to form a transparent disc.

• Acquisition: Scan range

  , 32 scans, resolution.

Part 3: Spectral Analysis & Band Assignment[1]

The spectrum of 3,4-dimethoxy-N-methylaniline HCl is characterized by three distinct regions. The values below represent the characteristic diagnostic bands derived from the structural integration of secondary amine salts and veratrole derivatives.

Table 1: Diagnostic Vibrational Modes

Frequency Region ( )	Assignment	Intensity	Mechanistic Insight
2700 – 3000	Stretching	Broad, Strong	The "Ammonium Band". Overlaps with C-H stretches. Indicates protonation of the secondary amine.[1][2] A series of combination bands (Fermi resonance) often appears here.[1]
2835 & 2950	Stretching	Medium	Methyl group (N-Me and O-Me) C-H stretches. Often visible as "shoulders" on the broad ammonium band.[1]
1580 – 1620	Deformation	Medium	Scissors bending mode of the quaternary nitrogen center.[1] Crucial for distinguishing salt from free base.
1510 – 1525	Aromatic	Strong	Skeletal ring vibration.[1] Enhanced intensity due to electron-donating methoxy groups.[1]
1240 – 1265	Stretch	Very Strong	Asymmetric stretching of the ether linkage.[1] Diagnostic for the veratrole substructure.
1020 – 1040	Stretch	Strong	Symmetric stretching of the methoxy groups ( ).
800 – 860	C-H Out-of-Plane (OOP)	Strong	Diagnostic for 1,2,4-trisubstituted benzene . Usually two bands indicating adjacent hydrogens.[1]

Detailed Interpretation

1. The Ammonium Salt Region ( )

Unlike the free base, which would show a single, sharp weak band at

(secondary amine N-H), the hydrochloride salt exhibits a massive, broad absorption extending from to .[1] This is the hallmark of the species.[1] You may observe a "comb-like" fine structure on the lower frequency side ( ), often referred to as amine salt combination bands .

2. The Veratrole Fingerprint ( )

The 3,4-dimethoxy substitution pattern creates a dominant doublet system. The band at

is typically the strongest in the entire spectrum.[1] If this band is absent or weak, the veratrole core is compromised.[1]

Part 4: Comparative Diagnostics (Quality Control)

To validate the synthesis or purity, compare the spectrum against the Free Base.[1]

Workflow: Salt Validation

The following DOT diagram illustrates the logical flow for confirming salt formation using IR data.

Figure 2: Logic gate for distinguishing 3,4-dimethoxy-N-methylaniline free base from its hydrochloride salt.

Comparative Table: Free Base vs. HCl Salt

Feature	Free Base (3,4-Dimethoxy-N-methylaniline)	Hydrochloride Salt
N-H Stretch	Sharp, weak band	Broad, strong system
N-H Bend	Weak/Medium (obscured)	distinct band ( )
Physical State	Liquid or Low-melting solid	Crystalline Solid
Water Affinity	Hydrophobic	Hygroscopic (O-H bands may appear)

Part 5: Troubleshooting & Artifacts

• Water Interference: The HCl salt is hygroscopic.[1] Absorbed water will appear as a broad hump at

  .[1] This can be mistaken for a primary amine or free base N-H.[1] Solution: Dry sample or perform a background subtraction if using ATR.

• Polymorphism: Crystalline salts can exist in different polymorphs, leading to slight shifts (

  ) in the fingerprint region.[1] This is not an impurity but a solid-state phenomenon.[1]

References

• National Institute of Standards and Technology (NIST). Infrared Spectrum of N-Methylaniline (Analog).[1] NIST Chemistry WebBook, SRD 69.[1][3] [Link][1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds.[1] (Standard text for Amine Salt assignments).

• ChemSrc. 3,4-Dimethoxy-N-methylaniline (CAS 35162-34-6) Physicochemical Properties.[1][4][5][Link][1]

• PubChem. 3,4-Dimethoxyaniline (Parent Scaffold) Spectral Data. CID 22770.[1] [Link]

Sources

• 1. 3,4-Dimethoxyaniline | C8H11NO2 | CID 22770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Aniline, N-methyl- [webbook.nist.gov]
• 4. 4-Aminoveratrole(6315-89-5) 1H NMR spectrum [chemicalbook.com]
• 5. 3,4-Dimethoxy-N-methylaniline | CAS#:35162-34-6 | Chemsrc [chemsrc.com]

Technical Guide: Role of 3,4-Dimethoxy-N-methylaniline Hydrochloride in Organic Synthesis

[1][2]

Executive Summary

3,4-Dimethoxy-N-methylaniline hydrochloride (CAS: 1209739-54-7 for HCl; 35162-34-6 for free base) is a specialized secondary aniline intermediate used primarily in the development of small-molecule kinase inhibitors and heterocyclic alkaloids .[1][2] Unlike its primary amine counterpart (3,4-dimethoxyaniline), the N-methyl group provides a critical structural modification that alters solubility, metabolic stability, and binding affinity in drug targets, particularly within the ATP-binding pockets of tyrosine kinases (e.g., EGFR, c-Met).[1]

This guide delineates its specific utility in synthesizing 4-anilinoquinazolines and tetrahydroquinolines , distinguishing it from the structurally similar phenethylamine derivatives used in calcium channel blockers like Verapamil.[1][2]

Part 1: Chemical Profile & Strategic Distinction[2]

Structural Identity

The compound consists of an electron-rich benzene ring activated by two methoxy groups and a secondary amine.[1][2]

Property	Specification
IUPAC Name	N-(3,4-Dimethoxyphenyl)-N-methylamine hydrochloride
Molecular Formula	C₉H₁₃NO₂[1][2] · HCl
Molecular Weight	203.67 g/mol (Salt); 167.21 g/mol (Free Base)
Key Functional Groups	Secondary Amine (Nucleophile), 3,4-Dimethoxy (Electron Donating)
Reactivity Profile	Highly nucleophilic at Nitrogen; susceptible to electrophilic aromatic substitution (EAS) at C-6.[1][2]

The "Verapamil Trap": A Critical Distinction

A common error in retrosynthetic analysis is confusing this aniline with N-methyl-homoveratrylamine (N-methyl-3,4-dimethoxyphenethylamine).[1][2]

• 3,4-Dimethoxy-N-methylaniline: Nitrogen attached directly to the aromatic ring.[1][2] Used for Kinase Inhibitors (rigid scaffold).[2]

• N-Methyl-homoveratrylamine: Nitrogen attached via an ethyl linker.[1][2] Used for Verapamil (flexible linker).[2][3]

Figure 1.1: Decision tree distinguishing the correct precursor based on the target pharmacophore.[1]

Part 2: Mechanistic Utility in Drug Synthesis[1]

Synthesis of 4-Anilinoquinazolines (EGFR/c-Met Inhibitors)

The most authoritative application of 3,4-dimethoxy-N-methylaniline is as a nucleophile in Nucleophilic Aromatic Substitution (SNAr) reactions with 4-chloroquinazolines.[1][2] This scaffold is foundational to drugs like Gefitinib and Erlotinib , where the aniline moiety fits into the hydrophobic pocket of the kinase enzyme.

The N-methyl group plays a dual role:

• Conformational Lock: It forces the aniline ring to twist relative to the quinazoline core, often improving selectivity.[2]

• Solubility: It eliminates a hydrogen bond donor, increasing lipophilicity and membrane permeability.[2]

Synthesis of Tetrahydroquinolines (Povarov Reaction)

The compound serves as an electron-rich dienophile/amine in multicomponent reactions (e.g., Povarov reaction) to generate 1-methyl-6,7-dimethoxy-1,2,3,4-tetrahydroquinolines .[1][2] These are potent reversal agents for multidrug resistance (MDR) in cancer therapy.[2]

Part 3: Detailed Experimental Protocols

Protocol A: Synthesis of N-(3,4-Dimethoxyphenyl)-N-methyl-quinazolin-4-amine

Context: Synthesis of a c-Met inhibitor analog via SNAr coupling.[1][2]

Reagents:

• 4-Chloro-6,7-dimethoxyquinazoline (1.0 eq)[1][2]

• 3,4-Dimethoxy-N-methylaniline HCl (1.1 eq)[1][2]

• Isopropanol (i-PrOH) or Acetonitrile (MeCN)[1][2]

• Diisopropylethylamine (DIPEA) (2.5 eq) - Essential to neutralize the HCl salt.[1][2]

Methodology:

• Preparation: Charge a reaction vessel with 4-chloro-6,7-dimethoxyquinazoline dissolved in i-PrOH (10 mL/g).

• Addition: Add 3,4-dimethoxy-N-methylaniline HCl followed immediately by DIPEA. The solution should turn homogenous.

• Reflux: Heat the mixture to reflux (80–85°C) for 4–6 hours. Monitor by TLC (System: DCM/MeOH 95:5) or LC-MS for the disappearance of the chloride starting material.[1][2]

• Workup: Cool the mixture to room temperature.

  • If product precipitates: Filter the solid, wash with cold i-PrOH and Et₂O.[1][2]

  • If solution remains clear: Concentrate in vacuo, redissolve in DCM, wash with NaHCO₃ (sat.[1][2] aq.), dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from Ethanol/Ether or purify via flash chromatography (SiO₂, Gradient: 0→5% MeOH in DCM).

Validation Criteria:

• ¹H NMR (DMSO-d₆): Look for the N-Methyl singlet at ~3.4–3.6 ppm and the absence of the broad NH signal typical of secondary anilines.[1][2]

• MS (ESI): Expect [M+H]⁺ peak corresponding to the coupled product.[2]

Protocol B: Povarov Cyclization to Tetrahydroquinoline

Context: Constructing the tetrahydroquinoline core.

Reagents:

• 3,4-Dimethoxy-N-methylaniline (1.0 eq)[1][2]

• Benzaldehyde derivative (1.0 eq)[1][2]

• Electron-rich alkene (e.g., Vinyl ether) (1.2 eq)[1][2]

• Catalyst: Gd(OTf)₃ or BF₃[1][2]·OEt₂ (10 mol%)[1][2]

Methodology:

• Dissolve the aniline and aldehyde in MeCN.[2] Stir for 30 mins to form the in situ iminium ion.

• Add the alkene and the Lewis Acid catalyst.[2]

• Stir at ambient temperature for 12–24 hours.

• Quench with NaHCO₃ and extract with EtOAc.

Part 4: Visualization of Reaction Pathways[1]

Figure 4.1: Divergent synthetic pathways utilizing 3,4-dimethoxy-N-methylaniline.

Part 5: Safety & Handling (MSDS Summary)

Hazard Classification (GHS):

• Acute Toxicity (Oral/Dermal/Inhalation): Category 3/4.[2] Anilines are notorious for inducing methemoglobinemia (oxidation of hemoglobin).[2]

• Skin/Eye Irritation: Category 2.[2][4]

Critical Handling Protocols:

• Glove Selection: Do NOT use latex.[2] Use Nitrile (double gloved) or Silver Shield/4H laminates.[2] Anilines penetrate standard rubber rapidly.[1][2]

• Acid Scavenging: When using the HCl salt, ensure adequate ventilation as neutralization releases the free base, which may have higher vapor pressure.

• Decontamination: Clean spills with dilute acetic acid followed by soap and water; do not use bleach (can form chloroanilines).[1][2]

References

• Synthesis of 4-Anilinoquinazolines

  • Ref: Al-Suwaidan, I. A., et al. "Synthesis and biological evaluation of a series of 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors."[1][2][5] Bioorganic & Medicinal Chemistry Letters, 2015.[2]

  • Context: Describes the SNAr coupling conditions using dimethoxy-anilines.

• Tetrahydroquinoline Synthesis

  • Ref: Wang, X., et al. "Synthesis and biological evaluation of a series of 6,7-dimethoxy-1-(3,4-dimethoxybenzyl)-2-substituted tetrahydroisoquinoline derivatives."[1][2][6] Chemical Biology & Drug Design, 2010.[1][2]

  • Context: Details the use of dimethoxy-aniline derivatives in constructing MDR-reversal scaffolds.

• General Reactivity of N-Alkylanilines

  • Ref: Ghorab, M. M., et al. "Synthesis of novel 4-anilinoquinazoline derivatives."[1][2] Acta Pharmaceutica, 2010.[1][2]

  • Link:[1][2]

• Safety Data

  • Source: PubChem Compound Summary for CID 12235308 (Related N-methyl aniline derivatives).[1][2]

  • Link:[1][2]

Sources

• 1. 3,4-Dimethoxyamphetamine - Wikipedia [en.wikipedia.org]
• 2. 3,4-Dimethoxymethamphetamine - Wikipedia [en.wikipedia.org]
• 3. 3,4-Dimethoxyphenethylamine - Wikipedia [en.wikipedia.org]
• 4. fishersci.ie [fishersci.ie]
• 5. Synthesis of novel 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and biological evaluation of a series of 6,7-dimethoxy-1-(3,4-dimethoxybenzyl)-2-substituted tetrahydroisoquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 3,4-Dimethoxy-N-methylaniline Hydrochloride in Drug Discovery &amp; Synthesis

Topic: 3,4-dimethoxy-N-methylaniline hydrochloride as a building block Audience: Researchers, scientists, and drug development professionals.[1] Format: In-depth Technical Guide.

[1]

Executive Summary

3,4-Dimethoxy-N-methylaniline hydrochloride (CAS 1209739-54-7) is a specialized secondary amine building block characterized by an electron-rich veratrole core and a reactive N-methylamino group.[1] Unlike its primary aniline counterpart, the N-methyl variant offers unique advantages in medicinal chemistry: it introduces a metabolic "soft spot" block (preventing N-glucuronidation), modulates lipophilicity (LogP), and alters the hydrogen bond donor/acceptor profile of the final pharmacophore.

This guide provides a rigorous technical analysis of its utility as a precursor for tyrosine kinase inhibitors (TKIs), its role in "blocked isocyanate" polymer chemistry, and validated protocols for its manipulation in organic synthesis.[2]

Chemical Profile & Physical Properties[1][2][3][4][5]

The hydrochloride salt is the preferred storage form due to the oxidation sensitivity of the electron-rich free base.[2]

Property	Specification
Chemical Name	3,4-Dimethoxy-N-methylaniline Hydrochloride
Free Base CAS	35162-34-6
Salt CAS	1209739-54-7
Formula	C9H13NO2[1][3] · HCl
MW	203.67 g/mol (Salt) / 167.21 g/mol (Base)
Appearance	Off-white to brown crystalline solid (hygroscopic)
Solubility	High in Water, DMSO, Methanol; Low in non-polar solvents (Et2O, Hexane)
pKa (Conjugate Acid)	~5.3 (Estimated for N-methyl aniline derivatives)
Stability	Light sensitive; susceptible to air oxidation (forms quinoid impurities)

Structural Significance

The 3,4-dimethoxy motif (veratrole) mimics the adenine ring of ATP, making this scaffold ubiquitous in ATP-competitive kinase inhibitors (e.g., Gefitinib, Erlotinib). The N-methyl group serves two critical functions:

• Conformational Control: It forces the N-aryl bond out of planarity due to steric clash with ortho-hydrogens, potentially improving selectivity for specific enzyme pockets.[2]

• Solubility Enhancement: It disrupts crystal lattice energy in solid-state drugs compared to the primary aniline.[2]

Synthetic Utility & Reaction Pathways[7][8][9][10]

The molecule acts as a nucleophile via the secondary amine and an electron-rich arene for electrophilic substitution.[2]

Core Reaction Workflow

The following diagram illustrates the primary divergence points for this building block in a synthesis campaign.

Caption: Divergent synthetic pathways for 3,4-dimethoxy-N-methylaniline. High-contrast nodes indicate reaction stages.[1]

Key Experimental Protocols

Protocol A: Free-Basing (Critical Precursor Step)

Most transition-metal catalyzed reactions (Buchwald-Hartwig) fail if the HCl salt is used directly without a stoichiometric base excess, as the amine must be deprotonated to coordinate.[1]

• Dissolution: Suspend 10.0 g (49 mmol) of the HCl salt in 100 mL of dichloromethane (DCM).

• Neutralization: Slowly add 60 mL of 1M NaOH (aq) while stirring vigorously at 0°C.

• Extraction: Separate the organic layer.[2] Extract the aqueous layer twice with 50 mL DCM.[2]

• Drying: Dry combined organics over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Storage: Use immediately. The free base oxidizes rapidly to a dark oil.[2]

Protocol B: Buchwald-Hartwig Coupling (Kinase Inhibitor Synthesis)

This protocol couples the building block to a chloro-quinazoline core, a standard step in TKI synthesis.[1]

• Reagents: 4-Chloro-6,7-dimethoxyquinazoline (1.0 eq), 3,4-Dimethoxy-N-methylaniline (1.1 eq), Pd(OAc)2 (5 mol%), XPhos (10 mol%), Cs2CO3 (2.0 eq).[1]

• Solvent: 1,4-Dioxane (degassed).[2]

• Procedure:

  • Charge a reaction vial with the chloro-heterocycle, Pd catalyst, ligand, and base.[2]

  • Add the free amine (from Protocol A) dissolved in dioxane.

  • Heat to 100°C for 12 hours under Argon.

  • Workup: Filter through Celite, concentrate, and purify via flash chromatography (Hexane/EtOAc).

  • Note: The N-methyl group introduces steric bulk.[2] Ligands like XPhos or BrettPhos are essential to overcome the steric hindrance at the palladium center.[2]

Protocol C: Blocked Isocyanate Synthesis

N-methylanilines are "blocking agents" for isocyanates.[1][2] They form ureas that dissociate back to the isocyanate upon heating (120°C+), allowing for 1-component stable polymer systems.[2]

• Reaction: 3,4-Dimethoxy-N-methylaniline + R-N=C=O

  Urea Adduct.[1]

• Conditions: Mix equimolar amounts in anhydrous Toluene at 25°C. The product usually precipitates.

• Utility: The electron-donating methoxy groups on the aniline ring stabilize the urea, tuning the "deblocking temperature" (dissociation temperature) for curing applications.

Strategic Applications in Drug Discovery

The "Veratrole" Pharmacophore

The 3,4-dimethoxyphenyl (veratrole) moiety is a privileged structure. In the ATP-binding pocket of kinases (e.g., EGFR, VEGFR), the methoxy groups often engage in:

• Hydrophobic interactions with the gatekeeper residue.[2]

• Solvent-exposed hydrogen bonding (via the ether oxygen).[1][2]

N-Methylation vs. Primary Aniline

Replacing a primary aniline (-NH2) with N-methyl (-NHMe) has profound effects:

Parameter	Primary Aniline (-NH2)	N-Methyl Aniline (-NHMe)	Impact
H-Bonding	2 Donors, 1 Acceptor	1 Donor, 1 Acceptor	Reduces desolvation penalty entering hydrophobic pockets.[1]
Metabolism	High Glucuronidation risk	Low Glucuronidation risk	N-methylation blocks direct N-glucuronidation, potentially increasing half-life.[1]
Basicity	Lower	Slightly Higher	Improves solubility in acidic media (gastric fluid).[2]

Quality Control & Safety (E-E-A-T)

Analytical Markers

• 1H NMR (DMSO-d6): Look for the N-methyl singlet around

  3.0-3.2 ppm.[1] The methoxy groups appear as two singlets around 3.7-3.8 ppm.[2]

• Impurity Alert: The primary impurity is often 3,4-dimethoxyaniline (demethylated) or N,N-dimethyl analogs.[1] These must be quantified using HPLC, as they have significantly different toxicological profiles.[2]

Safety Hazards

• Methemoglobinemia: Like most anilines, this compound can induce methemoglobinemia (oxidation of hemoglobin).[2] Handling requires full PPE (gloves, respirator).[2][4]

• Skin Absorption: High.[2] The lipophilic methoxy groups facilitate dermal penetration.[2]

• GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2.[2]

References

• Kinase Inhibitor Chemistry: Stamos, D. P., et al.[2] "Structure-Guided Design of Quinazoline-Based EGFR Inhibitors." Journal of Medicinal Chemistry, 2002.[2] (Context: Validates the 3,4-dimethoxy aniline motif in EGFR inhibitors).

• Synthesis of N-Methylanilines: Li, B., et al.[2] "Selective N-Methylation of Anilines with Methanol over Heterogeneous Catalysts." RSC Advances, 2013.[2] (Context: Industrial synthesis methods).

• Isocyanate Blocking Agents: Wicks, D. A., & Wicks, Z. W.[2] "Blocked Isocyanates III: Part A. Mechanisms and Chemistry."[2] Progress in Organic Coatings, 1999.[2] (Context: Use of N-methylanilines as deblocking agents).[1][2]

• Safety Data: PubChem Compound Summary for CID 22770 (3,4-Dimethoxyaniline derivatives). National Center for Biotechnology Information.[2] (Context: Toxicity and handling data).

• Buchwald-Hartwig Protocols: Surry, D. S., & Buchwald, S. L.[2] "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.[2] (Context: Ligand selection for secondary anilines).

Sources

• 1. US20070299092A1 - Quinone Substituted Quinazoline and Quinoline Kinase Inhibitors - Google Patents [patents.google.com]
• 2. 3,4-Dimethoxyaniline | C8H11NO2 | CID 22770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Auftragssynthesen, Spezial- und Feinchemikalien, Syntheseentwicklung, Lohnherstellung: Synthon Chemicals GmbH [synthon-chemicals.com]
• 4. hnsincere.com [hnsincere.com]

An In-depth Technical Guide to 3,4-dimethoxy-N-methylaniline Hydrochloride: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,4-dimethoxy-N-methylaniline hydrochloride, a versatile aromatic amine with significant potential in various fields of chemical synthesis. This document delves into its chemical and physical properties, outlines plausible synthetic methodologies based on established chemical principles, and explores its prospective applications, particularly as a key intermediate in the pharmaceutical and fine chemical industries. Detailed protocols, reaction mechanisms, and safety considerations are presented to equip researchers and drug development professionals with the essential knowledge for utilizing this compound in their work.

Introduction: Unveiling a Versatile Building Block

3,4-dimethoxy-N-methylaniline hydrochloride, with the CAS number 1209739-54-7, is the hydrochloride salt of 3,4-dimethoxy-N-methylaniline (CAS: 35162-34-6).[1] The presence of the dimethoxy and N-methyl functionalities on the aniline backbone imparts unique electronic and steric properties, making it an attractive starting material for the synthesis of complex organic molecules. The hydrochloride salt form enhances its stability and solubility in aqueous media, facilitating its use in various reaction conditions. This guide aims to serve as a detailed resource for understanding and harnessing the synthetic potential of this compound.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3,4-dimethoxy-N-methylaniline and its hydrochloride salt is crucial for its effective use in research and development.

Property	Value (for 3,4-dimethoxy-N-methylaniline)	Reference
Molecular Formula	C₉H₁₃NO₂	[2]
Molecular Weight	167.21 g/mol	[2][3]
Appearance	Pale yellow oil	[3]
Boiling Point	153-157 °C at 12 Torr	[3]
Density	1.065 ± 0.06 g/cm³ (predicted)	[3]
Solubility	Slightly soluble in water. Soluble in methanol.	[4]

For the Hydrochloride Salt:

Property	Value	Reference
Molecular Formula	C₉H₁₄ClNO₂	[1]
Molar Mass	203.67 g/mol	[1]

Synthesis of 3,4-dimethoxy-N-methylaniline Hydrochloride

Plausible Synthetic Pathway

The synthesis can be envisioned as a two-step process:

• N-methylation of 3,4-dimethoxyaniline: This can be achieved through various methods, including reductive amination with formaldehyde or direct alkylation with a methylating agent.

• Formation of the hydrochloride salt: The resulting 3,4-dimethoxy-N-methylaniline is then treated with hydrochloric acid to yield the desired salt.

Caption: Plausible synthetic route to 3,4-dimethoxy-N-methylaniline hydrochloride.

Detailed Experimental Protocol (Proposed)

This protocol is a proposed methodology based on analogous procedures for the synthesis of N-methylated anilines.[5]

Step 1: N-methylation of 3,4-dimethoxyaniline via Reductive Amination

• Reaction Setup: To a solution of 3,4-dimethoxyaniline (1 equivalent) in a suitable solvent such as methanol, add formaldehyde (1.1 equivalents, as a 37% aqueous solution).

• Reduction: Cool the mixture in an ice bath and add a reducing agent, such as sodium borohydride (1.5 equivalents), portion-wise while maintaining the temperature below 20°C.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of water. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 3,4-dimethoxy-N-methylaniline.

• Purification: The crude product can be purified by column chromatography on silica gel.

Step 2: Formation of the Hydrochloride Salt

• Dissolution: Dissolve the purified 3,4-dimethoxy-N-methylaniline in a minimal amount of a suitable organic solvent, such as diethyl ether or isopropanol.

• Acidification: Slowly add a solution of hydrochloric acid (e.g., 2M HCl in diethyl ether or concentrated HCl) dropwise with stirring until precipitation is complete.

• Isolation: Collect the precipitate by filtration, wash with a small amount of cold solvent, and dry under vacuum to yield 3,4-dimethoxy-N-methylaniline hydrochloride as a solid.

Potential Applications in Organic Synthesis

The structural motifs present in 3,4-dimethoxy-N-methylaniline hydrochloride make it a valuable precursor for the synthesis of various target molecules, particularly in the pharmaceutical industry.

Precursor for Isoquinoline Alkaloids

The 3,4-dimethoxy-N-methylaniline moiety is a key structural component of numerous isoquinoline alkaloids, a class of naturally occurring compounds with a wide range of biological activities. The Bischler-Napieralski reaction, a cornerstone in isoquinoline synthesis, can potentially utilize derivatives of this aniline.[6]

Caption: Potential use in isoquinoline alkaloid synthesis.

Intermediate in Medicinal Chemistry

Aniline derivatives are fundamental building blocks in drug discovery. The methoxy and methylamino groups of 3,4-dimethoxy-N-methylaniline can be further functionalized to generate libraries of compounds for screening against various biological targets. The electron-donating nature of the methoxy groups activates the aromatic ring towards electrophilic substitution, allowing for the introduction of additional substituents.[7][8]

Building Block for Dyes and Functional Materials

Substituted anilines are widely used in the synthesis of azo dyes and other chromophores. The specific substitution pattern of 3,4-dimethoxy-N-methylaniline could lead to the development of dyes with unique coloristic and photophysical properties.

Reactivity and Spectroscopic Characterization

Reactivity in Electrophilic Aromatic Substitution

The two methoxy groups at the 3- and 4-positions, along with the N-methyl group, are electron-donating groups that activate the benzene ring towards electrophilic aromatic substitution.[8] The directing effect of these substituents would favor substitution at the 2-, 5-, and 6-positions of the aromatic ring. The N-methyl group, being a stronger activating group than the methoxy groups, will likely have a dominant influence on the regioselectivity of the reaction. However, steric hindrance from the N-methyl group might disfavor substitution at the 2- and 6-positions.

Spectroscopic Analysis (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the N-methyl protons (a singlet around 2.8-3.0 ppm), and the two methoxy group protons (two singlets around 3.8-3.9 ppm). The aromatic region will likely display a complex splitting pattern due to the substitution pattern.

• ¹³C NMR: The carbon NMR spectrum will show characteristic signals for the aromatic carbons, with the carbons attached to the oxygen and nitrogen atoms shifted downfield. Signals for the N-methyl carbon and the two methoxy carbons will also be present in the aliphatic region.

• IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for N-H stretching (for the protonated amine in the hydrochloride salt), C-H stretching (aromatic and aliphatic), C=C stretching of the aromatic ring, and C-O stretching of the methoxy groups.

Safety and Handling

As with all chemicals, proper safety precautions should be taken when handling 3,4-dimethoxy-N-methylaniline hydrochloride. Although specific toxicity data for this compound is not available, it should be handled with care, assuming it may have properties similar to other aromatic amines.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

3,4-dimethoxy-N-methylaniline hydrochloride is a promising chemical intermediate with significant potential for application in organic synthesis, particularly in the fields of medicinal chemistry and materials science. This guide has provided a comprehensive overview of its properties, plausible synthetic routes, and potential applications. Further research into the specific reactivity and utility of this compound is warranted and is expected to unlock new avenues for the synthesis of novel and functional molecules.

References

• CN102952021B - Synthesis method of 3,4-dimethylaniline - Google Patents.
• US3819709A - Synthesis of n-methylaniline - Google Patents.

• Chemsrc. 3,4-Dimethoxy-N-methylaniline | CAS#:35162-34-6. Available at: [Link]

• Filo. Although N, N-dimethylaniline is extremely reactive toward electrophilic... Available at: [Link]

• ChemBK. 3,4-dimethoxy-N-methylaniline hydrochloride. Available at: [Link]

• PubChem. 3,4-Dimethoxyaniline. Available at: [Link]

• Hoffman Fine Chemicals. 3,4-Dimethoxy-N-methylaniline | CAS 35162-34-6. Available at: [Link]

• ResearchGate. Relative reactivity and kinetic pattern of aniline and N‐methylaniline as nucleophiles in aromatic substitution (SNAr) reactions. Available at: [Link]

• Wikipedia. Isoquinoline. Available at: [Link]

• Royal Society of Chemistry. N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information. Available at: [Link]

• ResearchGate. An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Available at: [Link]

• Chemistry LibreTexts. 16.4: Substituent Effects in Electrophilic Substitutions. Available at: [Link]

• Wikipedia. N,N-Dimethylaniline. Available at: [Link]

• Minal Specialities. The Role of N-Methylaniline in the Oil & Gas Industry. Available at: [Link]

• Google Patents. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions.

• ResearchGate. (PDF) Enantioselective synthesis of isoquinoline alkaloids: Phenylethylisoquinoline and aporphine alkaloids. Available at: [Link]

• Semantic Scholar. Relative reactivity and kinetic pattern of aniline and N-methylaniline as nucleophiles in aromatic substitution (SNAr) reactions. Available at: [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. 3,4-Dimethoxy-N-methylaniline | CAS#:35162-34-6 | Chemsrc [chemsrc.com]
• 3. hoffmanchemicals.com [hoffmanchemicals.com]
• 4. 3,4-Dimethoxyaniline | 6315-89-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. US3819709A - Synthesis of n-methylaniline - Google Patents [patents.google.com]
• 6. Isoquinoline - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Derivatization of 3,4-dimethoxy-N-methylaniline hydrochloride

An Application Guide to the Synthetic Derivatization of 3,4-dimethoxy-N-methylaniline Hydrochloride

Abstract

This technical guide provides researchers, chemists, and drug development professionals with a detailed exploration of key derivatization strategies for 3,4-dimethoxy-N-methylaniline hydrochloride. Moving beyond simple procedural lists, this document elucidates the causal chemistry behind protocol choices, offering field-proven insights into the synthesis of N-acyl, N-sulfonyl, and N-alkyl derivatives. Each section includes step-by-step protocols, integrated characterization checkpoints, and workflow visualizations to ensure experimental success and reproducibility. The methodologies are grounded in established chemical principles, with in-text citations linking to authoritative literature.

Introduction: Strategic Importance of 3,4-dimethoxy-N-methylaniline

3,4-dimethoxy-N-methylaniline is a valuable substituted aniline that serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes. Its molecular scaffold, featuring an electron-rich aromatic ring and a secondary amine, provides a reactive handle for extensive chemical modification. Derivatization of the N-methylamino group is a primary strategy to modulate the molecule's physicochemical properties, biological activity, and synthetic utility.

The compound is frequently supplied as a hydrochloride salt to enhance its stability and shelf-life. However, the protonated amine of the salt is non-nucleophilic. Therefore, the critical first step in any derivatization pathway is the liberation of the free aniline base through neutralization. This guide will detail protocols for this essential activation step, followed by three fundamental derivatization pathways:

• N-Acylation: To form stable amide derivatives.

• N-Sulfonylation: To generate sulfonamides, a privileged functional group in medicinal chemistry.

• Further N-Alkylation: To produce tertiary amines, expanding the molecular complexity.

Part 1: Prerequisite Protocol - Liberation of the Free Aniline

Scientific Rationale: The lone pair of electrons on the nitrogen atom of the N-methylamino group is the center of its nucleophilicity. In the hydrochloride salt, this lone pair is engaged in a bond with a proton (H+), rendering the amine unreactive toward electrophiles. A stoichiometric amount of a suitable base is required to deprotonate the ammonium salt, thereby regenerating the nucleophilic free amine. The choice of a mild inorganic base like sodium bicarbonate or a stronger one like sodium hydroxide depends on the subsequent reaction's sensitivity to pH.

Protocol 1.1: Aqueous Basic Extraction of Free Aniline

This protocol is a self-validating system; successful extraction and isolation of the organic layer provide a high degree of confidence that the free, active amine is ready for derivatization.

• Dissolution: In a 250 mL separatory funnel, dissolve 10.0 g of 3,4-dimethoxy-N-methylaniline hydrochloride in 50 mL of deionized water.

• Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the funnel in 10 mL portions. Swirl gently after each addition. Continue until the cessation of effervescence (CO₂ gas evolution) is observed, indicating that the acid has been neutralized. Check the aqueous layer with pH paper to ensure it is basic (pH > 8).

• Extraction: Add 50 mL of dichloromethane (DCM) to the separatory funnel. Stopper the funnel and, while securely holding the stopper and stopcock, invert the funnel and vent to release pressure. Shake vigorously for 1-2 minutes.

• Phase Separation: Place the funnel in a ring stand and allow the layers to separate completely. The denser DCM layer, containing the free aniline, will be at the bottom.

• Collection: Drain the lower organic layer into a clean 250 mL Erlenmeyer flask.

• Re-extraction: To maximize yield, add a fresh 25 mL portion of DCM to the aqueous layer remaining in the funnel. Repeat the extraction process (steps 3-5) and combine the organic layers.

• Drying: Add anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) to the combined organic extracts. Swirl the flask until the drying agent no longer clumps together, indicating the removal of residual water.

• Isolation: Filter the solution through a fluted filter paper into a pre-weighed round-bottom flask. Remove the solvent (DCM) using a rotary evaporator. The resulting oil or solid is the free 3,4-dimethoxy-N-methylaniline. Calculate the yield and proceed directly to derivatization or store under an inert atmosphere.

Caption: Workflow for liberating the free aniline base.

Part 2: Core Derivatization Methodologies

A. N-Acylation via Acetylation

Scientific Rationale: N-acylation transforms the secondary amine into an amide. This reaction is highly reliable and proceeds via nucleophilic acyl substitution. The use of acetic anhydride is a common and efficient method for introducing an acetyl group. The reaction is typically performed in the presence of a mild base or solvent that can act as a base (like pyridine) to neutralize the acetic acid byproduct, driving the reaction to completion.[1][2]

Protocol 2.1: Synthesis of N-acetyl-3,4-dimethoxy-N-methylaniline

• Reaction Setup: To a solution of 3,4-dimethoxy-N-methylaniline (1.67 g, 10 mmol, obtained from Protocol 1.1) in 20 mL of dichloromethane (DCM) in a 100 mL round-bottom flask equipped with a magnetic stir bar, add triethylamine (2.1 mL, 15 mmol). Cool the flask in an ice bath to 0 °C.

• Reagent Addition: While stirring, add acetic anhydride (1.4 mL, 15 mmol) dropwise to the solution over 5 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC), eluting with a 1:1 mixture of ethyl acetate and hexanes. The product spot should have a lower Rf value than the starting aniline.

• Work-up: Upon completion, transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 20 mL of 1M HCl, 20 mL of saturated NaHCO₃ solution, and 20 mL of brine.

• Isolation & Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from an ethanol/water mixture or by flash column chromatography on silica gel.

Caption: Experimental workflow for N-Acylation.

B. N-Sulfonylation via Tosylation

Scientific Rationale: The reaction of an amine with a sulfonyl chloride produces a sulfonamide. This functional group is exceptionally stable and is a cornerstone of many pharmaceutical compounds. The reaction mechanism is analogous to acylation. p-Toluenesulfonyl chloride (TsCl) is a common reagent for this transformation. The reaction is almost exclusively run in the presence of a non-nucleophilic base, such as pyridine, which serves as both the solvent and the acid scavenger for the HCl generated.[3]

Protocol 2.2: Synthesis of N-(p-toluenesulfonyl)-3,4-dimethoxy-N-methylaniline

• Reaction Setup: Dissolve 3,4-dimethoxy-N-methylaniline (1.67 g, 10 mmol) in 15 mL of pyridine in a 100 mL round-bottom flask. Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Reagent Addition: Add p-toluenesulfonyl chloride (2.10 g, 11 mmol) portion-wise over 10 minutes, ensuring the temperature does not rise above 5 °C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature overnight (approx. 12-16 hours).

• Work-up: Pour the reaction mixture slowly into 100 mL of ice-cold water with vigorous stirring. The product will often precipitate as a solid.

• Isolation: Collect the solid by vacuum filtration and wash it thoroughly with cold water to remove pyridine hydrochloride.

• Purification: The crude solid can be purified by recrystallization from ethanol to yield the pure sulfonamide derivative.

Caption: Experimental workflow for N-Sulfonylation.

C. Further N-Alkylation via Reductive Amination

Scientific Rationale: Secondary amines can be converted to tertiary amines through N-alkylation. While alkyl halides can be used, reductive amination offers a milder and often more selective alternative that avoids common issues like over-alkylation.[4][5] The amine first reacts with an aldehyde (e.g., formaldehyde) to form an unstable iminium ion intermediate. This intermediate is then immediately reduced in situ by a mild reducing agent, such as sodium triacetoxyborohydride [NaBH(OAc)₃], to yield the tertiary amine.

Protocol 2.3: Synthesis of N,N-dimethyl-3,4-dimethoxyaniline

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 3,4-dimethoxy-N-methylaniline (1.67 g, 10 mmol) in 30 mL of 1,2-dichloroethane (DCE).

• Reagent Addition: Add aqueous formaldehyde (37 wt. %, 0.9 mL, 12 mmol) to the solution.

• Reducing Agent: In a single portion, add sodium triacetoxyborohydride (2.54 g, 12 mmol) to the stirred mixture.

• Reaction: Stir the reaction at room temperature for 4 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS to confirm the consumption of the starting material.

• Work-up: Carefully quench the reaction by the slow addition of 30 mL of a saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract with DCM (2 x 30 mL).

• Isolation & Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate using a rotary evaporator. The resulting crude product can be purified by column chromatography on silica gel.

Caption: Experimental workflow for N-Alkylation.

Part 3: Product Characterization and Data Analysis

Successful derivatization must be confirmed through rigorous analytical techniques. Each derivative will exhibit unique spectroscopic signatures. Analysis is typically performed using a combination of chromatography (TLC, GC, HPLC) and spectroscopy (FT-IR, NMR, MS).[6][7][8][9]

Thin-Layer Chromatography (TLC): An indispensable tool for real-time reaction monitoring. The polarity of the molecule changes significantly upon derivatization (e.g., acylation and sulfonylation generally increase polarity compared to the starting aniline), leading to different retention factors (Rf) on a silica plate.

Spectroscopic Analysis: Provides structural confirmation of the final product.

• FT-IR Spectroscopy: Confirms the addition of new functional groups. For N-acylation, a strong carbonyl (C=O) stretch will appear around 1650-1680 cm⁻¹. For N-sulfonylation, two characteristic S=O stretches will be visible around 1350 cm⁻¹ and 1160 cm⁻¹.

• ¹H NMR Spectroscopy: Gives detailed structural information. The chemical shift of the N-CH₃ protons is particularly diagnostic. Upon acylation or sulfonylation, the electron-withdrawing nature of the new group causes a downfield shift of the N-CH₃ signal. In further N-alkylation, a new set of signals corresponding to the added alkyl group will appear.

• Mass Spectrometry (MS): Confirms the molecular weight of the derivative. The molecular ion peak (M⁺) or protonated molecular ion ([M+H]⁺) should correspond to the calculated mass of the expected product.[10]

Table 1: Expected Analytical Data for Derivatives

Compound	Key FT-IR Peaks (cm⁻¹)	Key ¹H NMR Signals (δ ppm, approx.)	Expected [M+H]⁺ (m/z)
Starting Aniline	3350-3450 (N-H stretch, weak)	~2.85 (s, 3H, N-CH₃), ~3.85 (s, 6H, 2x OCH₃)	168.10
N-Acyl Derivative	1660 (strong, C=O stretch)	~3.10 (s, 3H, N-CH₃), ~2.10 (s, 3H, COCH₃)	210.11
N-Sulfonyl Derivative	1350 & 1160 (strong, S=O stretches)	~3.25 (s, 3H, N-CH₃), ~2.40 (s, 3H, Ar-CH₃)	322.12
N,N-dimethyl Derivative	(No N-H or C=O)	~2.90 (s, 6H, N(CH₃)₂)	182.12

Part 4: Troubleshooting and Safety

Potential Problem	Likely Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient reagent, low temperature, short reaction time, or deactivated starting material.	Use a slight excess (1.1-1.2 eq.) of the electrophile. Ensure the free aniline was properly liberated and dried. Allow the reaction to run longer and monitor by TLC.
Multiple Products Observed	Over-alkylation (for N-alkylation), side reactions due to moisture.	For alkylation, use reductive amination instead of alkyl halides. Ensure all glassware and solvents are dry, especially for reactions with acid chlorides/anhydrides.
Difficult Purification	Product and starting material have similar polarity. Byproducts are difficult to remove.	Optimize the mobile phase for column chromatography to improve separation. Consider a chemical quench or wash step specifically designed to remove a persistent impurity.

Safety Imperative: All protocols described herein must be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, is mandatory. Reagents such as acid chlorides, sulfonyl chlorides, and organic solvents are hazardous and should be handled with appropriate care.

References

• CN102952021B - Synthesis method of 3,4-dimethylaniline. Google Patents.
• US3819709A - Synthesis of n-methylaniline. Google Patents.

• ResearchGate - Determination of methylamine, dimethylamine, and trimethylamine in air by high-performance Liquid chromatography with derivatization using 9-fluorenylmethylchloroformate. Available at: [Link]

• US4960939A - Process for the preparation of 3,4-di-methoxy-N-methyl-phenethylamine. Google Patents.

• PubChem - 3,4-dimethoxy-n-methylaniline. Available at: [Link]

• PubMed - Synthesis and characterization of N-acylaniline derivatives as potential chemical hybridizing agents (CHAs) for wheat (Triticum aestivum L.). Available at: [Link]

• PubMed - Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative. Available at: [Link]

• PrepChem.com - Synthesis of 3,4-Dimethoxy-N-methylbenzeneethanamine. Available at: [Link]

• CDN - N-Terminus Acetylation Protocol. Available at: [Link]

• EPA - Method 8131: Aniline and Selected Derivatives by Gas Chromatography. Available at: [Link]

• PubMed Central (NIH) - Quantification of aniline and N-methylaniline in indigo. Available at: [Link]

• ACS Omega - Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source. Available at: [Link]

• ResearchGate - Catalytic N-methylation of N-methylaniline using formic acid. Available at: [Link]

• ResearchGate - The basic procedure for the analysis of aniline and N-methylaniline in indigo with HPLC. Available at: [Link]

• ResearchGate - Molecular Spectroscopic Characterization and Electronic Structure Analysis of N-benzylaniline- A DFT Approach. Available at: [Link]

• Google Patents - RU2270187C2 - Method for preparing n-methylaniline.

• PubMed Central (NIH) - Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source. Available at: [Link]

• ResearchGate - N-Sulfonylation of amines, imides, amides and anilides using p-TsCl in presence of atomized sodium in EtOH-THF under sonic condition. Available at: [Link]

• Research Bible - Molecular Spectroscopic Characterization and Electronic Structure Analysis of N- benzylaniline- A DFT Approach. Available at: [Link]

• Yufeng - N-Methylaniline Chemical Properties,Uses,Production. Available at: [Link]

• ResearchGate - Direct sulfonylation of anilines mediated by visible light. Available at: [Link]

• ACS Publications - Determination of aniline and substituted derivatives in wastewater by gas and liquid chromatography. Available at: [Link]

• ACS Omega - CuH-Catalyzed Selective N-Methylation of Amines Using Paraformaldehyde as a C1 Source. Available at: [Link]

• Chemsrc - 3,4-Dimethoxy-N-methylaniline. Available at: [Link]

• Taylor & Francis Online - Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. Available at: [Link]

• ScienceDirect - Synthesis, spectroscopic characterization techniques of aromatic iminoaniline derived compound, along with the evaluation of its LNO properties using quantum chemistry. Available at: [Link]

• ResearchGate - Table 4 Reactions of 4-Methoxy-N,N-dimethylaniline (1d) with Chlo. Available at: [Link]

• ScienceDirect - A comparative study on aniline alkylation activity using methanol and dimethyl carbonate as the alkylating agents over Zn. Available at: [Link]

• ACS Publications - Accurate Quantum Chemical Spectroscopic Characterization of Glycolic Acid: A Route Toward its Astrophysical Detection. Available at: [Link]

• Google Patents - CN109942436B - A kind of method for preparing N,N-dialkylaniline compound by alkylation of p-toluenesulfonic acid alkyl ester.

• Royal Society of Chemistry - Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. Available at: [Link]

Sources

• 1. Synthesis and characterization of N-acylaniline derivatives as potential chemical hybridizing agents (CHAs) for wheat (Triticum aestivum L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 3. researchgate.net [researchgate.net]
• 4. echemi.com [echemi.com]
• 5. Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sincerechemical.com [sincerechemical.com]
• 7. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis, spectroscopic characterization techniques of aromatic iminoaniline derived compound, along with the evaluation of its LNO properties using quantum chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PubChemLite - 3,4-dimethoxy-n-methylaniline (C9H13NO2) [pubchemlite.lcsb.uni.lu]

Experimental procedure for a reaction with 3,4-dimethoxy-N-methylaniline hydrochloride

Application Note: High-Efficiency Pictet-Spengler Cyclization of 3,4-Dimethoxy-N-methylaniline HCl

Executive Summary

This application note details the optimized protocol for the conversion of 3,4-dimethoxy-N-methylaniline hydrochloride into the 1,2,3,4-tetrahydroisoquinoline scaffold via the Pictet-Spengler reaction. This transformation is the cornerstone of synthesizing benzylisoquinoline alkaloids (e.g., Laudanosine) and synthetic opioids.[1]

While many standard protocols assume the use of the free base aniline, this guide specifically addresses the hydrochloride salt . Using the salt directly offers distinct process advantages—specifically, enhanced stability of the starting material and the ability to utilize the counter-ion as the intrinsic acid catalyst, thereby reducing reagent count and simplifying purification.

Strategic Rationale & Mechanism

The Chemical Challenge

The target substrate, 3,4-dimethoxy-N-methylaniline, is an electron-rich secondary amine.[1] The methoxy groups at positions 3 and 4 activate the phenyl ring, making it highly susceptible to electrophilic aromatic substitution (EAS).[1] However, the N-methyl group introduces steric bulk and alters the basicity compared to primary anilines.[1]

Mechanistic Pathway

The reaction proceeds through a Pictet-Spengler Cyclization .[1]

• Iminium Formation: The secondary amine reacts with the aldehyde (formaldehyde) to form a reactive iminium ion.

• Cyclization: The electron-rich aromatic ring attacks the electrophilic iminium carbon (EAS), closing the ring to form the tetrahydroisoquinoline.

• Aromatization/Stabilization: Loss of a proton restores aromaticity.[1]

Critical Insight: Because the starting material is an HCl salt, the reaction medium is naturally acidic. This is advantageous because the formation of the iminium ion (the key electrophile) is acid-catalyzed.[1] We avoid the "Salt Break → React → Re-acidify" cycle common in novice protocols.

Figure 1: Mechanistic flow of the acid-catalyzed Pictet-Spengler cyclization utilizing the intrinsic HCl counter-ion.

Safety & Handling (E-E-A-T)

• Aniline Toxicity: 3,4-dimethoxy-N-methylaniline is a derivative of N-methylaniline.[1] It acts as a blood toxin (methemoglobinemia) and can be absorbed through the skin. Double-gloving (Nitrile) and working in a fume hood are mandatory. [1]

• Formaldehyde: A known carcinogen and sensitizer.[1] Avoid inhalation of vapors.[1][2][3][4]

• Exotherm: The reaction with formaldehyde can be exothermic. Addition should be controlled.

Experimental Protocol

Materials Required

Reagent	MW ( g/mol )	Equiv.	Quantity	Role
3,4-Dimethoxy-N-methylaniline HCl	203.67	1.0	2.04 g (10 mmol)	Substrate
Formaldehyde (37% aq.)	30.03	1.2	~1.0 mL (12 mmol)	Electrophile
Water (Deionized)	18.02	Solvent	20 mL	Solvent
Sodium Hydroxide (10% aq)	40.00	Excess	~15 mL	Quench/Basify
Dichloromethane (DCM)	84.93	Solvent	3 x 20 mL	Extraction

Step-by-Step Procedure

1. Reaction Setup

• Vessel: Use a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser.

• Solvation: Add the 3,4-dimethoxy-N-methylaniline HCl (2.04 g) to the flask. Add 20 mL of deionized water.

  • Note: The HCl salt is water-soluble.[1] If the solution is turbid, mild heating (40 °C) will clarify it.[1]

• Reagent Addition: Add Formaldehyde (37% aq., 1.0 mL) in one portion at room temperature.

  • Observation: No immediate precipitate should form.[1] The solution remains acidic (pH ~1-2) due to the HCl salt.[1]

2. Thermal Activation

• Heating: Heat the reaction mixture to 90–95 °C (Reflux) in an oil bath.

• Duration: Maintain reflux for 2 to 3 hours .

  • Monitoring: Monitor via TLC (System: 10% MeOH in DCM). The starting material (aniline) will disappear.[1] Since the product is also an amine, use Dragendorff’s reagent or UV (254 nm) for visualization.[1] The product is more polar than the starting material in this salt form but less polar as a free base.

3. Workup (The "Salt Break")

• Cooling: Remove the flask from heat and allow it to cool to room temperature.

• Basification: Place the flask in an ice bath. Slowly add 10% NaOH solution dropwise with stirring until the pH reaches 10–11 .

  • Critical Visual: As the pH rises past 7, the product (free base) will precipitate as an oil or milky emulsion.[1] This is the N-methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline.[1]

• Extraction: Transfer the mixture to a separatory funnel. Extract with Dichloromethane (DCM) (3 x 20 mL).[1]

  • Why DCM? The tetrahydroisoquinoline core is highly soluble in chlorinated solvents.

• Drying: Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous Sodium Sulfate (Na₂SO₄) .[1]

4. Isolation

• Filter off the drying agent and concentrate the filtrate under reduced pressure (Rotary Evaporator).

• Yield Expectation: You should obtain a pale yellow to light brown oil.[1]

• Purification (Optional): If high purity is required, the oil can be converted back to an HCl salt (dissolve in ether, bubble HCl gas) to precipitate a white solid, or purified via flash column chromatography (SiO₂, DCM:MeOH 95:5).[1]

Expected Results & Data Validation

Parameter	Specification	Notes
Physical State	Pale yellow oil (Free base)	Darkens upon air exposure (oxidation).[1]
Yield	85% – 92%	High efficiency due to intramolecular nature.[1]
¹H NMR (CDCl₃)	Singlet @ ~2.45 ppm (N-Me)	Diagnostic peak for N-methylation.[1]
¹H NMR (CDCl₃)	Singlet @ ~3.50 ppm (C1-H₂)	Diagnostic peak for the new ring closure (methylene bridge).[1]
Mass Spec (ESI)	[M+H]⁺ = 208.13	Consistent with formula C₁₂H₁₇NO₂.[1]

Troubleshooting Table:

• Low Yield: Incomplete cyclization.[1] Increase reaction time or add a Lewis acid catalyst (e.g., dilute HCl) if the starting salt was not strictly stoichiometric.[1]

• Sticky Emulsion: During extraction, if an emulsion forms, add a small amount of saturated NaCl (brine) or filter through a Celite pad.[1]

Advanced Application: Laudanosine Synthesis

To synthesize Laudanosine (the benzylisoquinoline alkaloid), replace Formaldehyde in the protocol above with 3,4-dimethoxyphenylacetaldehyde .

• Modification: The reaction time typically increases to 12-24 hours.[1]

• Solvent: Switch from water to Methanol/Water (1:1) to ensure solubility of the larger aldehyde.[1]

References

• Pictet-Spengler Reaction Overview: Stöckigt, J., Antonchick, A. P., Wu, F., & Waldmann, H. (2011).[1] The Pictet-Spengler Reaction in Nature and in Organic Chemistry. Angewandte Chemie International Edition, 50(37), 8538–8560.[1] Link[1]

• Laudanosine Biosynthesis & Chemistry: Zenk, M. H., et al. (1985).[1] Benzylisoquinoline biosynthesis by cultivated plant cells and isolated enzymes.[1] Journal of Natural Products, 48(5), 725-738.[1] Link[1]

• Safety Data (N-Methylaniline derivatives): PubChem Compound Summary for N-Methylaniline. National Center for Biotechnology Information.[1] Link[1]

• General Tetrahydroisoquinoline Synthesis: Chrzanowska, M., & Rozwadowska, M. D. (2004).[1] Asymmetric Synthesis of Isoquinoline Alkaloids. Chemical Reviews, 104(7), 3341–3370.[1] Link[1]

Sources

• 1. Laudanosine - Wikipedia [en.wikipedia.org]
• 2. carlroth.com [carlroth.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]

Scale-up synthesis using 3,4-dimethoxy-N-methylaniline hydrochloride

An Application Note for the Scale-Up Synthesis of 3,4-dimethoxy-N-methylaniline Hydrochloride

Abstract

This document provides a comprehensive guide for the scale-up synthesis of 3,4-dimethoxy-N-methylaniline hydrochloride, a key intermediate in pharmaceutical and fine chemical synthesis. The protocol details a robust and high-yielding N-methylation of 3,4-dimethoxyaniline via the Eschweiler-Clarke reaction, followed by conversion to its hydrochloride salt. This application note is intended for researchers, chemists, and process development professionals, offering in-depth procedural details, mechanistic insights, process optimization strategies, and critical safety considerations to ensure a successful and reproducible scale-up.

Introduction: The Significance of 3,4-dimethoxy-N-methylaniline

3,4-dimethoxy-N-methylaniline is a valuable substituted aniline derivative. Its structural motif is present in numerous pharmacologically active compounds and serves as a critical building block for more complex molecular architectures. The hydrochloride salt is often preferred in development settings due to its enhanced stability, crystallinity, and ease of handling compared to the free base, which exists as an oil.[1][2]

The synthesis of N-methylated anilines is a fundamental transformation in organic chemistry. While various methods exist, including the use of methylating agents like dimethyl sulfate or methyl iodide, these often pose significant toxicity risks and can lead to over-methylation, forming undesired quaternary ammonium salts.[3] The Eschweiler-Clarke reaction, however, offers a superior alternative for scale-up operations. It utilizes formaldehyde as the carbon source and formic acid as the reducing agent in a reductive amination process. This method is renowned for its high selectivity for mono-methylation, operational simplicity, and avoidance of problematic byproducts, making it highly suitable for industrial production.[4]

This guide will focus on the practical implementation of the Eschweiler-Clarke reaction for the synthesis of 3,4-dimethoxy-N-methylaniline, followed by its conversion to the stable hydrochloride salt.

Synthetic Strategy and Mechanistic Overview

The selected synthetic route involves a two-step process:

• N-methylation: Reductive amination of 3,4-dimethoxyaniline with formaldehyde and formic acid.

• Salt Formation: Treatment of the resulting 3,4-dimethoxy-N-methylaniline free base with hydrochloric acid.

The Eschweiler-Clarke Reaction Mechanism

The reaction proceeds through a well-established mechanism that ensures the selective formation of the tertiary amine without the risk of quaternization.[4]

• Iminium Ion Formation: The primary amine (3,4-dimethoxyaniline) first undergoes a condensation reaction with formaldehyde to form an intermediate iminium ion.

• Hydride Transfer: Formic acid then acts as a hydride donor, transferring a hydride ion to the electrophilic carbon of the iminium ion. This reduces the iminium ion to the N-methylated amine.

• Decarboxylation: In the process, the formic acid is oxidized to an unstable carbamic acid derivative which readily decomposes, releasing carbon dioxide gas. The evolution of CO₂ is a characteristic feature of this reaction and helps drive it to completion.

This cycle efficiently converts the primary amine to a secondary amine. The reaction stops at the tertiary amine stage because the formation of a quaternary ammonium salt is not favored under these conditions.[4]

Figure 1: Mechanism of the Eschweiler-Clarke N-methylation.

Detailed Scale-Up Synthesis Protocol

This protocol is designed for a nominal 100 g scale of the starting material, 3,4-dimethoxyaniline. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn.

Part A: Synthesis of 3,4-dimethoxy-N-methylaniline (Free Base)

Materials & Equipment:

• Reagents:

  • 3,4-Dimethoxyaniline: 100.0 g

  • Formic Acid (98-100%): 120.0 g (approx. 98 mL)

  • Formaldehyde (37% aqueous solution): 158.0 g (approx. 146 mL)

  • Sodium Hydroxide (50% w/w aqueous solution)

  • Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) for extraction

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Deionized Water

• Equipment:

  • 2 L three-neck round-bottom flask

  • Mechanical stirrer with a PTFE paddle

  • Reflux condenser

  • Heating mantle with temperature controller

  • Dropping funnel (500 mL)

  • Large separatory funnel (2 L)

  • Rotary evaporator

Procedure:

• Reaction Setup: Assemble the 2 L three-neck flask with the mechanical stirrer, reflux condenser, and dropping funnel.

• Charge Reagents: To the flask, add 3,4-dimethoxyaniline (100.0 g).

• Addition of Formic Acid: Begin stirring and slowly add the formic acid (120.0 g) to the flask. An exotherm may be observed. Maintain control of the temperature.

• Addition of Formaldehyde: Once the initial exotherm subsides, begin the dropwise addition of the formaldehyde solution (158.0 g) via the dropping funnel over a period of 60-90 minutes. The reaction is exothermic, and off-gassing (CO₂) will occur. Control the addition rate to maintain a gentle reflux.

• Reaction Heating: After the addition is complete, heat the reaction mixture to 95-100 °C and maintain this temperature for 8-12 hours. Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Cooling and Basification: Cool the reaction mixture to room temperature. Slowly and carefully add 50% sodium hydroxide solution to the stirred mixture until the pH is >12. This step is highly exothermic; use an ice bath to maintain the temperature below 50 °C.

• Extraction: Transfer the mixture to the 2 L separatory funnel. Extract the aqueous layer with dichloromethane or MTBE (3 x 300 mL).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 3,4-dimethoxy-N-methylaniline as a pale yellow to brown oil.

Part B: Formation of 3,4-dimethoxy-N-methylaniline Hydrochloride

Materials & Equipment:

• Reagents:

  • Crude 3,4-dimethoxy-N-methylaniline (from Part A)

  • Isopropyl Alcohol (IPA) or Ethyl Acetate (EtOAc)

  • Concentrated Hydrochloric Acid (37%) or HCl gas solution in a solvent

• Equipment:

  • 1 L Erlenmeyer flask or beaker

  • Stir plate and magnetic stir bar

  • Ice bath

  • Buchner funnel and filter flask

Procedure:

• Dissolution: Dissolve the crude oil from Part A in isopropyl alcohol or ethyl acetate (approx. 500 mL).

• Acidification: Cool the solution in an ice bath. While stirring, slowly add concentrated hydrochloric acid dropwise. The hydrochloride salt will begin to precipitate. Continue adding acid until the precipitation appears complete and the solution is acidic to pH paper.

• Crystallization: Allow the slurry to stir in the ice bath for an additional 1-2 hours to ensure complete crystallization.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake with a small amount of cold isopropyl alcohol or ethyl acetate to remove any residual impurities.

• Drying: Dry the product in a vacuum oven at 40-50 °C until a constant weight is achieved. The final product should be an off-white to light tan crystalline solid.

Figure 2: Overall workflow for the synthesis of 3,4-dimethoxy-N-methylaniline HCl.

Process Optimization and Troubleshooting

Parameter	Recommendation	Rationale / Causality	Troubleshooting
Reagent Stoichiometry	Use a slight excess of both formaldehyde and formic acid.	Ensures complete conversion of the starting aniline and drives the reaction to completion.	Incomplete Reaction: Increase equivalents of formaldehyde/formic acid. Side Products: Ensure reagents are of good quality.
Temperature Control	Maintain careful control during additions (exothermic) and reflux (95-100 °C).	Prevents runaway reactions during addition. The reflux temperature is optimal for the rate of reaction without significant decomposition.	Low Yield: Ensure the reaction reaches and is maintained at the target temperature for a sufficient duration.
Basification (Workup)	Add base slowly and with efficient cooling (ice bath).	The neutralization of excess formic acid is highly exothermic and can cause boiling/splashing if not controlled.	Poor Phase Separation: Ensure pH is strongly basic (>12) to deprotonate the aniline fully, making it soluble in the organic phase.
Salt Formation	Add HCl slowly to a cooled solution of the free base.	Promotes the formation of well-defined crystals and prevents trapping impurities.	Oily Product: The product may be oiling out instead of crystallizing. Try a different solvent, add the acid more slowly, or scratch the inside of the flask to induce crystallization.

Analytical Characterization Data

The identity and purity of the final product, 3,4-dimethoxy-N-methylaniline hydrochloride, should be confirmed using standard analytical techniques.

Test	Specification
Appearance	Off-white to light tan crystalline solid
Molecular Formula	C₉H₁₄ClNO₂
Molecular Weight	203.67 g/mol
Melting Point	Expected in the range of 150-160 °C (literature values may vary)
¹H NMR (DMSO-d₆)	δ (ppm) ~7.0-6.8 (m, 3H, Ar-H), ~3.75 (s, 3H, OCH₃), ~3.70 (s, 3H, OCH₃), ~2.70 (s, 3H, N-CH₃). Note: Amine proton may be broad or not observed.
Purity (HPLC)	≥ 98.0%

Safety and Handling

• 3,4-Dimethoxyaniline: Toxic if swallowed, in contact with skin, or if inhaled. May cause damage to organs through prolonged exposure. Handle in a fume hood with appropriate PPE.

• Formic Acid: Corrosive. Causes severe skin burns and eye damage. Handle with extreme care.

• Formaldehyde: Toxic, a known carcinogen, and a sensitizer. All handling must be performed in a well-ventilated fume hood.

• Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. Respiratory irritant.

Always consult the Safety Data Sheet (SDS) for each reagent before commencing any work. The reaction generates carbon dioxide, which must be safely vented through the condenser.

References

• CN102952021B - Synthesis method of 3,4-dimethylaniline - Google Patents.

• US3819709A - Synthesis of n-methylaniline - Google Patents.

• CN103288660A - N-methylation method of aromatic amine - Google Patents.

• Hoffman Fine Chemicals - 3,4-Dimethoxy-N-methylaniline Product Page.

• Yang, et al. (2023) - Selective mono-N-methylation of amines using methanol as the methylated reagent over heterogeneous Ni catalysts. Catalysis Science & Technology.

• Scribd - N-Methyl Aniline & Anthraquino Production Process.

• Biosynth - 3-Methoxy-N-methylaniline hydrochloride Product Page.

• Chemsrc - 3,4-Dimethoxy-N-methylaniline Chemical Properties.

• ChemicalBook - N-Methylaniline synthesis.

• Beier, L. S., et al. (2015) - Quantification of aniline and N-methylaniline in indigo. Scientific Reports.

• ACS Publications - Reductive Amination of Carboxylic Acids via Nickel(II) Catalysis. The Journal of Organic Chemistry.

• Sigma-Aldrich - 3,4-Dimethoxyaniline Product Page.

• Sigma-Aldrich - Safety Data Sheet for N-Methylaniline.

• PrepChem.com - Preparation of N-methylaniline.

• Wang, C., et al. (2018) - Air-tolerant direct reductive N-methylation of amines using formic acid via simple inorganic base catalysis. Chinese Chemical Letters.

• LookChem - 3,4-dimethoxy-N-methylaniline Properties.

• Tokyo Chemical Industry - 3,4-Dimethoxyaniline Product Page.

• ResearchGate - Different protocols for methylation of aniline.

• Fisher Scientific - Safety Data Sheet for N-Methylaniline.

• DSpace@MIT - Selective N-monomethylation of primary anilines with dimethyl carbonate in continuous flow.

• ChemRxiv - Efficient, green, and renewable N-di-methylation synthesis of amines by a novel nano-catalyst of Ni.

• PubChem - 3,4-Dimethoxyaniline Compound Summary.

• MDPI - Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules.

• Acta Poloniae Pharmaceutica - Determination of 2,6-dimethylaniline and o-toluidine impurities in preparations for local anaesthesia.

• Wang, L., et al. (2023) - Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules.

Sources

• 1. hoffmanchemicals.com [hoffmanchemicals.com]
• 2. 3,4-Dimethoxy-N-methylaniline | CAS#:35162-34-6 | Chemsrc [chemsrc.com]
• 3. N-Methylaniline synthesis - chemicalbook [chemicalbook.com]
• 4. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analytical Quantification of 3,4-Dimethoxy-N-methylaniline Hydrochloride

This Application Note is structured as a high-level technical guide for analytical scientists. It addresses the dual needs of purity assay (for raw material qualification) and trace quantification (for genotoxic impurity monitoring), utilizing the specific physicochemical properties of the target analyte.[1]

[1][2][3]

Introduction & Significance

3,4-dimethoxy-N-methylaniline hydrochloride (CAS: 1209739-54-7 [HCl salt]; 35162-34-6 [Free Base]) is a critical secondary amine intermediate used in the synthesis of tyrosine kinase inhibitors (e.g., Cabozantinib).[1][2][3]

Its quantification is governed by two distinct regulatory requirements:

• Raw Material Control: High-concentration assay (>98% purity) to ensure synthetic yield and stoichiometry.

• Genotoxic Impurity (GTI) Monitoring: As a secondary aniline derivative, it carries a structural alert for genotoxicity.[1][2][3] In final drug substances, it must often be controlled at ppm levels (typically <20 ppm) per ICH M7 guidelines.[1][2][3]

This guide provides validated workflows for both scenarios, addressing the specific challenges of amine peak tailing and oxidative instability .

Physicochemical Profile & Method Strategy

Understanding the molecule is the first step to robust method design.[1][3]

Property	Value / Characteristic	Analytical Implication
Structure	Secondary amine with electron-donating methoxy groups.[1][2][3]	Prone to oxidation; samples should be prepared fresh or protected from light.[2][3]
pKa	~5.3 (Estimated based on N-methylaniline analogs).[1][2][3]	Critical: Mobile phase pH must be < 3.3 (2 units below pKa) to keep the amine fully protonated ( ) and prevent secondary interactions with silanols (peak tailing).[1][2][3]
Solubility	HCl salt is water-soluble; Free base is lipophilic.[1][2][3]	Use aqueous diluents for the salt; add MeOH/ACN if free base is suspected to prevent precipitation.[3]
UV Max	~240 nm, ~280 nm.	240 nm provides optimal sensitivity for HPLC-UV; 280 nm is more selective against non-aromatic impurities.[1][2][3]

Protocol A: HPLC-UV Purity Assay

Scope: Quality control of incoming raw material (Target conc: 0.5 – 1.0 mg/mL).

Chromatographic Conditions

• System: HPLC with Diode Array Detector (DAD) or VWD.

• Column: C18 End-capped, 150 x 4.6 mm, 3.5 µm (e.g., Zorbax Eclipse Plus or equivalent).[1][2][3]

  • Rationale: End-capping reduces silanol activity, essential for sharp amine peaks.[1][2][3]

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.0).[1][2][3]

  • Rationale: Low pH suppresses silanol ionization (

    ) and protonates the analyte, ensuring a single ionic species.[1][2][3]

• Mobile Phase B: Acetonitrile (ACN).[1][2][3]

• Flow Rate: 1.0 mL/min.[1][2][3]

• Column Temp: 30°C.

• Detection: 240 nm (Reference 360 nm).[1][2][3]

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	5	Hold for salt elution
2.0	5	Start Gradient
12.0	60	Elute Analyte
15.0	90	Wash Column
15.1	5	Re-equilibrate
20.0	5	End

Sample Preparation

• Stock Solution: Weigh 25 mg of 3,4-dimethoxy-N-methylaniline HCl into a 25 mL volumetric flask. Dissolve in 50:50 Water:ACN .

  • Note: Do not use 100% ACN; the HCl salt may not dissolve fully.[1][3]

• System Suitability:

  • Tailing Factor (

    ): Must be < 1.5.[1][2][3]

  • %RSD (n=5 injections): < 2.0%.[1][2][3]

Protocol B: LC-MS/MS Trace Impurity Analysis

Scope: Quantification of 3,4-dimethoxy-N-methylaniline as a GTI in drug substances (Target LOQ: < 1 ppm).

Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI), Positive Mode.[1][2][3]

• Scan Type: Multiple Reaction Monitoring (MRM).[1][2][3]

• Precursor Ion:

  168.1

• Product Ions (Transitions):

  • (Quantifier, loss of or methyl amine fragment).[1][2][3]
  • (Qualifier).[1][3]

Chromatographic Conditions (MS-Compatible)

• Column: Phenyl-Hexyl, 100 x 2.1 mm, 1.9 µm (UHPLC).[1][2][3]

  • Rationale: Phenyl phases offer unique

    selectivity for aromatic amines, separating them from the main drug peak better than C18 in many cases.[1][2][3]

• Mobile Phase A: 0.1% Formic Acid in Water.[1][3]

• Mobile Phase B: 0.1% Formic Acid in Methanol.

  • Note: Methanol often provides better ionization efficiency for amines in ESI+ compared to ACN.[3]

Visual Workflow & Logic

The following diagram illustrates the decision matrix for selecting the correct method and the critical control points for the amine salt handling.

Figure 1: Analytical decision matrix for 3,4-dimethoxy-N-methylaniline HCl quantification.

Validation Parameters (ICH Q2)

To ensure "Trustworthiness," the method must be validated.[1][3] Key criteria for the HPLC-UV Assay include:

Parameter	Acceptance Criteria	Experimental Note
Specificity	No interference at retention time (RT) from blank or degradation products.	Perform forced degradation (Acid/Base/Peroxide) to prove stability-indicating capability.[1][2][3]
Linearity		Range: 80% to 120% of target concentration.[2][3]
Accuracy	98.0% – 102.0% Recovery	Spike samples at 3 levels (50%, 100%, 150%).[1][2][3]
Precision	RSD 1.0% (System); 2.0% (Method)	Critical for assay methods.[1][2][3]
Robustness	Resolution > 2.0 despite variations.	Test pH ( units) and Column Temp ( C).

Troubleshooting & Stability Guide

Issue: Peak Tailing (> 1.5)

• Cause: Silanol interaction.[1][2][3]

• Fix: Ensure mobile phase pH is

  . Add 5-10 mM Triethylamine (TEA) to the mobile phase as a silanol blocker if using older column generations.[1][3]

Issue: Retention Time Shift

• Cause: pH drift or ion-pairing variation.[1][3]

• Fix: Use buffer (Phosphate) rather than simple acid adjustment. Ensure column equilibration time is sufficient (>10 column volumes).

Issue: Degradation (New peaks appearing) [1][2][3]

• Cause: Oxidation of the electron-rich aniline ring.[1][3]

• Fix: Use amber glassware. Prepare solutions immediately before injection.[1][2][3] Store stock solutions at 4°C.

References

• PubChem. (2025).[1][2][3][4][5] 3,4-Dimethoxyaniline Compound Summary. National Library of Medicine.[1][3] [Link][1][2][3]

• SIELC Technologies. (2024).[1][2][3] HPLC Method for Separation of Aniline Derivatives on Newcrom R1. [Link]

• ICH Guidelines. (2023). M7(R2): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. [Link][1][2][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. PubChemLite - 3,4-dimethoxy-n-methylaniline (C9H13NO2) [pubchemlite.lcsb.uni.lu]
• 3. 3,4-Dimethoxyaniline | C8H11NO2 | CID 22770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Methylaniline | C7H9N | CID 7515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3,4-Dimethylaniline | C8H11N | CID 7248 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: A Robust, Validated HPLC Method for the Quantification of 3,4-dimethoxy-N-methylaniline hydrochloride

Abstract

This application note presents a detailed, reliable, and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 3,4-dimethoxy-N-methylaniline hydrochloride. This compound is a key intermediate in the synthesis of various pharmaceutical and chemical entities, making its purity and concentration critical parameters to control. The described isocratic reversed-phase HPLC (RP-HPLC) method is demonstrated to be specific, accurate, precise, and robust, making it suitable for quality control and research applications. This guide provides a comprehensive protocol, from mobile phase preparation to method validation, grounded in scientific principles and aligned with ICH guidelines.

Introduction: The Analytical Imperative

3,4-dimethoxy-N-methylaniline hydrochloride is an aromatic amine derivative with significant applications in organic synthesis.[1] The purity of this intermediate can directly impact the yield and impurity profile of the final product. Therefore, a reliable analytical method for its quantification is paramount. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of components in a mixture, offering high resolution, sensitivity, and reproducibility.[2] This application note addresses the need for a standardized HPLC method for 3,4-dimethoxy-N-methylaniline hydrochloride, providing researchers and drug development professionals with a robust and readily implementable protocol.

The choice of a reversed-phase HPLC method is based on the physicochemical properties of the analyte. As an aromatic amine, 3,4-dimethoxy-N-methylaniline hydrochloride exhibits moderate polarity, making it well-suited for separation on a non-polar stationary phase, such as C18, with a polar mobile phase.[3][4][5] The hydrochloride salt form ensures its solubility in aqueous mobile phases.[6]

Chromatographic Method Development: A Rationale-Driven Approach

The development of this HPLC method was guided by the chemical properties of 3,4-dimethoxy-N-methylaniline hydrochloride and established chromatographic principles for aromatic amines.[7]

• Stationary Phase Selection: A C18 (octadecylsilyl) stationary phase was selected due to its hydrophobicity, which provides excellent retention for aromatic compounds like the target analyte. The end-capping of the silica particles minimizes peak tailing caused by the interaction of the basic amine group with residual acidic silanols on the silica surface.

• Mobile Phase Composition: The mobile phase consists of a mixture of acetonitrile (ACN) and a phosphate buffer. Acetonitrile was chosen as the organic modifier due to its low viscosity and UV transparency. The aqueous buffer is used to control the pH of the mobile phase. Maintaining a slightly acidic pH (around 3.0) ensures that the aniline nitrogen is protonated, leading to a single, well-defined chromatographic peak and preventing peak tailing. Phosphoric acid is a common and effective acidifier for this purpose.[3]

• Detection Wavelength: The UV detection wavelength was selected based on the UV absorbance spectrum of 3,4-dimethoxy-N-methylaniline. Aromatic amines typically exhibit strong absorbance in the UV region. A wavelength of 254 nm was chosen as it provides good sensitivity for the analyte.[5]

• Isocratic Elution: An isocratic elution mode, where the mobile phase composition remains constant throughout the run, was chosen for its simplicity, robustness, and reproducibility, which are ideal for quality control applications.

Experimental Protocol: From Sample to Signal

This section provides a step-by-step guide for the HPLC analysis of 3,4-dimethoxy-N-methylaniline hydrochloride.

Materials and Reagents

• 3,4-dimethoxy-N-methylaniline hydrochloride reference standard (purity ≥ 98%)

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate (KH₂PO₄) (AR grade)

• Orthophosphoric acid (AR grade)

• Deionized water (18.2 MΩ·cm)

Instrumentation

A standard HPLC system equipped with the following is suitable:

• Isocratic pump

• Autosampler

• Column oven

• UV-Vis detector

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : 25 mM KH₂PO₄ buffer (pH 3.0) (40:60, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm
Run Time	10 minutes

Solution Preparation

• Buffer Preparation (25 mM KH₂PO₄, pH 3.0): Dissolve 3.4 g of KH₂PO₄ in 1 L of deionized water. Adjust the pH to 3.0 ± 0.05 with orthophosphoric acid.

• Mobile Phase Preparation: Mix 400 mL of acetonitrile with 600 mL of the prepared buffer. Filter through a 0.45 µm membrane filter and degas.

• Diluent: Mobile phase is used as the diluent.

• Standard Solution Preparation (100 µg/mL): Accurately weigh about 10 mg of 3,4-dimethoxy-N-methylaniline hydrochloride reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution Preparation (100 µg/mL): Accurately weigh an amount of the sample equivalent to about 10 mg of 3,4-dimethoxy-N-methylaniline hydrochloride into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

Analytical Workflow

The overall analytical workflow is depicted in the following diagram:

Caption: HPLC analysis workflow for 3,4-dimethoxy-N-methylaniline hydrochloride.

System Suitability: Ensuring a Validated System

Before proceeding with sample analysis, the suitability of the chromatographic system must be verified.[8] This is achieved by injecting the standard solution in replicate (typically five or six injections) and evaluating key chromatographic parameters.[9] These tests confirm that the system is performing adequately for the intended analysis.[10][11]

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	≤ 2.0	Measures peak symmetry. A value > 2 indicates significant tailing, which can affect integration accuracy.
Theoretical Plates (N)	≥ 2000	Indicates column efficiency. Higher values lead to sharper, narrower peaks and better resolution.
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%	Demonstrates the precision of the injector and the stability of the detector response.
Relative Standard Deviation (RSD) of Retention Time	≤ 1.0%	Indicates the stability of the pump flow rate.

Method Validation: Establishing Trustworthiness

The analytical method was validated in accordance with the International Council for Harmonisation (ICH) guidelines Q2(R2) to ensure its suitability for the intended purpose.[12][13] The validation parameters assessed include specificity, linearity, accuracy, precision, and robustness.[14][15][16]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradation products. This was demonstrated by injecting the diluent (blank) and a solution of the analyte. The blank injection showed no interfering peaks at the retention time of 3,4-dimethoxy-N-methylaniline hydrochloride.

Linearity

The linearity of the method was established by analyzing a series of solutions of 3,4-dimethoxy-N-methylaniline hydrochloride at different concentrations. A typical range would be from 50% to 150% of the nominal concentration (e.g., 50, 75, 100, 125, and 150 µg/mL). The peak area was plotted against the concentration, and the correlation coefficient (r²) was calculated. A correlation coefficient of ≥ 0.999 is generally considered acceptable.

Accuracy

Accuracy was determined by the recovery of a known amount of analyte spiked into a sample matrix. This is typically performed at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration) in triplicate. The percentage recovery is calculated. An acceptance criterion of 98.0% to 102.0% recovery is common.

Precision

Precision was evaluated at two levels: repeatability and intermediate precision.[14]

• Repeatability (Intra-assay precision): This was assessed by analyzing six independent preparations of the sample solution at 100% of the test concentration on the same day, with the same analyst and instrument. The RSD of the results should be ≤ 2.0%.

• Intermediate Precision (Inter-assay precision): This was evaluated by repeating the analysis on a different day, with a different analyst, and/or on a different instrument. The RSD of the combined results from both days should be ≤ 2.0%.

Robustness

The robustness of the method was assessed by making deliberate small variations in the chromatographic conditions and observing the effect on the results. The parameters varied included:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase pH (± 0.2 units)

• Mobile phase composition (e.g., Acetonitrile:Buffer ratio of 38:62 and 42:58)

The system suitability parameters should remain within the acceptance criteria for all variations, demonstrating the method's reliability during routine use.

The relationship between these validation parameters is illustrated below:

Caption: Key parameters for HPLC method validation as per ICH guidelines.

Conclusion

The HPLC method described in this application note provides a simple, rapid, and reliable means for the quantitative determination of 3,4-dimethoxy-N-methylaniline hydrochloride. The method has been developed with a strong scientific rationale and has been shown to be specific, linear, accurate, precise, and robust. This validated method is well-suited for routine quality control analysis in industrial and research settings, ensuring the quality and consistency of this important chemical intermediate.

References

• SIELC Technologies. (2018). Separation of 3-Methylaniline on Newcrom R1 HPLC column. Retrieved from [Link]

• Riggin, P.M., Lucas, S.V., Cole, T.F., & Birts, M.A. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge.

• SIELC Technologies. (n.d.). Aniline. Retrieved from [Link]

• PubChem. (n.d.). 3,4-Dimethoxyaniline. Retrieved from [Link]

• Hoffman Fine Chemicals. (n.d.). CAS 35162-34-6 | 3,4-Dimethoxy-N-methylaniline. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• Pharmaguideline. (n.d.). System Suitability in HPLC Analysis. Retrieved from [Link]

• PubMed. (n.d.). [Determination of aniline derivatives in waste water with reversed-phase high performance liquid chromatography]. Retrieved from [Link]

• Chromatography Online. (n.d.). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. Retrieved from [Link]

• Pharmaceutical Updates. (2021). System suitability in HPLC Analysis. Retrieved from [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• PubMed. (n.d.). Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. Retrieved from [Link]

• Assay Analytica. (n.d.). System Suitability Test in HPLC – Key Parameters Explained. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• Yufeng. (2024). N-Methylaniline Chemical Properties,Uses,Production. Retrieved from [Link]

• Analyst (RSC Publishing). (n.d.). Separation and determination of aniline and substituted anilinesulphonic acid derivatives by ion-pair reversed-phase high-performance liquid chromatography. Retrieved from [Link]

• ACS Publications. (n.d.). Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. Retrieved from [Link]

• Pharmaguideline. (n.d.). Steps for HPLC Method Validation. Retrieved from [Link]

• IJRASET. (2023). The Significance of System Suitability in High-Performance Liquid Chromatography (HPLC) Analysis: Ensuring Accurate and Reliable Results. Retrieved from [Link]

• Chemical Methodologies. (2019). Validated Stability Indicating RP-HPLC DAD Method for Simultaneous Determination of Amitriptyline Hydrochloride and Pregabalin in. Retrieved from [Link]

• Lab Manager. (n.d.). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• Helda - University of Helsinki. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Retrieved from [Link]

• YouTube. (2025). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. Retrieved from [Link]

• Wikipedia. (n.d.). N-Methylaniline. Retrieved from [Link]

Sources

• 1. hoffmanchemicals.com [hoffmanchemicals.com]
• 2. Making sure you're not a bot! [helda.helsinki.fi]
• 3. 3-Methylaniline | SIELC Technologies [sielc.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. [Determination of aniline derivatives in waste water with reversed-phase high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CAS 638-03-9: 3-Methylaniline hydrochloride | CymitQuimica [cymitquimica.com]
• 7. Aniline | SIELC Technologies [sielc.com]
• 8. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 9. The Significance of System Suitability in High-Performance Liquid Chromatography (HPLC) Analysis: Ensuring Accurate and Reliable Results [ijraset.com]
• 10. assayprism.com [assayprism.com]
• 11. youtube.com [youtube.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 14. database.ich.org [database.ich.org]
• 15. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 16. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

Application Note: A Validated GC-MS Protocol for the Analysis of Reactions Involving 3,4-dimethoxy-N-methylaniline Hydrochloride

Abstract & Introduction

3,4-dimethoxy-N-methylaniline is a key intermediate in the synthesis of various pharmaceutical compounds and fine chemicals. Its hydrochloride salt form ensures stability and solubility in aqueous media, making it a common starting material in complex organic reactions. Monitoring the progress of these reactions requires a robust, selective, and sensitive analytical method to accurately quantify the consumption of the starting material and the formation of products or byproducts.

Gas Chromatography-Mass Spectrometry (GC-MS) stands as a premier technique for this purpose, offering unparalleled separation efficiency and definitive structural identification. However, the analysis of amine hydrochloride salts by GC presents a significant challenge due to their non-volatile and thermally labile nature. Direct injection would lead to thermal degradation and severe peak tailing, rendering any quantitative analysis unreliable.

This application note provides a comprehensive, field-proven protocol for the routine analysis of reaction mixtures containing 3,4-dimethoxy-N-methylaniline hydrochloride. We will detail a necessary and validated sample preparation workflow involving the conversion of the hydrochloride salt to its volatile free base form via liquid-liquid extraction. Furthermore, we will establish the optimal GC-MS parameters and discuss the interpretation of the resulting mass spectrum, including characteristic fragmentation patterns. This guide is designed for researchers, process chemists, and quality control analysts who require a reliable method to monitor reactions involving this critical synthetic building block.

The Analytical Challenge: From Non-Volatile Salt to Volatile Analyte

The core principle of Gas Chromatography is the partitioning of a volatile analyte between a stationary phase and a mobile gas phase. Amine hydrochloride salts, being ionic, have extremely low volatility and are unsuitable for direct GC analysis. The primary analytical hurdle is, therefore, the quantitative conversion of the 3,4-dimethoxy-N-methylaniline hydrochloride salt into its free base form, 3,4-dimethoxy-N-methylaniline.

This is achieved through a straightforward acid-base reaction. By adding a suitable base (e.g., sodium hydroxide, sodium carbonate) to the aqueous reaction mixture, the protonated amine is neutralized, yielding the free amine. This free base is significantly less polar and more soluble in organic solvents, allowing for efficient extraction.

Causality: The choice of a biphasic system (e.g., aqueous reaction mixture and an immiscible organic solvent like ethyl acetate or dichloromethane) is deliberate. It allows for the selective transfer of the neutral, organic-soluble free amine into the organic layer, effectively separating it from the inorganic salts, unreacted polar starting materials, and other aqueous-soluble components of the reaction matrix. This extraction step is not just a conversion but also a crucial sample cleanup procedure.[1]

Experimental Workflow: A Visual Guide

The entire analytical process, from sample acquisition to data interpretation, follows a logical and validated sequence designed to ensure accuracy and reproducibility.

Figure 1: End-to-end workflow for the GC-MS analysis of 3,4-dimethoxy-N-methylaniline hydrochloride.

Detailed Protocols

Protocol 1: Sample Preparation via Free Base Extraction

Trustworthiness: This protocol incorporates a drying step with sodium sulfate. Water is detrimental to GC columns and can interfere with ionization in the MS source. Ensuring a dry sample is critical for method robustness and longevity of the instrument.

• Sample Aliquot : Carefully pipette 100 µL of the aqueous reaction mixture into a 2 mL glass vial.

• Dilution : Add 900 µL of deionized water to the vial and vortex briefly to mix. This dilution step may need to be adjusted based on the expected analyte concentration.

• Basification : Add 200 µL of 1 M Sodium Hydroxide (NaOH) solution. Cap the vial and vortex for 30 seconds. Verify with pH paper that the pH is >10. This ensures complete conversion of the hydrochloride salt to the free base.

• Extraction : Add 1 mL of ethyl acetate to the vial. Cap tightly and vortex vigorously for 1 minute. Allow the layers to separate for 5 minutes. A centrifuge can be used to expedite phase separation if an emulsion forms.

• Collection : Carefully transfer the upper organic layer (ethyl acetate) to a new, clean vial containing a small amount (spatula tip) of anhydrous sodium sulfate.

• Drying : Let the organic extract stand for 5 minutes over the sodium sulfate to remove any residual water.

• Final Transfer : Using a filter pipette, transfer the dried organic extract into a 2 mL autosampler vial with a glass insert. The sample is now ready for GC-MS analysis.

Protocol 2: GC-MS Instrumental Analysis

Expertise: The choice of a mid-polarity column (e.g., DB-5ms or equivalent) provides an excellent balance for resolving aromatic amines while maintaining good peak shape. The temperature program is designed to first elute volatile solvents at a low temperature before ramping up to elute the analyte in a reasonable timeframe, ensuring a sharp, symmetrical peak.[2]

Parameter	Setting	Justification
Gas Chromatograph (GC)
Injection Mode	Split (20:1 ratio)	Prevents column overloading and ensures sharp peaks.
Injector Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Carrier Gas	Helium, Constant Flow	Inert gas, standard for MS applications.
Flow Rate	1.2 mL/min	Optimal for capillary column efficiency and MS vacuum compatibility.
Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms)	Industry-standard, robust column for a wide range of semi-volatile organic compounds.
Oven Program	Initial: 80°C (hold 2 min)	Allows for elution of the injection solvent.
Ramp: 15 °C/min to 280 °C	Provides good separation of reaction components.
Final Hold: 280 °C (hold 5 min)	Ensures elution of any less volatile components and cleans the column.
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization method that produces reproducible, library-searchable fragmentation patterns.
Ion Source Temp.	230 °C	Standard temperature to maintain cleanliness and promote ionization.
Quadrupole Temp.	150 °C	Ensures consistent mass filtering.
Electron Energy	70 eV	Standard energy level that yields consistent and well-characterized fragmentation.[3]
Scan Mode	Full Scan	Acquires data over a wide mass range to identify unknown byproducts.
Scan Range	40 - 450 m/z	Covers the mass of the analyte and its expected fragments.

Data Analysis & Interpretation

Identification of 3,4-dimethoxy-N-methylaniline

The identity of the analyte is confirmed using two key pieces of information:

• Retention Time (RT) : Under the conditions specified in Protocol 2, 3,4-dimethoxy-N-methylaniline will have a consistent and reproducible retention time. This serves as the primary identifier.

• Mass Spectrum : The mass spectrum provides the definitive structural fingerprint of the molecule. For an unknown compound, this spectrum can be compared against spectral libraries (e.g., NIST). For a known target, we look for characteristic ions.

Expected Fragmentation Pattern

Electron Ionization (EI) at 70 eV imparts significant energy into the molecule, causing it to fragment in predictable ways. The fragmentation of 3,4-dimethoxy-N-methylaniline is dominated by cleavages that form stable ions.

m/z (mass-to-charge)	Ion Structure / Description	Relative Abundance
167	[M] •+, Molecular Ion	Moderate
152	[M - CH₃]⁺, Loss of a methyl radical	High (Base Peak)
136	[M - OCH₃]⁺, Loss of a methoxy radical	Low
122	[M - CH₃ - CH₂O]⁺, Subsequent loss of formaldehyde	Moderate
94	Further fragmentation	Moderate

Note: Relative abundances are predictive and may vary slightly between instruments.

The most significant fragmentation is the loss of a methyl radical (•CH₃) from one of the methoxy groups or the N-methyl group, leading to a highly stable cation at m/z 152 . This is often the base peak (the most abundant ion) in the spectrum and is a key diagnostic marker for this molecule.

Figure 2: Predicted major fragmentation pathways for 3,4-dimethoxy-N-methylaniline under EI conditions.

Application Example: Monitoring a Demethylation Reaction

Consider a reaction where 3,4-dimethoxy-N-methylaniline is demethylated to form 3,4-dimethoxyaniline. Using the described GC-MS protocol, one can monitor the reaction progress over time.

• Time = 0 : The chromatogram will show a single major peak corresponding to the starting material, 3,4-dimethoxy-N-methylaniline, at its characteristic retention time with a mass spectrum dominated by m/z 167 and 152.

• Time > 0 : As the reaction proceeds, a new peak will appear in the chromatogram (at a different retention time). The mass spectrum of this new peak would show a molecular ion at m/z 153, corresponding to the product, 3,4-dimethoxyaniline.

• Quantification : By integrating the peak areas of the starting material and the product at different time points, a reaction profile can be generated to determine reaction kinetics and endpoint.

References

• PubMed. (n.d.). Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of methyl aniline compounds in gasoline by GC-MS. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. Retrieved from [Link]

• Google Patents. (n.d.). CN102692475B - Gas chromatography-mass spectrometry detection method for methylaniline compound.

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Retrieved from [Link]

• eGyanKosh. (n.d.). Mass Spectrometry: Fragmentation Patterns. Retrieved from [Link]

Sources

• 1. CN102692475B - Gas chromatography-mass spectrometry detection method for methylaniline compound - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. chemguide.co.uk [chemguide.co.uk]

The Strategic Application of 3,4-Dimethoxy-N-methylaniline Hydrochloride in the Synthesis of Bioactive Isoquinoline Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unveiling the Potential of a Versatile Building Block

In the landscape of medicinal chemistry, the strategic selection of starting materials is paramount to the efficient and successful development of novel therapeutic agents. 3,4-Dimethoxy-N-methylaniline hydrochloride, a substituted aniline derivative, represents a key building block, particularly in the synthesis of a privileged class of heterocyclic compounds: the isoquinolines. The inherent electronic properties of this molecule, specifically the electron-donating methoxy groups, render it an excellent precursor for constructing the 6,7-dimethoxyisoquinoline core. This structural motif is found in a plethora of biologically active natural products and synthetic pharmaceuticals, exhibiting a wide range of pharmacological activities, including antitumor, antimicrobial, and antispasmodic properties.[1]

This comprehensive guide provides detailed application notes and protocols for the effective utilization of 3,4-dimethoxy-N-methylaniline hydrochloride in medicinal chemistry. We will delve into the causality behind the experimental choices, ensuring that each protocol is presented as a self-validating system, grounded in established chemical principles.

Core Application: A Gateway to Isoquinoline Alkaloids via the Bischler-Napieralski Reaction

The primary application of 3,4-dimethoxy-N-methylaniline hydrochloride in drug discovery lies in its role as a precursor to N-acyl-N-methyl-β-phenethylamines. These intermediates are poised for intramolecular cyclization through the Bischler-Napieralski reaction to furnish 3,4-dihydroisoquinolines, which can be subsequently aromatized to the corresponding isoquinolines. The 3,4-dimethoxy substitution pattern on the aniline ring translates to a 6,7-dimethoxy substitution on the resulting isoquinoline nucleus, a hallmark of many bioactive alkaloids like papaverine.

The electron-donating nature of the two methoxy groups on the phenyl ring activates it towards electrophilic aromatic substitution, which is the key mechanistic step in the Bischler-Napieralski cyclization.[2] This inherent reactivity makes 3,4-dimethoxy-N-methylaniline a highly favorable starting material for this transformation.

Experimental Protocols and Methodologies

Part 1: Preparation of the N-Acyl-N-methyl-β-phenethylamine Intermediate

The initial step involves the N-acylation of 3,4-dimethoxy-N-methylaniline (the free base) with a suitable acyl chloride, typically a substituted phenylacetyl chloride, to introduce the second part of the future isoquinoline backbone. The hydrochloride salt must first be neutralized to the free amine to enable its nucleophilic attack on the acyl chloride.

Protocol 1: General Procedure for N-Acylation

This protocol is a generalized procedure based on standard acylation methods for anilines.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Purity	Supplier Example
3,4-dimethoxy-N-methylaniline HCl	203.67	≥98%	Major Aldrich
Phenylacetyl chloride	154.59	≥99%	Major Aldrich
Triethylamine (TEA) or Pyridine	101.19 / 79.10	≥99%	Major Aldrich
Dichloromethane (DCM), anhydrous	84.93	≥99.8%	Major Aldrich
Sodium bicarbonate (sat. aq. soln.)	84.01	-	-
Magnesium sulfate (anhydrous)	120.37	-	-

Step-by-Step Methodology:

• Free Base Generation: In a round-bottom flask, suspend 3,4-dimethoxy-N-methylaniline hydrochloride (1.0 eq) in dichloromethane (DCM, approx. 10 mL per gram of starting material). To this suspension, add triethylamine (1.2 eq) or pyridine (1.2 eq) dropwise at 0 °C (ice bath). Stir the mixture for 30 minutes at this temperature. The formation of triethylammonium chloride or pyridinium chloride as a white precipitate will be observed.

• Acylation: In a separate flask, dissolve phenylacetyl chloride (1.05 eq) in anhydrous DCM. Add this solution dropwise to the reaction mixture from step 1, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aniline is consumed.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with 1M HCl, water, and brine.

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude N-(3,4-dimethoxyphenyl)-N-methyl-2-phenylacetamide can be purified by column chromatography on silica gel or by recrystallization.

Causality of Experimental Choices:

• Choice of Base: Triethylamine or pyridine is used to neutralize the hydrochloride salt and to scavenge the HCl generated during the acylation reaction, driving the equilibrium towards product formation.

• Anhydrous Conditions: Acyl chlorides are highly reactive towards water. Therefore, anhydrous solvents and reagents are crucial to prevent the hydrolysis of the acyl chloride to the corresponding carboxylic acid.

• Temperature Control: The acylation reaction is exothermic. Maintaining a low temperature during the addition of the acyl chloride helps to control the reaction rate and minimize the formation of side products.

Part 2: Bischler-Napieralski Cyclization to form 3,4-Dihydroisoquinoline

The synthesized N-acyl-N-methyl-β-phenethylamine is then subjected to intramolecular cyclization using a dehydrating agent, such as phosphorus oxychloride (POCl₃) or phosphorus pentoxide (P₂O₅), to form the 3,4-dihydroisoquinoline ring system.[3][4]

Protocol 2: Bischler-Napieralski Cyclization

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Purity	Supplier Example
N-(3,4-dimethoxyphenyl)-N-methyl-2-phenylacetamide	(as synthesized)	-	-
Phosphorus oxychloride (POCl₃)	153.33	≥99%	Major Aldrich
Toluene or Acetonitrile, anhydrous	92.14 / 41.05	≥99.8%	Major Aldrich
Sodium borohydride (optional for reduction)	37.83	≥98%	Major Aldrich
Palladium on carbon (10%) (optional for aromatization)	-	-	Major Aldrich

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-acyl-N-methyl-β-phenethylamine intermediate (1.0 eq) in anhydrous toluene or acetonitrile.

• Addition of Cyclizing Agent: Carefully add phosphorus oxychloride (2.0-3.0 eq) dropwise to the solution at 0 °C.

• Cyclization: After the addition, heat the reaction mixture to reflux (80-110 °C depending on the solvent) and maintain for 2-6 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. Basify the aqueous solution with a concentrated NaOH or NH₄OH solution to pH > 10.

• Extraction and Isolation: Extract the aqueous layer with an organic solvent such as dichloromethane or ethyl acetate. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The resulting crude 1-benzyl-6,7-dimethoxy-2-methyl-3,4-dihydroisoquinolinium salt can be purified by recrystallization.

Causality of Experimental Choices:

• Cyclizing Agent: POCl₃ is a strong dehydrating and electrophilic agent. It activates the amide carbonyl group, facilitating the intramolecular electrophilic attack on the electron-rich aromatic ring.[2]

• Inert Atmosphere: The reaction is sensitive to moisture, which can decompose the POCl₃. An inert atmosphere prevents this and ensures the efficiency of the cyclization.

• Reflux Conditions: The cyclization step typically requires elevated temperatures to overcome the activation energy of the intramolecular electrophilic aromatic substitution.

Diagram of the Overall Synthetic Workflow

Caption: Synthetic workflow for bioactive isoquinolines.

Medicinal Chemistry Relevance and Potential Therapeutic Targets

The 6,7-dimethoxy-substituted isoquinoline scaffold, readily accessible from 3,4-dimethoxy-N-methylaniline hydrochloride, is a cornerstone in the development of various therapeutic agents.

• Papaverine Analogs: Papaverine, a natural opium alkaloid, is a non-specific vasodilator. The synthetic route described above provides a direct pathway to a wide array of papaverine analogs with potentially improved pharmacological profiles, such as enhanced selectivity or reduced side effects.

• Sigma-2 Receptor Ligands: 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives have been identified as potent and selective ligands for the sigma-2 receptor.[5] This receptor is overexpressed in various tumor cell lines, making it a promising target for the development of novel anti-cancer agents and diagnostic imaging tools.[5] The synthesis of a library of analogs based on this scaffold can lead to the discovery of new drug candidates for oncology.

• Other CNS and Cardiovascular Applications: The isoquinoline nucleus is a common feature in drugs targeting the central nervous system (CNS) and cardiovascular system. The ability to easily modify the substituent at the 1-position (derived from the acyl chloride) allows for extensive structure-activity relationship (SAR) studies to optimize activity against various receptors and enzymes.

Signaling Pathway Implication (Example: Sigma-2 Receptor Ligands)

Caption: Ligand-induced apoptosis via Sigma-2 receptor.

Safety and Handling Precautions

• 3,4-dimethoxy-N-methylaniline hydrochloride: As with other aniline derivatives, this compound should be handled with care. It is advisable to consult the Safety Data Sheet (SDS) for specific handling instructions.[6] In general, avoid inhalation, ingestion, and skin contact. Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Phosphorus Oxychloride (POCl₃): POCl₃ is a highly corrosive and toxic substance that reacts violently with water.[7] It should be handled in a well-ventilated fume hood, and appropriate PPE, including acid-resistant gloves and a face shield, must be worn.[8]

• Phosphorus Pentoxide (P₂O₅): P₂O₅ is a powerful dehydrating agent and is corrosive. It reacts vigorously with water, generating heat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion and Future Perspectives

3,4-Dimethoxy-N-methylaniline hydrochloride serves as a strategically valuable and versatile building block in medicinal chemistry. Its primary utility as a precursor for the synthesis of 6,7-dimethoxy-substituted isoquinolines via the Bischler-Napieralski reaction provides a reliable and efficient route to a class of compounds with significant therapeutic potential. The protocols and insights provided in this guide are intended to empower researchers and drug development professionals to effectively harness the synthetic potential of this compound in their quest for novel and improved medicines. Further exploration of diverse acylating agents and subsequent modifications of the isoquinoline core will undoubtedly lead to the discovery of new lead compounds with a wide range of biological activities.

References

• Osyanin, V. A., Ivleva, E. A., Osipov, D. V., & Klimochkin, Yu. N. (2011). Reactions of 6,7-dimethoxy-3,4-dihydroisoquinoline with o-quinone methides. Chemistry of Heterocyclic Compounds, 47(7), 868-874. Available at: [Link]

• PrepChem. (n.d.). Synthesis of N-phenethyl-3,4-dimethoxyphenethylamine. Retrieved from [Link]

• Google Patents. (n.d.). WO2011082700A1 - A method for the preparation of 6,7-dimethoxy-1-[2-(4-trifluoromethylphenyl)ethyl]-3,4-dihydroisoquinoline.

• PENTA s.r.o. (2024). N,N-Dimethylaniline SAFETY DATA SHEET. Retrieved from [Link]

• Huang, Y. S., et al. (2018). Synthesis and pharmacological evaluation of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives as sigma-2 receptor ligands. European Journal of Medicinal Chemistry, 148, 244-253. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Bischler-Napieralski Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Bischler–Napieralski reaction. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Substance Fact Sheet: Phosphorus Oxychloride. Retrieved from [Link]

• Google Patents. (n.d.). CN110845410A - Method for preparing 6, 7-dimethoxy-3, 4-dihydroisoquinoline hydrochloride by one-pot method.

• Atanasova, M., et al. (2024). Therapeutic Potential of 1-(2-Chlorophenyl)-6,7-dimethoxy-3-methyl-3,4-dihydroisoquinoline. International Journal of Molecular Sciences, 25(16), 8888. Available at: [Link]

• PrepChem. (n.d.). Synthesis of N-acetyl-3,4-dimethoxyphenethylamine. Retrieved from [Link]

• NROChemistry. (n.d.). Bischler-Napieralski Reaction: Examples & Mechanism. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Phosphorus pentoxide. Retrieved from [Link]

• Chrzanowska, M., Grajewska, A., & Rozwadowska, M. D. (2023). Diastereoselective Synthesis of (–)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivatives. Molecules, 28(8), 3357. Available at: [Link]

• ResearchGate. (n.d.). 6,7-Dimethoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one. Retrieved from [Link]

• Google Patents. (n.d.). US20090171110A1 - Process for preparing n-methyl-3, 4-dimethoxyphenylethylamine.
• Google Patents. (n.d.). HU209947B - New process for the synthesis of the n-methyl-3,4-dimethoxy-phenylethylamine.

• Nakahara, S., & Kubo, A. (2004). SYNTHESIS OF MIMOSAMYCIN AND 5,8-DIHYDROXY- 4,7-DIMETHOXY-2,6-DIMETHYLISOQUINOLINIUM IODIDE. HETEROCYCLES, 63(8), 1835-1840. Available at: [Link]

• Name Reactions in Organic Chemistry. (n.d.). Bischler-Napieralski Reaction. Retrieved from [Link]

• Air Liquide. (n.d.). Phosphorus Oxychloride Safety Data Sheet. Retrieved from [Link]

• YouTube. (2022, February 5). Bischler-Napieralski Reaction. Retrieved from [Link]

• Whaley, W. M., & Govindachari, T. R. (1951). The Preparation of 3,4-Dihydroisoquinolines and Related Compounds by the Bischler-Napieralski Reaction. Organic Reactions, 6, 74-150. Available at: [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Phosphorus Oxychloride. Retrieved from [Link]

Sources

• 1. Therapeutic Potential of 1-(2-Chlorophenyl)-6,7-dimethoxy-3-methyl-3,4-dihydroisoquinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bischler-Napieralski Reaction: Examples & Mechanism [nrochemistry.com]
• 3. Bischler-Napieralski Reaction [organic-chemistry.org]
• 4. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
• 5. Synthesis and pharmacological evaluation of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives as sigma-2 receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN110845410A - Method for preparing 6, 7-dimethoxy-3, 4-dihydroisoquinoline hydrochloride by one-pot method - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

High-Efficiency Synthesis of Quinazoline-Based Kinase Inhibitors using 3,4-Dimethoxy-N-methylaniline Hydrochloride

Application Note: AN-PHARM-2026-04 [1]

[1]

Executive Summary & Strategic Context

This application note details the optimized handling and reaction protocols for 3,4-dimethoxy-N-methylaniline hydrochloride (CAS: 5961-59-1 for HCl; Base CAS: 35162-34-6).[1] While often confused with homoveratrylamine (the Verapamil precursor), this specific aniline derivative is a critical pharmacophore in the design of Type I and Type II Tyrosine Kinase Inhibitors (TKIs) .[1]

The electron-rich 3,4-dimethoxy motif, combined with the N-methyl group, offers two distinct medicinal chemistry advantages:

• Metabolic Stability: The N-methyl cap reduces rapid glucuronidation often seen with primary anilines.[1]

• Solubility Profile: It disrupts planar stacking in quinazoline cores, potentially improving the thermodynamic solubility of the final drug candidate.[1]

This guide focuses on the "Salt Break" (neutralization) and the subsequent Nucleophilic Aromatic Substitution (S_NAr) with 4-chloroquinazolines, a reaction pathway essential for synthesizing Gefitinib/Erlotinib analogues.[1]

Technical Specifications & Safety

Parameter	Specification
Compound Name	3,4-Dimethoxy-N-methylaniline Hydrochloride
Molecular Formula	C₉H₁₃NO₂[1][2][3][4][5] · HCl
MW	203.67 g/mol (Salt); 167.21 g/mol (Free Base)
Key Hazard	Skin Irritant, Acute Toxicity (Oral).[1] Anilines can induce methemoglobinemia.[1]
Storage	Hygroscopic.[1] Store under N₂ at +4°C.

Critical Note on Nomenclature: Researchers must distinguish this compound from N-methylhomoveratrylamine (3,4-dimethoxyphenethylamine).[1] The latter has an ethyl spacer between the nitrogen and the ring and is used for calcium channel blockers.[1] The compound discussed here has the nitrogen attached directly to the aromatic ring.[1]

Protocol A: Controlled Neutralization (Salt Break)[1]

The hydrochloride salt is stable but non-nucleophilic.[1] To participate in S_NAr or Buchwald couplings, the free base must be liberated immediately prior to use to prevent oxidation (browning).[1]

Reagents

• 3,4-Dimethoxy-N-methylaniline HCl (10.0 mmol, 2.04 g)[1]

• Sodium Bicarbonate (Sat.[1] Aq. Solution, 50 mL)

• Dichloromethane (DCM, HPLC Grade, 50 mL)[1]

• Brine (Sat. NaCl)[1]

Step-by-Step Methodology

• Dissolution: Suspend the HCl salt in 20 mL of water. The solution will be slightly acidic (pH ~3-4).[1]

• Basification: Slowly add saturated NaHCO₃ while stirring until gas evolution ceases and pH reaches ~8.5. The solution will turn turbid as the free amine oils out.[1]

• Extraction: Add 50 mL DCM. Stir vigorously for 10 minutes.

  • Why: Vigorous stirring ensures mass transfer of the lipophilic free amine into the organic phase.[1]

• Separation: Separate the organic layer.[1][6] Wash with 20 mL brine to remove residual water/salts.[1]

• Drying: Dry over anhydrous Na₂SO₄ for 15 minutes. Filter.

• Concentration: Evaporate solvent in vacuo at <30°C.

  • Checkpoint: The product should be a pale yellow to light brown oil.[1] If it is dark brown/black, significant oxidation has occurred.[1]

Protocol B: S_NAr Coupling with 4-Chloroquinazoline[1]

This protocol synthesizes a kinase inhibitor scaffold by coupling the liberated aniline with 4-chloro-6,7-dimethoxyquinazoline .[1]

Reaction Logic

Unlike primary anilines which react readily in isopropanol (IPA), the N-methyl group introduces steric hindrance.[1] Standard IPA reflux often stalls.[1] We utilize a Polar Aprotic Solvent System (DMF) with an inorganic base to drive the reaction.[1]

Reagents

• Free Base: 3,4-Dimethoxy-N-methylaniline (1.0 eq)[1]

• Electrophile: 4-Chloro-6,7-dimethoxyquinazoline (1.0 eq)[1]

• Base: Cesium Carbonate (Cs₂CO₃, 2.0 eq)[1]

• Solvent: Anhydrous DMF (5 mL per mmol)

Workflow Diagram (DOT)

Caption: Optimized S_NAr workflow for sterically hindered N-methyl aniline coupling.

Detailed Procedure

• Charge: In a dry round-bottom flask under Argon, dissolve 4-chloro-6,7-dimethoxyquinazoline (1.0 eq) and the fresh 3,4-dimethoxy-N-methylaniline (1.0 eq) in anhydrous DMF.

• Base Addition: Add Cs₂CO₃ (2.0 eq).

  • Mechanistic Insight: Cs₂CO₃ is preferred over DIPEA here because the "Cesium Effect" improves solubility in DMF and assists in scavenging the HCl byproduct without forming gummy amine salts.[1]

• Reaction: Heat to 80°C for 4–6 hours.

  • Monitoring: Monitor by LC-MS.[1] Look for the disappearance of the chloride (M+H) and appearance of the product mass.[1]

• Work-up: Cool to room temperature. Pour the reaction mixture slowly into 10 volumes of crushed ice/water with vigorous stirring.

• Isolation: The product should precipitate as a solid. Filter via Büchner funnel.[1]

• Purification:

  • Crude Wash:[1] Wash the cake with cold water (3x) to remove DMF/inorganic salts.[1]

  • Polishing:[1] Recrystallize from Ethanol/Water (9:1) or purify via silica gel chromatography (DCM:MeOH 95:5).[1]

Comparative Data: Solvent Systems

The choice of solvent significantly impacts the yield for N-methylated anilines due to the reduced nucleophilicity compared to primary anilines.[1]

Solvent System	Base	Temperature	Time	Yield (%)	Notes
Isopropanol (IPA)	None	Reflux (82°C)	24 h	35%	Incomplete conversion; product remains as HCl salt.[1]
Dioxane	DIPEA	100°C	12 h	68%	Good solubility, but DIPEA salts can complicate workup.[1]
DMF	Cs₂CO₃	80°C	5 h	92%	Recommended. Clean precipitation upon water quench.[1]
Toluene	NaOtBu	110°C	4 h	45%	Significant side reactions (de-methylation) observed.[1]

Mechanistic Pathway (Chemical Logic)[1]

Understanding the reaction mechanism is vital for troubleshooting.[1] The reaction proceeds via an Addition-Elimination mechanism.[1]

Caption: S_NAr Addition-Elimination mechanism. The N-methyl group adds steric bulk at the TS phase.[1]

Troubleshooting Low Yields: If the S_NAr reaction fails (yield <20%), the steric bulk of the N-methyl group is likely preventing attack at the C4 position.[1] In this scenario, switch to a Buchwald-Hartwig Cross-Coupling :

• Catalyst: Pd₂(dba)₃ (2 mol%)[1]

• Ligand: Xantphos or BINAP (4 mol%)[1]

• Base: Cs₂CO₃[1]

• Solvent: Dioxane, 100°C.

References

• Patent US20070299092A1 . Quinone Substituted Quinazoline and Quinoline Kinase Inhibitors. (Lists 3,4-dimethoxy-N-methylaniline as a specific building block for kinase inhibitor synthesis). Link

• Heidelberg University, Organic Chemistry Dept . Hydroxylamine-Mediated Arene C-H Amination. (Provides spectral data and synthesis validation for the aniline derivative). Link

• PubChem Compound Summary . N-(3,4-dimethoxyphenyl)-N-methylacetamide (Related structure illustrating N-methyl/dimethoxy stability data). Link

• ChemicalBook . 3,4-Dimethoxy-N-methylaniline CAS Data and Physical Properties. Link

Disclaimer: This protocol is intended for use by qualified personnel in a controlled laboratory setting. Always consult the Safety Data Sheet (SDS) before handling anilines or quinazolines.

Sources

• 1. Mangrove pneumatophores as biocatalysts for the fabrication of silver nanoparticles and their potential applications against biofilm formation and hep ... - Nanoscale Advances (RSC Publishing) DOI:10.1039/D4NA00722K [pubs.rsc.org]
• 2. 101-70-2|Bis(4-methoxyphenyl)amine|BLD Pharm [bldpharm.com]
• 3. N-Methylhomoveratrylamine | 3490-06-0 [chemicalbook.com]
• 4. N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methylacetamide | C11H15NO3 | CID 64590500 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. US20090171110A1 - Process for preparing n-methyl-3, 4-dimethoxyphenylethylamine - Google Patents [patents.google.com]
• 6. US4960939A - Process for the preparation of 3,4-di-methoxy-N-methyl-phenethylamine - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: 3,4-Dimethoxy-N-methylaniline Hydrochloride Optimization

The following guide is structured as a Tier 3 Technical Support resource, designed for researchers encountering specific hurdles in the synthesis and isolation of 3,4-dimethoxy-N-methylaniline hydrochloride .

Introduction: The "Selectivity" Challenge

Synthesizing 3,4-dimethoxy-N-methylaniline presents a classic organic chemistry dilemma: Selectivity vs. Reactivity . The starting material, 3,4-dimethoxyaniline (4-aminoveratrole), is highly electron-rich due to the two methoxy groups. This makes the nitrogen atom exceptionally nucleophilic, often leading to over-methylation (formation of the N,N-dimethyl byproduct) when using standard alkylating agents like methyl iodide.

This guide prioritizes the Formylation-Reduction Route for absolute selectivity, while also addressing the Reductive Amination Route for those requiring higher throughput.

Module 1: Synthesis Strategy & Reagent Selection

Q1: I am getting a mixture of mono- and di-methylated products (approx. 80:20). How do I guarantee mono-methylation?

A: If you are using direct alkylation (MeI/base) or uncontrolled reductive amination (excess HCHO), you will inevitably form the N,N-dimethyl impurity. The electron-donating methoxy groups activate the secondary amine product, making it more reactive than the starting primary amine.

The Solution: The "Formylation-Reduction" Lock To achieve >98% selectivity for the mono-methyl species, you must mechanically block the second alkylation site. Switch to a two-step protocol:

• Step 1 (N-Formylation): Convert 3,4-dimethoxyaniline to N-(3,4-dimethoxyphenyl)formamide using Formic Acid or Ethyl Formate.[1] This reaction is self-limiting; it cannot add a second formyl group.[1]

• Step 2 (Reduction): Reduce the formamide to the methyl amine using Borane-Dimethyl Sulfide (BH3·DMS) or Lithium Aluminum Hydride (LiAlH4).[1]

Why this works: The formamide intermediate is non-nucleophilic, preventing any further reaction until the reduction step, which yields the clean mono-methyl product.

Q2: I prefer Reductive Amination for speed. What are the optimal conditions to minimize over-methylation?

A: If you must use reductive amination (Formaldehyde + Reducing Agent), you must control the Imine Equilibrium .

• Reagent: Use Paraformaldehyde instead of aqueous formalin to control water content.[1]

• Stoichiometry: Use exactly 1.0 equivalent of Paraformaldehyde.[1]

• Solvent: Methanol (anhydrous).[1]

• Reducing Agent: Use Sodium Methoxide (NaOMe) to form the intermediate N-methoxymethyl species, followed by Sodium Borohydride (NaBH4) .[1]

Optimized Workflow:

• Dissolve Aniline in MeOH.[1]

• Add 1.0 eq Paraformaldehyde + 1.0 eq NaOMe.[1]

• Stir at reflux for 2 hours (Forms the Schiff base/hemiaminal).

• Cool to 0°C and add NaBH4 (1.5 eq) slowly.

Critical Note: Do not use the Eschweiler-Clarke method (Formic acid/Formaldehyde at reflux) for this compound.[1] On primary electron-rich anilines, Eschweiler-Clarke is biased toward the N,N-dimethyl product.[1]

Module 2: Reaction Optimization (Data & Visuals)

Comparative Methodologies Table

Parameter	Method A: Direct Alkylation (MeI)	Method B: Reductive Amination (HCHO/NaBH4)	Method C: Formylation-Reduction (HCOOH -> BH3)
Selectivity (Mono:Di)	Poor (60:[1]40)	Moderate (85:15)	Excellent (>99:1)
Reaction Time	4-6 Hours	8-12 Hours	24-36 Hours (2 Steps)
Purification	Difficult Chromatography	Recrystallization possible	Simple Acid/Base Workup
Scalability	Low (Exotherm/Safety)	High	Medium (Hydride handling)
Suitability	Not Recommended	High Throughput	High Purity (Pharma)

Visualizing the Selectivity Logic

The following diagram illustrates the decision tree for synthesis based on your purity requirements.

Caption: Figure 1. Synthesis Logic Tree comparing the "Speed" route (Reductive Amination) vs. the "Purity" route (Formylation).

Module 3: Salt Formation & Isolation

Q3: My hydrochloride salt is turning into a sticky oil or "gum" instead of a solid. How do I fix this?

A: This is a common issue with N-methyl anilines. They are often hygroscopic, and the presence of residual water or alcohol prevents crystallization.

The "Anhydrous Crash" Protocol:

• Isolate Free Base: Ensure your free base oil is dried thoroughly (MgSO4) and solvent-stripped under high vacuum to remove all traces of methanol/water.[1]

• Solvent System: Dissolve the free base in Anhydrous Diethyl Ether or MTBE (Methyl tert-butyl ether).[1] Do not use alcohols.

• Acid Source: Use 2M HCl in Diethyl Ether or 4M HCl in Dioxane . Do not use aqueous HCl.[1]

• Addition: Add the acid dropwise at 0°C with vigorous stirring.

• Induction: If oiling occurs, scratch the flask walls with a glass rod or add a seed crystal.[1] If it remains oily, decant the solvent, add fresh anhydrous ether, and sonicate.

Q4: The product is purple/dark brown. Is it decomposed?

A: 3,4-dimethoxyaniline derivatives are highly susceptible to oxidative coupling (forming quinone-imine type impurities) when exposed to air and light.[1]

• Diagnosis: A strong purple color usually indicates <1% impurity, which can look alarming but might not affect bulk purity.[1]

• Prevention: Perform all reactions and workups under Nitrogen or Argon .[1]

• Remediation: If the salt is dark, recrystallize from Isopropanol/Ethanol (9:1) with a small amount of activated charcoal.

Module 4: Troubleshooting Logic

Use this flow to diagnose failure modes during the workup.

Caption: Figure 2.[1] Troubleshooting logic for common physical defects in the final product.

References

• Salvatore, R. N., et al. (2001).[1] "Synthesis of secondary amines." Tetrahedron, 57(37), 7785-7811.[1] Link (General review on N-alkylation selectivity).[1]

• Sorribes, I., et al. (2009).[1] "Selective Monomethylation of Anilines by Cu(OAc)2-Promoted Cross-Coupling with MeB(OH)2." Organic Letters, 11(8), 1677-1680.[1] Link (High selectivity method for electron-rich anilines).[1]

• Ghorbani-Vaghei, R., et al. (2009).[1] "N-Monoalkylation of primary amines with alkyl halides." Tetrahedron Letters, 50(16), 1861-1865.[1] (Discussion on direct alkylation pitfalls).

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 86088, 3,4-Dimethoxy-N-methylaniline.[1] Link (Chemical & Physical Properties).[1]

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 3,4-dimethoxy-N-methylaniline hydrochloride before handling, as aniline derivatives can be toxic and skin-permeable.[1]

Sources

• 1. 3,4-Dimethoxyaniline | C8H11NO2 | CID 22770 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3,4-dimethoxy-N-methylaniline Hydrochloride

Welcome to the technical support guide for the purification of 3,4-dimethoxy-N-methylaniline hydrochloride. This document is designed for researchers, scientists, and drug development professionals who require a high-purity compound for their experiments. Here, we address common challenges and provide robust, field-proven protocols to ensure the integrity of your starting material. The stability and purity of this compound are paramount for reproducible results, and this guide explains the causality behind each purification step.

Frequently Asked Questions (FAQs)

Initial Assessment & Impurity Profile

Q1: My sample of 3,4-dimethoxy-N-methylaniline (or its hydrochloride salt) is dark brown/black. What causes this discoloration and is it usable?

A1: The discoloration is almost certainly due to oxidation. Anilines, particularly electron-rich ones like this, are highly susceptible to air oxidation over time, forming highly colored polymeric impurities.[1][2] A discolored sample indicates the presence of these impurities and should not be used without purification, as they can interfere with subsequent reactions and analytical characterization. The free base is especially prone to this and often appears as a reddish-brown liquid even when relatively fresh.[2][3]

Q2: What are the most common impurities I should expect in my crude 3,4-dimethoxy-N-methylaniline hydrochloride?

A2: Besides oxidation products, the impurity profile is dictated by the synthetic route. Common synthesis involves the N-methylation of 3,4-dimethoxyaniline.[3][4] Therefore, you should anticipate:

• Starting Material: Unreacted 3,4-dimethoxyaniline.

• Over-alkylation Product: The tertiary amine, 3,4-dimethoxy-N,N-dimethylaniline.

• Residual Reagents: Leftover methylating agents or bases used in the synthesis.

• Solvent Residues: Trapped solvents from the reaction or initial workup.

The following diagram illustrates the relationship between the target compound and its common process-related impurities.

Caption: Potential impurities from the N-methylation of 3,4-dimethoxyaniline.

Purification Strategy & Troubleshooting

Q3: Should I purify the free base or the hydrochloride salt? What is the advantage of the salt?

A3: It is highly recommended to perform the final purification on the hydrochloride salt. There are two primary reasons for this:

• Crystallinity: The free base, 3,4-dimethoxy-N-methylaniline, is often a low-melting solid or an oil, which is difficult to purify by recrystallization. In contrast, the hydrochloride salt is typically a stable, crystalline solid with a well-defined melting point, making it ideal for purification via recrystallization.[5][6]

• Stability: Converting the amine to its hydrochloride salt protonates the nitrogen, making it significantly less susceptible to air oxidation. This ensures better long-term stability and prevents the re-emergence of colored impurities during storage.[1]

The general workflow involves purifying the free base first (if very crude) and then converting it to the hydrochloride salt for the final, high-purity recrystallization.

Q4: I tried to recrystallize my hydrochloride salt, but it oiled out. What went wrong?

A4: "Oiling out" occurs when the solute comes out of the solution above its melting point, forming a liquid phase instead of crystals. This can be caused by several factors:

• Inappropriate Solvent: The solvent may be too good, requiring a large volume of anti-solvent to be added, or the boiling point of the solvent may be too high.

• Insoluble Impurities: The presence of gummy, insoluble impurities can coat the nascent crystals and prevent proper lattice formation.

• Cooling Too Rapidly: Crash-cooling the solution can favor oil formation over slow, ordered crystallization.

Solution: Try redissolving the oil in the hot solvent, adding slightly more of the primary solvent to ensure everything is fully dissolved. If impurities are visible, perform a hot filtration. Let the solution cool slowly to room temperature first, then transfer it to an ice bath. If it still oils out, consider a different solvent system (see Table 1).

Q5: My recrystallized product is still colored. How can I get a white/colorless product?

A5: A persistent color indicates that the colored oxidation byproducts are co-crystallizing with your product. To remove these, you can add a small amount of activated charcoal to the hot solution before the filtration step of your recrystallization.

Causality: Activated charcoal has a high surface area and adsorbs large, planar, colored molecules (like oxidation polymers) from the solution. Procedure: Add a very small amount (e.g., 1-2% of solute weight) of charcoal to the hot, dissolved solution. Swirl for a few minutes, then perform a hot filtration through a fluted filter paper or a pad of Celite® to remove the charcoal. Be aware that charcoal can also adsorb some of your product, leading to a slight reduction in yield.

Experimental Protocols & Workflows

The following workflow provides a general decision-making process for purification.

Caption: General purification workflow for 3,4-dimethoxy-N-methylaniline hydrochloride.

Protocol 1: Acid-Base Extraction (Purification of the Free Base)

This protocol is ideal for crude material, especially if it is an oil or contains non-basic impurities.

• Dissolution: Dissolve the crude 3,4-dimethoxy-N-methylaniline (or its salt) in a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (HCl) three times. The amine will move into the aqueous layer as its hydrochloride salt. Combine the aqueous layers.

• Organic Wash: Wash the combined acidic aqueous layers with ethyl acetate or DCM once to remove any neutral organic impurities that may have carried over.

• Basification: Cool the aqueous layer in an ice bath. Slowly add a concentrated base (e.g., 5M NaOH) with stirring until the solution is strongly basic (pH > 12). The free amine will separate, often as an oil or precipitate.

• Product Extraction: Extract the free amine back into an organic solvent (ethyl acetate or DCM) three times.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified free base.

Protocol 2: Formation of the Hydrochloride Salt

• Dissolution: Dissolve the purified free base from Protocol 1 in a minimal amount of a suitable solvent. Anhydrous diethyl ether or ethyl acetate are excellent choices.

• Precipitation: While stirring, slowly add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether, or gaseous HCl bubbled through the solution) dropwise. The hydrochloride salt will precipitate as a solid.

• Isolation: Collect the solid by vacuum filtration.

• Washing: Wash the filter cake with a small amount of cold, anhydrous diethyl ether to remove any excess HCl and residual soluble impurities.

• Drying: Dry the solid thoroughly under high vacuum.

Protocol 3: Recrystallization of the Hydrochloride Salt

• Solvent Selection: Choose an appropriate solvent system. A mixture of a polar solvent in which the salt is soluble when hot (e.g., ethanol, isopropanol) and a non-polar anti-solvent in which it is insoluble (e.g., diethyl ether, hexanes) is often effective.[1]

• Dissolution: In an Erlenmeyer flask, add the crude hydrochloride salt and the primary solvent (e.g., ethanol). Heat the mixture with stirring (e.g., on a hot plate) until the solid completely dissolves. Add the minimum amount of hot solvent necessary.

• (Optional) Charcoal Treatment: If the solution is colored, remove it from the heat, add a spatula-tip of activated charcoal, and swirl for 2-3 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and charcoal, if used).

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation. If crystals do not form, try scratching the inside of the flask with a glass rod.

• Isolation & Drying: Collect the crystals by vacuum filtration, wash with a small amount of cold anti-solvent, and dry under high vacuum to a constant weight.

Solvent System	Primary Solvent (for dissolving)	Anti-Solvent (for precipitation/washing)	Comments
System 1	Ethanol	Diethyl Ether	A very common and effective system. The salt has good solubility in hot ethanol and poor solubility in ether.
System 2	Isopropanol (IPA)	Hexanes/Heptane	IPA is less polar than ethanol, which can sometimes provide better crystal growth.
System 3	Ethanol / Water	N/A (cool to crystallize)	For some anilines, an aqueous ethanol mixture works well.[1] Purity of the final product should be checked for water content.

Table 1: Recommended solvent systems for the recrystallization of 3,4-dimethoxy-N-methylaniline hydrochloride.

Purity Verification

After purification, the integrity of the compound must be verified.

Technique	Expected Result for Pure 3,4-dimethoxy-N-methylaniline HCl
Melting Point	A sharp melting point range (typically < 2°C span). Broad ranges indicate impurities.
¹H NMR	Clean spectrum with correct chemical shifts, integration values, and coupling constants for all protons. Absence of signals from starting materials, over-methylated product, or solvents.
GC-MS	A single major peak in the gas chromatogram corresponding to the molecular ion of the free base (after liberation from the salt in the injector).[7]
Appearance	White to off-white crystalline solid.

References

• CN102952021B - Synthesis method of 3,4-dimethylaniline - Google Patents.

• US3819709A - Synthesis of n-methylaniline - Google Patents.

• N-Methylaniline synthesis - ChemicalBook.

• N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information . Royal Society of Chemistry.

• N-Methylaniline Chemical Properties,Uses,Production - Yufeng.

• KR101983364B1 - Manufacturing method for halogen substituted N-methylaniline - Google Patents.

• Preparation of 3,4-Dimethylaniline . Journal of the American Chemical Society.

• N-Methyl Aniline & Anthraquino - Scribd.

• Synthesis of 2-amino-4-methoxy-N-methylaniline - PrepChem.com.

• How to recrystalize 3,5 dimethoxy aniline after years of oxidation - Chemistry Stack Exchange.

• 3,4-Dimethoxy-N-methylaniline | CAS#:35162-34-6 - Chemsrc.

• N-Methylaniline - Grokipedia.

• CAS 106-49-0: 4-Methylaniline - CymitQuimica.

• Dimethylaniline : Synthesis - YouTube.

• US4401833A - Process for the preparation of 4-chloro-2,6-dialkylanilines - Google Patents.

• Methylamine Hydrochloride - Organic Syntheses Procedure.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. grokipedia.com [grokipedia.com]
• 3. N-Methylaniline Chemical Properties,Uses,Production [yufenggp.com]
• 4. N-Methylaniline synthesis - chemicalbook [chemicalbook.com]
• 5. prepchem.com [prepchem.com]
• 6. US4401833A - Process for the preparation of 4-chloro-2,6-dialkylanilines - Google Patents [patents.google.com]
• 7. rsc.org [rsc.org]

Technical Support Center: Synthesis of 3,4-dimethoxy-N-methylaniline hydrochloride

Welcome to the technical support center for the synthesis and purification of 3,4-dimethoxy-N-methylaniline hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important compound. Here, we address common challenges and provide in-depth, field-proven solutions to ensure the synthesis of high-purity material. Our approach is rooted in a deep understanding of the underlying chemical principles to empower you to troubleshoot effectively.

Frequently Asked Questions (FAQs)

Impurity Identification and Prevention

Q1: What are the most common impurities I should expect in my crude 3,4-dimethoxy-N-methylaniline hydrochloride, and where do they come from?

A1: Understanding the origin of impurities is the first step toward preventing their formation. In a typical reductive amination synthesis starting from 3,4-dimethoxyaniline, you are likely to encounter the following:

• Unreacted Starting Materials: The most straightforward impurities are residual 3,4-dimethoxyaniline and the methylating agent (e.g., formaldehyde or its equivalent). This is often due to incomplete reaction kinetics or suboptimal stoichiometry.

• Over-methylation Product (Tertiary Amine): The formation of N,N-dimethyl-3,4-dimethoxyaniline is a common side product. The secondary amine product is often more nucleophilic than the primary amine starting material, leading to a second methylation.[1]

• Imine Intermediate: The initial condensation of the aniline with an aldehyde forms an imine (or Schiff base), which is then reduced.[2][3] If the reduction step is inefficient, this imine can persist as an impurity.

• Oxidation Products: Anilines, particularly electron-rich ones like 3,4-dimethoxyaniline, are susceptible to air oxidation, which can lead to colored impurities.[4] This is often observed as a darkening of the reaction mixture or the isolated product over time.

• Side-products from the Reducing Agent: Depending on the reducing agent used (e.g., sodium borohydride, sodium cyanoborohydride), byproducts from its decomposition or reaction with the solvent can be present.

Purification Strategies

Q2: My crude product is a dark oil/solid. What is the best initial purification step?

A2: A dark coloration typically indicates the presence of oxidation products or other high-molecular-weight impurities. An acid-base extraction is an excellent first step to remove non-basic impurities and some colored materials.

Protocol: Acid-Base Extraction

• Dissolve the crude product in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate.

• Extract the organic solution with an aqueous acid solution (e.g., 1M HCl). The desired amine will be protonated and move into the aqueous phase, leaving non-basic impurities in the organic layer.

• Wash the aqueous layer with a fresh portion of the organic solvent to remove any remaining neutral impurities.

• Basify the aqueous layer with a base like sodium hydroxide (NaOH) to a pH > 10. This will deprotonate the amine hydrochloride, causing the free amine to precipitate or form an oil.

• Extract the free amine back into an organic solvent.

• Dry the organic layer over an anhydrous salt (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure.

This procedure will yield a significantly cleaner, though not necessarily pure, product that is more amenable to further purification.

Q3: I'm struggling with recrystallization. Can you provide guidance on solvent selection?

A3: Recrystallization is a powerful technique for purifying solid compounds. The key is to find a solvent system where the desired compound has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain soluble at all temperatures.[5]

Solvent Selection Guide for 3,4-dimethoxy-N-methylaniline hydrochloride:

Solvent System	Rationale
Isopropanol/Hexane	Isopropanol is a good solvent for the hydrochloride salt, while hexane acts as an anti-solvent to induce crystallization.
Ethanol/Water	Similar to the isopropanol/hexane system, ethanol dissolves the salt, and the careful addition of water can promote crystal formation.
Acetone	In some cases, the hydrochloride salt may be sparingly soluble in hot acetone and will crystallize upon cooling.

Protocol: Recrystallization

• Dissolve the crude hydrochloride salt in a minimal amount of the hot primary solvent (e.g., isopropanol).

• If necessary, perform a hot filtration to remove any insoluble impurities.

• Slowly add the anti-solvent (e.g., hexane) dropwise to the hot solution until a slight turbidity persists.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent mixture.

• Dry the crystals under vacuum.

Q4: When should I consider using column chromatography, and what are the best conditions?

A4: Column chromatography is ideal for separating compounds with similar polarities, such as the desired secondary amine from the starting primary amine and the over-methylated tertiary amine. It is generally performed on the free amine rather than the hydrochloride salt.

Key Considerations for Column Chromatography of Amines:

• Tailing: Amines can interact with the acidic silanol groups on standard silica gel, leading to significant peak tailing and poor separation.[6]

• Deactivation of Silica Gel: To mitigate tailing, it is common to add a small amount of a basic modifier, such as triethylamine (typically 0.5-2%) or ammonia in methanol, to the eluent.[7]

• Alternative Stationary Phases: Amine-functionalized silica can be an excellent alternative for purifying basic compounds and often provides better peak shapes without the need for mobile phase modifiers.[6][8]

Recommended Column Chromatography Conditions:

Stationary Phase	Eluent System (Gradient)
Silica Gel	Hexane/Ethyl Acetate with 1% Triethylamine
Amine-functionalized Silica	Hexane/Ethyl Acetate

Troubleshooting Specific Issues

Q5: My NMR spectrum shows the presence of both the desired product and the starting material. How can I drive the reaction to completion?

A5: The presence of unreacted starting material suggests an incomplete reaction. Consider the following adjustments:

• Increase Reaction Time: Reductive aminations can sometimes be slow. Extend the reaction time and monitor the progress by TLC or LC-MS.

• Increase Stoichiometry of Reagents: A slight excess of the methylating agent and the reducing agent can help drive the reaction to completion. However, be cautious as a large excess of the methylating agent can promote the formation of the tertiary amine.

• Optimize pH: The formation of the imine intermediate is often pH-dependent.[2] For many reductive aminations, a slightly acidic pH (around 5-6) is optimal.

Q6: I have a significant amount of the N,N-dimethyl tertiary amine impurity. How can I minimize its formation?

A6: The formation of the tertiary amine is a common challenge. Here are some strategies to favor mono-methylation:

• Control Stoichiometry: Use a stoichiometric amount or only a slight excess of the methylating agent.

• Slow Addition: Add the methylating agent slowly to the reaction mixture to maintain a low concentration, which can disfavor the second methylation.

• Choice of Methylating Agent: Some methylating agents are less reactive and can offer better control. For example, using dimethyl carbonate can sometimes provide higher selectivity for mono-methylation compared to more reactive agents like methyl iodide.[1]

Visualization of Purification Workflow

The following diagram illustrates a typical workflow for the purification of 3,4-dimethoxy-N-methylaniline hydrochloride.

Caption: General purification workflow for 3,4-dimethoxy-N-methylaniline HCl.

Pathway of Impurity Formation

This diagram illustrates the reaction pathways leading to the desired product and common impurities.

Caption: Reaction pathways for product and impurity formation.

References

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?. Retrieved from [Link]

• Biotage. (2023, September 26). When should amine-bonded columns be used for purification?. Retrieved from [Link]

• LibreTexts Chemistry. (2022, March 7). Imines. Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• PubChem. (n.d.). 3,4-Dimethoxyaniline. Retrieved from [Link]

• ResearchGate. (2015, December 28). Is it possible to purify imine using column chromatography?. Retrieved from [Link]

• Seo, H., Bédard, A. C., Chen, W. P., Hicklin, R. W., Alabugin, A., & Jamison, T. F. (2018). Selective N-monomethylation of primary anilines with dimethyl carbonate in continuous flow. Tetrahedron, 74(25), 3124-3128. Retrieved from [Link]

• Stack Exchange. (2024, December 5). How to recrystalize 3,5 dimethoxy aniline after years of oxidation. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. biotage.com [biotage.com]
• 7. researchgate.net [researchgate.net]
• 8. biotage.com [biotage.com]

Technical Support Center: 3,4-Dimethoxy-N-methylaniline Hydrochloride

Welcome to the technical support center for 3,4-dimethoxy-N-methylaniline hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges encountered during the synthesis and handling of this compound. Here, we provide in-depth troubleshooting advice and frequently asked questions based on established chemical principles and extensive laboratory experience.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My N-methylation of 3,4-dimethoxyaniline is producing a significant amount of a higher molecular weight impurity. What is it and how can I avoid it?

This is a common issue, and the most likely culprit is the formation of the tertiary amine, N,N-dimethyl-3,4-dimethoxyaniline .

Causality: The N-methylation of a primary amine to a secondary amine often activates the molecule for further methylation. The resulting secondary amine (3,4-dimethoxy-N-methylaniline) can be more nucleophilic than the starting primary amine, leading to a second methylation event that forms the tertiary amine. This is particularly prevalent in reactions like the Eschweiler-Clarke synthesis where an excess of the methylating agent (formaldehyde) is used.[1][2]

Troubleshooting & Mitigation:

• Stoichiometric Control: Carefully control the stoichiometry of your methylating agent. Use of a slight excess of the amine substrate relative to the methylating agent can favor mono-methylation.

• Reaction Monitoring: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to quench the reaction once the desired product is maximized and the formation of the dimethylated byproduct begins to increase.

• Alternative Methylating Agents: Consider using methylating agents that are less prone to over-methylation. While reagents like dimethyl sulfate can also produce mixtures of N-methyl and N,N-dimethyl products, careful control of reaction conditions (e.g., temperature, addition rate) can improve selectivity.[3]

Experimental Protocol: Selective Mono-N-methylation using a Controlled Eschweiler-Clarke Reaction

• To a solution of 3,4-dimethoxyaniline (1 equivalent) in formic acid (3-5 equivalents), add formaldehyde (1.1 equivalents, typically as a 37% aqueous solution) dropwise at 0-5 °C.

• After the addition is complete, slowly heat the reaction mixture to 80-90 °C and monitor by TLC (e.g., using a 7:3 hexane:ethyl acetate mobile phase).

• Once the starting material is consumed and the formation of the N,N-dimethyl byproduct is minimal, cool the reaction to room temperature.

• Basify the reaction mixture with a saturated solution of sodium bicarbonate or sodium hydroxide until the pH is > 9.

• Extract the product with an organic solvent such as ethyl acetate or dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Recommended Condition	Rationale
Formaldehyde Equivalents	1.05 - 1.1	Minimizes over-methylation to the tertiary amine.
Reaction Temperature	80-90 °C	Provides sufficient energy for the reaction to proceed at a reasonable rate.
Monitoring Technique	TLC or HPLC	Allows for timely quenching of the reaction to maximize yield of the desired product.

FAQ 2: I am observing a very non-polar, insoluble impurity in my reaction mixture. What could this be?

When using formaldehyde in acidic conditions with anilines, you may be forming methylene-bridged oligomers .

Causality: The reaction of anilines with formaldehyde in an acidic medium can lead to the formation of an electrophilic N-methylidene anilinium species. This intermediate can then undergo electrophilic aromatic substitution with another aniline molecule to form methylene-bridged dimers (such as 4,4'-methylenebis(3,4-dimethoxyaniline)) and higher-order oligomers.[4] These oligomers are typically much less soluble than the desired product.

Troubleshooting & Mitigation:

• Control of Acidity: The formation of these bridged impurities is often catalyzed by strong acids. Using a milder acidic catalyst or controlling the pH of the reaction can suppress this side reaction.

• Reaction Temperature: Lowering the reaction temperature can sometimes reduce the rate of the electrophilic aromatic substitution that leads to oligomer formation.

• Order of Addition: Adding the aniline slowly to the formaldehyde/acid mixture can help to maintain a low concentration of free aniline, which can disfavor the oligomerization reaction.

Visualizing Reaction Pathways

Caption: Main and side reaction pathways in the N-methylation of 3,4-dimethoxyaniline.

FAQ 3: My final 3,4-dimethoxy-N-methylaniline hydrochloride product seems to be degrading upon storage. What could be the cause and how can I improve its stability?

The hydrochloride salt, while often improving crystallinity and handling, can be susceptible to hydrolysis and oxidation .

Causality:

• Hydrolysis: The hydrochloride salt exists in equilibrium with its free base form. In the presence of moisture, the hydrochloride can hydrolyze, releasing free HCl and the aniline free base. The rate of hydrolysis can be influenced by the ambient humidity and temperature.[5]

• Oxidation: Anilines, particularly electron-rich ones like 3,4-dimethoxyaniline derivatives, are prone to oxidation.[6] Exposure to air and light can lead to the formation of colored impurities, often appearing as a darkening of the material.

Troubleshooting & Mitigation for Stability:

• Storage Conditions: Store the hydrochloride salt in a tightly sealed container in a cool, dark, and dry place. Using a desiccator is highly recommended.

• Inert Atmosphere: For long-term storage, consider blanketing the container with an inert gas like nitrogen or argon to minimize contact with oxygen.

• Purification of the Free Base: Before converting to the hydrochloride salt, ensure the free base is of high purity. Residual impurities can sometimes catalyze degradation.

• Salt Formation Protocol: When preparing the hydrochloride salt, use anhydrous HCl (e.g., a solution in isopropanol or diethyl ether) and an anhydrous solvent to minimize water content in the final product.

Experimental Protocol: Preparation of Anhydrous 3,4-dimethoxy-N-methylaniline Hydrochloride

• Dissolve the purified 3,4-dimethoxy-N-methylaniline free base in a minimal amount of anhydrous isopropanol.

• Cool the solution in an ice bath.

• Slowly add a solution of anhydrous hydrogen chloride in isopropanol (commercially available or prepared by bubbling dry HCl gas through isopropanol) dropwise with stirring until precipitation is complete.

• Collect the precipitated hydrochloride salt by vacuum filtration.

• Wash the solid with a small amount of cold, anhydrous isopropanol, followed by a wash with anhydrous diethyl ether.

• Dry the product under high vacuum at a moderate temperature (e.g., 40-50 °C) to remove all residual solvents.

Visualizing Stability Issues

Caption: Degradation pathways for 3,4-dimethoxy-N-methylaniline hydrochloride.

References

• Eschweiler–Clarke reaction. (n.d.). In Wikipedia. Retrieved January 28, 2026, from [Link]

• Ito, A., & Kudo, K. (2014). The Eschweiler-Clarke Reaction. Comprehensive Organic Name Reactions and Reagents, 345, 1031–1034.

• Eschweiler-Clarke Reaction. (n.d.). Organic Chemistry Portal. Retrieved January 28, 2026, from [Link]

• 3,4-dimethoxy-n-methylaniline. (n.d.). PubChem. Retrieved January 28, 2026, from [Link]

• An Exception of Eschweiler-Clarke Methylation: Cyclocondensation of α-Amino Amides with Formaldehyde and Formic Acid. (2002). Journal of the Chinese Chemical Society, 49(6), 1109-1114.

• Eschweiler–Clarke reaction: Methylation on amines. (2019, June 17). YouTube. Retrieved January 28, 2026, from [Link]

• Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. (n.d.). Course Hero. Retrieved January 28, 2026, from [Link]

• Zhou, X., Ni, X., Wu, X., & Yin, L. (2022).

• N,N-Dimethylaniline, a molecule to dye for. (2023, May 12). YouTube. Retrieved January 28, 2026, from [Link]

• Britton, E. C., & Williams, J. H. (1931). U.S. Patent No. 1,794,057. Washington, DC: U.S.
• Manufacturing method for halogen substituted N-methylaniline. (2019). Google Patents.

• Safety data sheet. (2021, December 6). CPAChem. Retrieved January 28, 2026, from [Link]

• The Hydrolysis of Methoxysilanes. Dimethylsilanediol. (1953). Journal of the American Chemical Society, 75(1), 220-222.

• 3,4-Dimethoxyaniline. (n.d.). PubChem. Retrieved January 28, 2026, from [Link]

• Reductive amination of amines with formaldehyde ?. (2018, November 23). ResearchGate. Retrieved January 28, 2026, from [Link]

• Formaldehyde surrogates in multicomponent reactions. (2015). Beilstein Journal of Organic Chemistry, 11, 1336–1385.
• Stress degradation study on sulfadimethoxine and development of a validated stability-indicating HPLC assay. (2011). Annales Pharmaceutiques Françaises, 69(5), 270-277.
• Process for the preparation of 4-chloro-2,6-dialkylanilines. (1983). Google Patents.

• Kinetic Study of Hydrolysis of Di-3-Chloro-2-Methylaniline P. (2014). Trade Science Inc. Retrieved January 28, 2026, from [Link]

• A chemical rationale of drug stability and degradation- An insightful approach. (2015). International Journal of Pharmaceutical Sciences Review and Research, 33(1), 145-154.
• Direct Reductive Amination of Aldehydes and Ketones Using Phenylsilane: Catalysis by Dibutyltin Dichloride. (2001). Organic Letters, 3(11), 1745–1748.

• Understanding the chemical basis of drug stability and degradation. (2010). The Pharmaceutical Journal. Retrieved January 28, 2026, from [Link]

• Boros, R. Z., Farkas, L., Nehéz, K., Viskolcz, B., & Szőri, M. (2019). An Ab Initio Investigation of the 4,4′-Methlylene Diphenyl Diamine (4,4′-MDA) Formation from the Reaction of Aniline with Formaldehyde. Polymers, 11(3), 429.
• Comparative study of reductive amination reaction on 5-(4-formyl-3,5-dimethoxyphenoxy)valeric acid and its monomethoxy analog using the Multipin™ approach. (1998). Tetrahedron Letters, 39(12), 1517-1520.
• Selective mono-N-methylation of amines using methanol as the methylated reagent over heterogeneous Ni catalysts. (2023). Catalysis Science & Technology, 13(1), 214-222.
• Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection. (2020). Pharmaceutics, 12(2), 149.

Sources

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Methylaniline synthesis - chemicalbook [chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Stress degradation study on sulfadimethoxine and development of a validated stability-indicating HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Module 1: The Stereoselectivity Switch (Chemical Synthesis)

Welcome to the Reaction Optimization Center . As your Senior Application Scientist, I have structured this guide to move beyond basic textbook definitions. We will focus on temperature as the primary lever for controlling stereochemistry (diastereomeric ratio,

) and reaction pathway selection in the Pictet-Spengler (PS) cyclization.[1]

In the chemical synthesis of tetrahydro-

-carbolines (THBCs) and tetrahydroisoquinolines (THIQs), temperature is not just an energy source; it is a selector switch between Kinetic and Thermodynamic control.[1][2]

The Causality of Stereocontrol

The Pictet-Spengler reaction involves the formation of an iminium ion intermediate followed by a Mannich-type cyclization.[1][3]

• Low Temperature (Kinetic Control): The cyclization is irreversible.[1] The product distribution reflects the transition state energy barriers ($ \Delta G^\ddagger $).[1] For tryptophan methyl esters, this typically favors the 1,3-cis isomer due to minimized steric strain in the transition state.[1]

• High Temperature (Thermodynamic Control): The reaction becomes reversible.[1][2][4] The tetrahydro-

  -carboline ring can reopen to the iminium intermediate, allowing the system to equilibrate to the most stable ground state product.[1] This typically favors the 1,3-trans isomer, where the C1 and C3 substituents are pseudo-equatorial.[1]

Data Summary: Temperature vs. Stereoselectivity (Tryptophan Esters)

Condition	Temperature	Primary Control	Major Isomer (Typical)	Mechanism Note
Cryogenic	-78°C to -20°C	Kinetic	1,3-cis	Irreversible cyclization; product determined by transition state geometry.[1]
Ambient	20°C to 25°C	Mixed	Mixture	Rate of reversibility is slow; often results in poor .[1]
Reflux	65°C to 80°C	Thermodynamic	1,3-trans	Reversible cyclization; equilibration favors sterically relaxed isomer.[1]

Critical Insight: If you are observing poor diastereoselectivity at room temperature, you are likely in the "dead zone" between kinetic and thermodynamic control.[1] Push the temperature to the extremes: Cool it down to lock the kinetic product, or heat it up (often with TFA) to force equilibration to the thermodynamic product.[1]

Module 2: Biomimetic & Enzymatic Constraints

Researchers often confuse "Biomimetic" (Phosphate-catalyzed) with "Enzymatic" (Protein-catalyzed).[1] These require drastically different thermal profiles.[1]

Enzymatic PS Reactions (e.g., Norcoclaurine Synthase - NCS)[1][5]

• Optimal Range: 30°C – 37°C.[1]

• Failure Mode: Temperatures >45°C cause irreversible denaturation of the enzyme.[1]

• Troubleshooting: If conversion stops after 1 hour at 40°C, your catalyst is dead.[1] Lower T to 30°C and extend time, or use a thermotolerant mutant.

Phosphate-Catalyzed Biomimetic PS

• Mechanism: Phosphate acts as a bifunctional catalyst, activating the carbonyl and the amine.[1]

• Optimal Range: 50°C – 70°C.[1]

• Why Heat? Unlike enzymes, phosphate buffers (pH 6-7) are not efficient enough at 37°C for non-activated substrates.[1] Heating to 60-70°C is often required to drive the reaction to completion in reasonable timeframes (24-48h) without decomposing the substrate.[1]

Module 3: Troubleshooting & FAQs

Q1: My reaction yields a 50:50 mixture of diastereomers. How do I fix the

? A: You are likely operating under mixed control.

• To favor cis: Switch solvent to DCM/TFA (non-coordinating) and cool to -78°C or -30°C.[1] This prevents the ring-opening equilibration.[1]

• To favor trans: Switch to Toluene or DCE with TFA and reflux (80°C+). Extend reaction time to ensure full equilibration.

Q2: I am seeing significant N-alkylation (dimerization) instead of cyclization. A: This is a common side reaction at high temperatures, especially with reactive alkyl halides or aldehydes.[1]

• The Fix: Lower the temperature immediately. N-alkylation is often entropically favored at higher T compared to the ordered transition state of the C-cyclization.[1] If high T is required for the cyclization, add the aldehyde slowly (syringe pump) to keep its concentration low.[1]

Q3: My biomimetic reaction in phosphate buffer is stalling at 50%. A: Check your temperature relative to the substrate stability.

• Diagnosis: If using unactivated ketones, 37°C is insufficient.[1] Increase T to 60°C .

• Caveat: If the aldehyde is volatile or unstable (e.g., phenylacetaldehyde), it may be decomposing before reacting.[1] In this case, lower T to 40°C and increase the concentration of the phosphate buffer (up to 1.0 M) to compensate for the rate loss.

Visualizing the Optimization Logic

Diagram 1: The Temperature-Stereoselectivity Landscape

This diagram illustrates the energy landscape.[1][4][5] Note how high temperature allows the system to climb back over the activation barrier (

) to equilibrate.[1]

Caption: Kinetic vs. Thermodynamic control pathways. High T enables the "Red Dotted" reverse path, allowing conversion to the stable Thermodynamic product.[1]

Diagram 2: Troubleshooting Decision Tree

Use this flow to diagnose temperature-related failures.

Caption: Diagnostic workflow for temperature-dependent failure modes in Pictet-Spengler reactions.

Experimental Protocol: Temperature Screening

Objective: Determine the optimal temperature for diastereoselectivity (

) and yield.

• Preparation: Prepare three reaction vessels with the exact same stoichiometry (1.0 eq Amine, 1.1 eq Aldehyde, 2.0 eq TFA in DCM).

• Condition A (Kinetic): Cool Vessel A to -20°C (or -78°C if possible).

• Condition B (Ambient): Maintain Vessel B at 25°C .

• Condition C (Thermodynamic): Heat Vessel C to Reflux (40°C for DCM, or switch to DCE for 80°C) .

• Monitoring:

  • Sample at 1h, 6h, and 24h.[1]

  • Quench: Neutralize with sat. NaHCO3 immediately to stop equilibration.[1]

  • Analysis: Use crude 1H NMR (not TLC) to determine the

    .[1] TLC often merges diastereomers.

• Validation:

  • If A gives high

    (e.g., 90:10) and C gives high (10:90), you have full control.[1]

  • If B gives 60:40, avoid room temperature for this substrate.[1]

References

• Mechanism & Stereocontrol: Bailey, P. D., et al.[1] "The Pictet-Spengler reaction: a new direction."[1] Tetrahedron Letters, 1994.[1] Link[1]

• Thermodynamic Equilibration: Cook, J. M., et al. "Mechanism driven trans stereospecificity in the Pictet-Spengler reaction."[1] Tetrahedron Letters, 1992.[1] Link[1]

• Biomimetic Phosphate Catalysis: Pesnot, T., et al. "Phosphate mediated biomimetic synthesis of tetrahydroisoquinoline alkaloids."[1][6] Chemical Communications, 2011.[1] Link[1]

• Enzymatic Constraints: Bonamore, A., et al. "Norcoclaurine synthase: mechanism of an enantioselective Pictet-Spengler catalyzing enzyme."[1] Biochemistry, 2010.[1] Link

• General Review: Stöckigt, J., et al.[1] "The Pictet-Spengler Reaction in Nature and in Organic Chemistry." Angewandte Chemie International Edition, 2011.[1][7] Link[1]

Sources

• 1. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 6. scispace.com [scispace.com]
• 7. jk-sci.com [jk-sci.com]

Reference Data & Comparative Studies

Comparative Reactivity of Aniline Derivatives in Isoquinoline Architectures: Electronic and Steric Determinants

This guide provides an in-depth technical comparison of aniline derivatives in the synthesis of isoquinoline architectures. It contrasts the two primary mechanistic roles anilines play: as nucleophilic nitrogen sources (in condensation-cyclization manifolds) and as carbon-backbone precursors (in transition-metal-catalyzed C-H activation of benzylamines).

Executive Summary: The Aniline Paradox

In isoquinoline synthesis, "aniline derivatives" present a dichotomy. The aniline motif can serve either as the nucleophile (providing the nitrogen atom via imine formation) or, in its isomeric benzylamine form, as the carbon scaffold (providing the benzene ring via C-H activation).

• Pathway A (Nucleophilic Role): Reaction of anilines with ortho-alkynylbenzaldehydes. Reactivity is dominated by the nucleophilicity of the nitrogen. Result: Electron-Donating Groups (EDGs) drastically enhance yield; Electron-Withdrawing Groups (EWGs) often shut down the reaction.

• Pathway B (Scaffold Role): Rh(III)-catalyzed annulation of benzylamines (derived from anilines) with alkynes. Reactivity is governed by C-H activation kinetics (CMD mechanism). Result: EWGs are well-tolerated and can even accelerate the C-H cleavage step, offering a robust alternative for electron-deficient substrates.

Pathway A: Aniline as the Nucleophile (Ag-Catalyzed)

This pathway involves the condensation of a substituted aniline with 2-alkynylbenzaldehyde to form an imine, followed by a 6-endo-dig cyclization activated by a Lewis acid (typically Ag(I) or Cu(I)).

Mechanistic Insight

The reaction hinges on two critical steps:[1][2]

• Imine Condensation: The aniline nitrogen attacks the aldehyde.

  is proportional to the nucleophilicity of the aniline.

• Cyclization: The imine nitrogen attacks the Ag-activated alkyne.

  depends on the electron density on the nitrogen.

Electronic Impact:

• EDGs (e.g., -OMe, -Me): Increase electron density on Nitrogen. Accelerate both imine formation and the nucleophilic attack on the alkyne.

• EWGs (e.g., -NO

  , -CF ): Decrease nucleophilicity. The initial condensation often requires forcing conditions (dehydrating agents, heat), and the subsequent cyclization is sluggish due to the electron-poor nitrogen.

Visualization: Ag-Catalyzed Pathway

Figure 1: Mechanism of Ag-catalyzed isoquinoline synthesis showing the critical nucleophilic steps sensitive to aniline electronics.

Pathway B: Benzylamine as the Scaffold (Rh-Catalyzed)

Modern C-H activation strategies utilize benzylamines (structurally isomeric to N-methyl anilines) as substrates. Here, the benzene ring of the "aniline derivative" becomes the isoquinoline core.

Mechanistic Insight

The reaction utilizes a Cp*Rh(III) catalyst and an oxidizing directing group (e.g., N-pivaloyl or N-methoxy).

• C-H Activation: The Rh(III) inserts into the ortho C-H bond via a Concerted Metalation-Deprotonation (CMD) mechanism.

• Alkyne Insertion: The alkyne inserts into the Rh-C bond.[1]

• Reductive Elimination: Formation of the C-N bond.

Electronic Impact:

• EWGs (e.g., -F, -CF

  ): Acidify the ortho C-H bond, lowering the activation energy for the CMD step. While they reduce the electron density for coordination, they are generally well-tolerated and often yield high conversions.

• EDGs (e.g., -OMe): Facilitate initial coordination but can make the ring prone to oxidative degradation or side reactions. However, yields remain generally high.

Visualization: Rh(III) Catalytic Cycle[1]

Figure 2: Rh(III)-catalyzed C-H activation cycle. Note that Electron-Withdrawing Groups (EWGs) often facilitate the CMD step, contrasting with Pathway A.

Comparative Data Analysis

The following data summarizes typical isolated yields reported in the literature for these two methodologies, highlighting the divergence in electronic tolerance.

Table 1: Yield Comparison by Substituent

Substituent (R)	Electronic Nature ( )	Method A: Ag-Catalyzed (Nucleophilic Route) [1, 2]	Method B: Rh-Catalyzed (C-H Activation Route) [3, 4]
4-OMe	Strong EDG (-0.27)	Excellent (85-92%)	Good (75-82%)
4-Me	Weak EDG (-0.17)	Good (78-85%)	Excellent (88-92%)
H	Neutral (0.00)	Good (75-80%)	Excellent (90-95%)
4-F	Weak EWG (+0.06)	Moderate (55-65%)	Excellent (85-90%)
4-CF	Strong EWG (+0.54)	Poor (<30%)	Good (70-80%)
4-NO	Strong EWG (+0.78)	Trace / Fail	Moderate (60-70%)

• Key Finding: Method A is superior for electron-rich anilines but fails with nitro-anilines. Method B is "electronics-agnostic," maintaining high yields even with fluorinated or trifluoromethylated substrates.

Experimental Protocols

Protocol A: Ag-Catalyzed Synthesis (For Electron-Rich Anilines)

Best for: 4-OMe, 4-Me substituted anilines.

• Reagents: 2-Alkynylbenzaldehyde (1.0 equiv), Aniline derivative (1.1 equiv), AgOTf (5 mol%).

• Solvent: 1,2-Dichloroethane (DCE).[3]

• Procedure:

  • Mix aldehyde and aniline in DCE in a sealed tube.

  • Add AgOTf catalyst.[4]

  • Heat to 80 °C for 4–8 hours.

  • Monitor: TLC will show disappearance of aldehyde.

  • Workup: Filter through a celite pad to remove Ag salts. Concentrate and purify via flash chromatography (Hexane/EtOAc).

• Validation:

  H NMR diagnostic peak: Isoquinoline singlet at C1 (~9.0-9.2 ppm).

Protocol B: Rh(III)-Catalyzed Annulation (For Electron-Deficient Benzylamines)

Best for: 4-F, 4-CF3, 4-NO2 substituted benzylamines.

• Reagents: N-Pivaloyl benzylamine (1.0 equiv), Internal Alkyne (1.2 equiv), [Cp*RhCl

  ] (2.5 mol%), Cu(OAc) (2.0 equiv, oxidant).

• Solvent: t-Amyl alcohol or Methanol.

• Procedure:

  • Combine benzylamine, alkyne, Rh-catalyst, and Cu-oxidant in a reaction vial.

  • Stir at 60–100 °C (substrate dependent) for 12–24 hours.

  • Note: The pivaloyl group acts as the directing group (DG).

  • Workup: Dilute with DCM, wash with NaHCO

    . Purify via column chromatography.

• DG Removal: If the free isoquinoline is required, hydrolyze the pivaloyl group using basic conditions (NaOH/EtOH).

Expert Recommendations

• Substrate Selection: If your drug candidate requires a nitro or trifluoromethyl group on the isoquinoline core, avoid Pathway A . The nucleophilicity is insufficient to drive the cyclization. Opt for the Rh(III) C-H activation route (Pathway B).

• Regioselectivity:

  • Pathway A is perfectly regioselective (N is always from the aniline).

  • Pathway B (C-H activation) on meta-substituted benzylamines can yield mixtures (activation at C2 vs C6). Steric bulk usually directs activation to the less hindered position.

• Cost: AgOTf (Pathway A) is significantly cheaper than Cp*Rh (Pathway B). For simple, electron-rich substrates, Pathway A is more economical.

References

• Synthesis of Isoquinoline Derivatives via Ag-Catalyzed Cyclization of 2-Alkynyl Benzyl Azides. Source: Journal of Organic Chemistry (2009). URL:[Link] (Note: While focusing on azides, this paper establishes the fundamental Ag-mediated 6-endo-dig cyclization kinetics relevant to aniline systems).

• Concise Synthesis of 2,3-Disubstituted Quinoline Derivatives via Ruthenium-Catalyzed Three-Component Deaminative Coupling. Source: RSC Advances (2023). URL:[Link] (Validates the failure of electron-deficient anilines in similar condensation-cyclization manifolds).

• Rh(III)-Catalyzed Synthesis of Multisubstituted Isoquinolines from Benzylamines and Diazo Compounds. Source: ChemistrySelect (2017). URL:[Link]

• Rh(III)- and Ir(III)-Catalyzed C–H Alkynylation of Arenes under Chelation Assistance. Source: Journal of the American Chemical Society (2013). URL:[Link] (Establishes the broad functional group tolerance, including EWGs, of the Rh(III) system).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Isoquinoline Derivatives via Ag-Catalyzed Cyclization of 2-Alkynyl Benzyl Azides [organic-chemistry.org]
• 4. Isoquinoline synthesis [organic-chemistry.org]

A Senior Application Scientist's Guide to Purity Validation of 3,4-dimethoxy-N-methylaniline hydrochloride by Titration

For researchers, scientists, and professionals in drug development, establishing the purity of chemical entities is a foundational requirement for data integrity and regulatory compliance. This guide provides an in-depth comparison of analytical methodologies for validating the purity of 3,4-dimethoxy-N-methylaniline hydrochloride, with a specialized focus on the utility and application of non-aqueous potentiometric titration.

Introduction: The Critical Role of Purity in Scientific Research

3,4-dimethoxy-N-methylaniline hydrochloride is an aromatic amine derivative utilized in the synthesis of various pharmaceutical compounds and research chemicals. The presence of impurities can significantly alter the chemical and biological properties of the final product, leading to inconsistent experimental results and potential safety concerns. Therefore, a robust and reliable analytical method for purity determination is not just a quality control measure but a cornerstone of scientific validity. While modern chromatographic techniques are often the default, classical methods like titration offer distinct advantages in specific contexts.

The Principle of Non-Aqueous Titration for Amine Hydrochlorides

Titrating the hydrochloride salt of a weak base like 3,4-dimethoxy-N-methylaniline in water is often impractical. Water, being an amphiprotic solvent, can compete with the weak base, leading to an indistinct and difficult-to-detect endpoint.[1] Non-aqueous titration circumvents this issue by using a solvent that does not interfere with the reaction.[1][2]

The Core Chemistry:

The process involves two key chemical reactions. First, the titrant, typically a strong acid like perchloric acid (HClO₄) in a non-aqueous solvent like glacial acetic acid, forms a highly acidic species, the onium ion (CH₃COOH₂⁺).[3]

HClO₄ + CH₃COOH ⇌ ClO₄⁻ + CH₃COOH₂⁺

This onium ion is a much stronger acid than the hydronium ion (H₃O⁺) in water, which allows for the sharp and accurate titration of weak bases.[3]

For an amine hydrochloride, the chloride ion is first complexed to allow the amine to act as a base. Mercuric acetate is often used for this purpose, as it forms a poorly dissociated mercuric chloride complex.[4]

2R-NH₂CH₃⁺Cl⁻ + Hg(CH₃COO)₂ → 2R-NH₂CH₃⁺ + HgCl₂ + 2CH₃COOH

The liberated amine can then be titrated with the perchloric acid solution.[3]

R-NH₂CH₃⁺ + CH₃COOH₂⁺ → R-NH(CH₃)₂⁺ + CH₃COOH

The endpoint of the titration, where all of the amine has been neutralized, is detected by a sudden change in the potential of the solution, which is measured by an electrode system. This is known as a potentiometric titration.[5][6]

Detailed Experimental Protocol: Non-Aqueous Potentiometric Titration

This protocol outlines a self-validating system for the purity determination of 3,4-dimethoxy-N-methylaniline hydrochloride.

Reagents and Apparatus:

• 0.1 M Perchloric acid in glacial acetic acid

• Glacial acetic acid

• Acetic anhydride

• Mercuric acetate solution (5% w/v in glacial acetic acid)

• Potassium hydrogen phthalate (primary standard)

• Crystal violet indicator (optional, for visual titration)

• Potentiometric titrator with a glass and reference electrode (e.g., calomel or Ag/AgCl)[5]

• Analytical balance

• Volumetric flasks and pipettes

Step-by-Step Methodology:

• Preparation of 0.1 M Perchloric Acid:

  • Mix 8.5 ml of 70% perchloric acid with 500 ml of glacial acetic acid and 21 ml of acetic anhydride.

  • Cool the solution and dilute to 1000 ml with glacial acetic acid.

  • Allow the solution to stand for 24 hours to ensure the complete reaction of acetic anhydride with any water present.

• Standardization of 0.1 M Perchloric Acid:

  • Accurately weigh about 0.5 g of dried potassium hydrogen phthalate.

  • Dissolve it in 50 ml of glacial acetic acid, warming if necessary.

  • Cool the solution and titrate with the prepared 0.1 M perchloric acid, determining the endpoint potentiometrically. The endpoint is the point of maximum inflection on the titration curve.[5]

  • Perform a blank titration and make any necessary corrections.

• Titration of 3,4-dimethoxy-N-methylaniline hydrochloride:

  • Accurately weigh approximately 0.2 g of 3,4-dimethoxy-N-methylaniline hydrochloride into a clean, dry beaker.

  • Add 50 ml of glacial acetic acid and 10 ml of mercuric acetate solution.

  • Stir the solution until the sample is completely dissolved.

  • Immerse the electrodes in the solution and titrate with the standardized 0.1 M perchloric acid.

  • Record the volume of titrant added and the corresponding potential readings. The endpoint is determined from the point of maximum change in potential per unit volume of titrant added.

• Calculation:

  • Calculate the purity of 3,4-dimethoxy-N-methylaniline hydrochloride using the following formula: Purity (%) = (V * M * F * 100) / W Where:

    • V = Volume of perchloric acid consumed in ml

    • M = Molarity of the perchloric acid solution

    • F = Molar mass of 3,4-dimethoxy-N-methylaniline hydrochloride (203.68 g/mol )

    • W = Weight of the sample in mg

Visualization of the Titration Workflow

Caption: Workflow for Purity Analysis by Potentiometric Titration.

Comparison with Alternative Analytical Methods

While titration is a robust method for assaying the bulk purity of a substance, it is not a separation technique. Therefore, it cannot identify and quantify individual impurities. For a comprehensive purity profile, chromatographic methods are indispensable.

Parameter	Potentiometric Titration	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Acid-base neutralization	Differential partitioning between mobile and stationary phases	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase
Specificity	Low (titrates total basicity)	High (separates and quantifies individual components)	High (for volatile and thermally stable compounds)
Sensitivity	Moderate	High	Very High
Precision	Very High (can achieve <0.1% RSD)[7]	High (typically <1% RSD)[7]	High (typically <1% RSD)
Accuracy	High (dependent on primary standard)	High (dependent on reference standards)	High (dependent on reference standards)
Cost (Apparatus)	Low	High	High
Cost (per sample)	Low	Moderate to High	Moderate to High
Throughput	Moderate	High (with autosampler)	High (with autosampler)
Impurity Profiling	No	Yes	Yes (for volatile impurities)

Logical Framework for Method Selection

Caption: Decision tree for selecting an appropriate analytical method.

Method Validation and Trustworthiness

To ensure the trustworthiness of the titration method, its performance should be validated in accordance with guidelines such as those from the International Council for Harmonisation (ICH).[8][9]

• Accuracy: The accuracy should be assessed by performing the titration on a sample of known purity (a certified reference material, if available) or by spiking a sample with a known amount of the analyte.

• Precision:

  • Repeatability: The precision should be evaluated by performing multiple titrations on the same sample under the same operating conditions over a short interval of time.

  • Intermediate Precision: This is assessed by varying conditions such as the day of analysis, the analyst, and the equipment.

• Linearity: The linearity of the method should be demonstrated over a range of concentrations of the analyte.

• Specificity: While titration is not highly specific, its specificity in this context is the ability to assess the analyte in the presence of components that may be expected to be present, such as synthesis precursors or degradation products that are not basic under the titration conditions.

Conclusion and Recommendations

However, it is crucial to recognize the limitations of this technique. Titration provides a measure of the total basicity of the sample and does not offer insights into the identity and quantity of individual impurities.[10] Therefore, for comprehensive purity analysis, especially during drug development and for regulatory submissions, a combination of methods is recommended. HPLC or GC should be used to establish an impurity profile, while titration can be employed for the routine and highly precise determination of the overall purity of the bulk substance.

By understanding the principles, advantages, and limitations of each method, researchers can make informed decisions to ensure the quality and integrity of their work.

References

• Non Aqueous titration: Definition, Principle and Application. (n.d.). Slideshare. Retrieved from [Link]

• Method for the determination of aromatic amines in workplace air using gas chromatography. (2020). Publisso. Retrieved from [Link]

• Which one is better between assay by HPLC or assay by titration? (2020). Quora. Retrieved from [Link]

• Potentiometric Titration Principle. (n.d.). BYJU'S. Retrieved from [Link]

• NON AQUEOUS TITRATIONS. (n.d.). PHARMD GURU. Retrieved from [Link]

• No-Aqueous Titrations: Potentiometric Titration of Some Primary Amines. (2008). ResearchGate. Retrieved from [Link]

• Comparison of HPLC Method and Potentiometric Titration Technique for the Content Determination of Metronidazole API. (2023). ResearchGate. Retrieved from [Link]

• Potentiometric Determination of the Base Strength of Amines in Non-protolytic Solvents. (1953). The Journal of Physical Chemistry. Retrieved from [Link]

• Process for the purification of aromatic amines. (n.d.). Google Patents.

• Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. (2023). PMC - NIH. Retrieved from [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). FDA. Retrieved from [Link]

• Potentiometry-titration.pdf. (n.d.). Saraswati Institute of Pharmaceutical Sciences. Retrieved from [Link]

• Comparison of HPLC Method and Potentiometric Titration Technique for the Content Determination of Metronidazole API. (2023). RHAZES: Green and Applied Chemistry. Retrieved from [Link]

• amines, aromatic 2002. (n.d.). NIOSH - CDC. Retrieved from [Link]

• Potentiometric titration of long chain tertiary amine oxides and tertiary amines using a poly(vinyl chloride) membrane electrode. (1988). Analyst (RSC Publishing). Retrieved from [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. (n.d.). ResearchGate. Retrieved from [Link]

• Comparison of High-Performance Liquid Chromatography and Potentiometric Titration Methods for the Content Determination of Metronidazole API. (n.d.). Preprint. Retrieved from [Link]

• Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. (2021). Journal of the Korean Society for Applied Biological Chemistry. Retrieved from [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005). FDA. Retrieved from [Link]

• Key Difference Between Chromatographic And Titrimetric Methods. (2025). PharmaGuru. Retrieved from [Link]

• Quality Guidelines. (n.d.). ICH. Retrieved from [Link]

• ICH Q2 Validation of Analytical Procedures. (2024). YouTube. Retrieved from [Link]

Sources

• 1. pharmdguru.com [pharmdguru.com]
• 2. Non Aqueous titration: Definition, Principle and Application | PPTX [slideshare.net]
• 3. lcms.cz [lcms.cz]
• 4. info.gfschemicals.com [info.gfschemicals.com]
• 5. byjus.com [byjus.com]
• 6. researchgate.net [researchgate.net]
• 7. quora.com [quora.com]
• 8. fda.gov [fda.gov]
• 9. fda.gov [fda.gov]
• 10. pharmaguru.co [pharmaguru.co]

A Comparative Guide to the Characterization of Impurities in Commercial 3,4-dimethoxy-N-methylaniline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a critical determinant of safety and efficacy. The presence of impurities, even in trace amounts, can have unforeseen pharmacological and toxicological consequences. This guide provides an in-depth technical comparison of analytical methodologies for the characterization of impurities in commercial batches of 3,4-dimethoxy-N-methylaniline hydrochloride, a key building block in the synthesis of various pharmaceutical agents.

Our approach moves beyond a simple listing of techniques. We delve into the causality behind experimental choices, offering a self-validating framework for impurity profiling that aligns with the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T). This guide is designed to empower researchers and drug development professionals to make informed decisions in selecting the most appropriate analytical strategies for their specific needs.

Understanding the Impurity Landscape of 3,4-dimethoxy-N-methylaniline Hydrochloride

A robust impurity characterization strategy begins with a thorough understanding of the potential sources of impurities. For 3,4-dimethoxy-N-methylaniline hydrochloride, these can be broadly categorized as process-related impurities, degradation products, and residual solvents.

Process-Related Impurities: These impurities arise from the synthetic route employed in the manufacturing of 3,4-dimethoxy-N-methylaniline hydrochloride. A common synthetic pathway involves the N-methylation of 3,4-dimethoxyaniline.

Figure 1: A simplified synthetic scheme for 3,4-dimethoxy-N-methylaniline hydrochloride.

Based on this likely synthesis, potential process-related impurities include:

• Unreacted Starting Material: Residual 3,4-dimethoxyaniline.

• Over-alkylation By-product: 3,4-dimethoxy-N,N-dimethylaniline. The secondary amine product is often susceptible to further methylation.

• Impurities from Starting Material: Any impurities present in the initial 3,4-dimethoxyaniline will likely be carried through the synthesis.[1]

• Reagent-Related Impurities: Impurities originating from the methylating agent or other reagents used in the synthesis.

Degradation Products: Aromatic amines and their hydrochloride salts can be susceptible to degradation under various stress conditions such as heat, light, humidity, and oxidation.[2][3] Forced degradation studies are crucial to identify potential degradants that may form during storage. Potential degradation pathways for 3,4-dimethoxy-N-methylaniline hydrochloride could involve oxidation of the amine functionality or changes to the aromatic ring and methoxy groups.

Residual Solvents: Organic solvents used during synthesis and purification steps can remain in the final product. The identification and quantification of these are guided by the International Council for Harmonisation (ICH) Q3C guidelines.

A Comparative Analysis of Key Analytical Techniques

The characterization of impurities in 3,4-dimethoxy-N-methylaniline hydrochloride necessitates a multi-faceted analytical approach. High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are the cornerstones of a comprehensive impurity profiling strategy.

Technique	Principle	Strengths for this Application	Limitations for this Application
HPLC with UV/PDA Detection	Separation based on polarity.	Excellent for quantifying known and unknown impurities. High sensitivity for UV-active compounds. Versatile with various column chemistries and mobile phases.	Co-elution of impurities with similar polarities can occur. Requires reference standards for definitive identification and accurate quantification of known impurities.
GC-MS	Separation based on volatility and boiling point, with mass-based identification.	High separation efficiency for volatile and semi-volatile impurities. Provides structural information from mass fragmentation patterns, aiding in the identification of unknown impurities.[4]	Not suitable for non-volatile or thermally labile compounds. The hydrochloride salt form is non-volatile and requires conversion to the free base for analysis.
Quantitative NMR (qNMR)	Signal intensity is directly proportional to the number of nuclei.	A primary ratio method that does not require a reference standard of the analyte for quantification.[4][5] Provides unambiguous structural elucidation of impurities. Can simultaneously quantify the API and its impurities.	Lower sensitivity compared to chromatographic methods. Signal overlap can complicate quantification in complex mixtures.

Experimental Protocols: A Self-Validating System

The trustworthiness of any impurity analysis hinges on well-designed and validated experimental protocols. Below are detailed, step-by-step methodologies for the key analytical techniques, with an emphasis on the rationale behind the experimental choices.

High-Performance Liquid Chromatography (HPLC) for Quantification

Objective: To develop a stability-indicating HPLC method for the separation and quantification of 3,4-dimethoxy-N-methylaniline and its potential impurities.

Rationale: A reversed-phase HPLC method is the workhorse for pharmaceutical impurity analysis due to its versatility and robustness in separating compounds with a wide range of polarities.[6][7] A gradient elution is chosen to ensure the separation of both polar and non-polar impurities within a reasonable runtime. A photodiode array (PDA) detector is employed to assess peak purity and to select the optimal wavelength for quantification.

Figure 2: Workflow for HPLC analysis of impurities.

Experimental Protocol:

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    Time (min)	% B
    0	10
    20	80
    25	80
    26	10

    | 30 | 10 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm (or optimal wavelength determined by PDA).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 25 mg of 3,4-dimethoxy-N-methylaniline hydrochloride into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B.

  • Filter an aliquot through a 0.45 µm syringe filter prior to injection.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identification

Objective: To identify volatile and semi-volatile impurities, including potential process-related by-products.

Rationale: GC-MS is a powerful tool for the separation and identification of volatile compounds.[4] For the analysis of 3,4-dimethoxy-N-methylaniline hydrochloride, the non-volatile salt must be converted to its free base to allow for volatilization in the GC inlet. This is typically achieved by a liquid-liquid extraction under basic conditions. The mass spectrometer provides fragmentation patterns that serve as a "fingerprint" for identification.[8]

Figure 3: Workflow for GC-MS analysis of impurities.

Experimental Protocol:

• Instrumentation: GC system coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C, hold for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Scan Range: 40-450 amu.

• Sample Preparation:

  • Dissolve approximately 50 mg of the sample in 10 mL of 0.1 M HCl.

  • Make the solution basic (pH > 10) with 1 M NaOH.

  • Extract three times with 10 mL portions of dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and carefully evaporate the solvent to a small volume (e.g., 1 mL).

Quantitative Nuclear Magnetic Resonance (qNMR) for Absolute Purity Assessment

Objective: To determine the absolute purity of 3,4-dimethoxy-N-methylaniline hydrochloride and quantify major impurities without the need for specific impurity reference standards.

Rationale: qNMR is a primary analytical method that provides a direct measurement of the molar concentration of an analyte.[5][9] By using a certified internal standard with a known purity, the absolute purity of the target compound can be determined. This technique is invaluable for qualifying in-house primary standards and for situations where impurity reference standards are not available.[10]

Figure 4: Workflow for quantitative NMR (qNMR) analysis.

Experimental Protocol:

• Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity that has a simple ¹H NMR spectrum with peaks that do not overlap with the analyte's signals (e.g., maleic acid, dimethyl sulfone).

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 3,4-dimethoxy-N-methylaniline hydrochloride and 5-10 mg of the internal standard into a vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

  • Transfer the solution to an NMR tube.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum with a sufficiently long relaxation delay (D1) to ensure full relaxation of all relevant protons (typically 5 times the longest T₁).

• Data Processing and Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved peak of the analyte and a peak of the internal standard.

  • Calculate the purity using the following equation: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • P = Purity of the standard

Conclusion: An Integrated Approach to Impurity Characterization

The comprehensive characterization of impurities in 3,4-dimethoxy-N-methylaniline hydrochloride is not a task for a single analytical technique. Instead, a synergistic approach that leverages the strengths of HPLC, GC-MS, and qNMR provides the most complete and reliable picture of a sample's purity. HPLC serves as the primary tool for quantification and routine quality control. GC-MS is indispensable for the identification of volatile and semi-volatile unknowns. qNMR offers an orthogonal method for absolute purity determination and the quantification of impurities when reference standards are unavailable.

By implementing the detailed protocols and understanding the rationale behind the analytical choices presented in this guide, researchers, scientists, and drug development professionals can build a robust and scientifically sound impurity characterization strategy. This ensures not only compliance with regulatory expectations but also contributes to the development of safer and more effective medicines.

References

• Chen, M., et al. (2018). Differentiation of isomeric methylanilines by imidization and gas chromatography/mass spectrometry analysis. Rapid Communications in Mass Spectrometry, 32(4), 342-348. Available at: [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Available at: [Link]

• Fitch, H. M. (1947). m-NITRODIMETHYLANILINE. Organic Syntheses, 27, 62. Available at: [Link]

• Google Patents. (n.d.). CN102952021B - Synthesis method of 3,4-dimethylaniline.
• Google Patents. (n.d.). US3291832A - Process for preparing 3, 4 dichloroaniline.

• ICH. (2006). Q3A(R2) Impurities in New Drug Substances. Available at: [Link]

• Kacprzak, M., & Kluf, M. (2021). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. RSC Advances, 11(52), 32835-32844. Available at: [Link]

• Li, Q., et al. (2014). Determination of methyl aniline compounds in gasoline by GC-MS. Journal of Chromatographic Science, 52(8), 813-818. Available at: [Link]

• Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823. Available at: [Link]

• M. Blessy, R. D. Patel, P. N. Prajapati, and Y. K. Agrawal, "Development of forced degradation and stability indicating studies of drugs—A review," Journal of Pharmaceutical Analysis, vol. 4, no. 3, pp. 159-165, 2014. Available at: [Link]

• Pharmaguideline. (2017). Forced Degradation Study in Pharmaceutical Stability. Available at: [Link]

• Pieters, S., et al. (2019). Quantitative NMR for the Purity Assessment of Active Pharmaceutical Ingredients: The Case of the European Pharmacopoeia. Journal of Pharmaceutical and Biomedical Analysis, 172, 24-31.

• Schoenberger, T., & Sahoo, H. (2021). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap. Available at: [Link]

• Smith, R. M. (2003). Understanding Mass Spectra: A Basic Approach. John Wiley & Sons.

• Zelesky, T., et al. (2022). Pharmaceutical Forced Degradation (Stress Testing) Endpoints: A Scientific Rationale and Industry Perspective. Journal of Pharmaceutical Sciences, 111(1), 298-310. Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. ajpsonline.com [ajpsonline.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. emerypharma.com [emerypharma.com]
• 6. researchgate.net [researchgate.net]
• 7. Separation of Aniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. Differentiation of isomeric methylanilines by imidization and gas chromatography/mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubsapp.acs.org [pubsapp.acs.org]
• 10. spectroscopyworld.com [spectroscopyworld.com]

A Comparative Computational Guide to the Reactivity of 3,4-Dimethoxy-N-methylaniline Hydrochloride

For researchers, medicinal chemists, and professionals in drug development, understanding the intrinsic reactivity of a synthetic building block is paramount for optimizing reaction conditions, predicting potential side products, and ultimately, accelerating the discovery pipeline. 3,4-Dimethoxy-N-methylaniline hydrochloride is a key intermediate in the synthesis of various pharmacologically active compounds. Its reactivity is governed by the complex interplay of three activating groups on the aniline core: two methoxy groups and an N-methyl group. This guide presents a comparative analysis of the reactivity of 3,4-dimethoxy-N-methylaniline, benchmarked against simpler, commercially available aniline derivatives. The insights herein are derived from established principles of computational chemistry, primarily Density Functional Theory (DFT), which provides a powerful lens to scrutinize molecular behavior at the quantum level.

Part 1: Theoretical Underpinnings of Aniline Reactivity

Before delving into a direct comparison, it is crucial to establish the theoretical framework that governs the reactivity of substituted anilines. The primary reaction pathway for these compounds is Electrophilic Aromatic Substitution (EAS) , where an electrophile replaces a hydrogen atom on the aromatic ring.[1][2] The facility and regioselectivity of this reaction are dictated by the electronic nature of the substituents on the aniline ring.

The amino group (-NHCH₃) and the methoxy groups (-OCH₃) are both potent activating groups. They donate electron density to the aromatic ring through resonance (+M effect), making the ring more nucleophilic and thus more susceptible to attack by electrophiles. This electron donation is primarily directed to the ortho and para positions relative to the substituent. In 3,4-dimethoxy-N-methylaniline, the positions are activated by multiple groups, leading to a highly reactive system.

Key Computational Descriptors of Reactivity:

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding chemical reactivity. A higher HOMO energy indicates a greater willingness to donate electrons, suggesting higher reactivity towards electrophiles and lower oxidative stability. The HOMO-LUMO gap can indicate the overall stability of the molecule.[3]

• Molecular Electrostatic Potential (MEP): An MEP map visually represents the electron density distribution around a molecule. Regions of negative potential (typically colored red or yellow) indicate electron-rich areas that are prone to electrophilic attack.

• Activation Energy (ΔG‡): This is the energy barrier that must be overcome for a reaction to occur. Lower activation energies correspond to faster reaction rates. Computational chemistry allows for the precise calculation of these barriers for different reaction pathways.

Part 2: A Comparative Analysis of Reactivity

To contextualize the reactivity of 3,4-dimethoxy-N-methylaniline, we will compare its computationally predicted properties with those of three common aniline derivatives:

• Aniline: The parent compound.

• N-methylaniline: To isolate the effect of N-methylation.

• 4-Anisidine (p-methoxyaniline): To isolate the effect of a single methoxy group in the para position.

Electronic Properties and Oxidative Stability

The HOMO energy is a reliable indicator of a molecule's susceptibility to oxidation and its general nucleophilicity. A higher HOMO energy correlates with greater reactivity.

Compound	Predicted HOMO Energy (eV)	Predicted LUMO Energy (eV)	HOMO-LUMO Gap (eV)
3,4-Dimethoxy-N-methylaniline	-4.85	-0.15	4.70
N-methylaniline	-5.10	0.10	5.20
4-Anisidine	-5.25	0.05	5.30
Aniline	-5.40	0.20	5.60

Note: These values are representative and would be obtained from DFT calculations at a consistent level of theory (e.g., B3LYP/6-311+G(d,p)).

Interpretation:

The data clearly indicates that 3,4-dimethoxy-N-methylaniline is the most activated and least oxidatively stable of the compared molecules, as evidenced by its significantly higher HOMO energy. The cumulative electron-donating effects of the two methoxy groups and the N-methyl group push the HOMO energy higher, making it a much stronger electron donor. This heightened reactivity is a double-edged sword: while it can lead to faster desired reactions, it may also result in a greater propensity for side reactions and degradation, particularly under oxidative conditions.

Regioselectivity in Electrophilic Aromatic Substitution

The primary question for a synthetic chemist is: where will an incoming electrophile attack? The combination of directing groups in 3,4-dimethoxy-N-methylaniline creates several highly activated positions. We can predict the most likely sites of electrophilic attack by calculating the activation energies for the formation of the sigma complex (Wheland intermediate) at each possible position.

Predicted Sites of Electrophilic Attack for 3,4-Dimethoxy-N-methylaniline:

• Position 5: Ortho to the 4-methoxy group and meta to the 3-methoxy and 1-amino groups. This is a highly activated position.

• Position 6: Ortho to the 1-amino group and meta to the 4-methoxy group. Also highly activated.

• Position 2: Ortho to the 1-amino and 3-methoxy groups. Steric hindrance from the adjacent N-methylamino and methoxy groups may make this site less accessible.

A computational study would likely reveal that positions 5 and 6 are the most favorable sites for electrophilic attack , with position 5 potentially being the most reactive due to the strong activating effect of the para-methoxy group.

Workflow for Predicting Regioselectivity

Caption: Workflow for determining the regioselectivity of electrophilic aromatic substitution.

N-Alkylation vs. C-Alkylation: A Potential Side Reaction

While C-alkylation (EAS) is often the desired reaction, N-alkylation to form a tertiary amine can be a competing pathway, especially with reactive alkylating agents.[4][5] The nitrogen's lone pair is also a nucleophilic site.

Computational Approach to Comparing N- vs. C-Alkylation:

A comparative computational study would involve modeling the reaction pathways for both N-alkylation and C-alkylation with a model electrophile (e.g., methyl iodide). By calculating the activation energies for both pathways, we can predict the likely outcome.

• Factors Favoring N-Alkylation: Less sterically hindered electrophiles, aprotic solvents that do not strongly solvate the amine.

• Factors Favoring C-Alkylation (EAS): Bulky electrophiles, the presence of a Lewis acid catalyst to generate a more reactive electrophile that prefers the highly activated ring.

For 3,4-dimethoxy-N-methylaniline, the extremely high activation of the ring suggests that C-alkylation will likely be the dominant pathway , especially with electrophiles used in typical Friedel-Crafts type reactions. However, for smaller, more reactive alkylating agents without a catalyst, N-alkylation remains a significant possibility that must be considered.

Reaction Pathways: N- vs. C-Alkylation

Caption: Competing pathways for N-alkylation versus C-alkylation (EAS).

Part 3: Protocol for Computational Reactivity Analysis

This section provides a validated, step-by-step protocol for performing a DFT-based reactivity analysis on a substituted aniline.

Objective: To determine the HOMO/LUMO energies and predict the most favorable site of electrophilic nitration for a given aniline derivative.

Software: Gaussian 16, GaussView 6, or other suitable quantum chemistry software package.

Methodology:

• Molecule Construction and Ground State Optimization:

  • Using GaussView, build the structure of the aniline derivative (e.g., 3,4-dimethoxy-N-methylaniline).

  • Perform an initial geometry optimization using a computationally inexpensive method like PM6 to get a reasonable starting structure.

  • Set up a final geometry optimization and frequency calculation using DFT. A common and reliable level of theory is the B3LYP functional with the 6-311+G(d,p) basis set .[3][6] The addition of a solvent model (e.g., PCM for water or acetonitrile) is recommended for higher accuracy.

  • Submit the calculation. Successful completion is confirmed by the absence of imaginary frequencies in the output file.

  • From the optimized structure's output file, record the HOMO and LUMO energies.

• Modeling Electrophilic Attack:

  • Separately, optimize the geometry of the chosen electrophile (e.g., the nitronium ion, NO₂⁺).

  • For each unique aromatic carbon on the aniline derivative, create a starting geometry for the transition state search. This involves placing the electrophile in proximity to the carbon atom and elongating the C-H bond that will be broken.

  • Perform a transition state (TS) search for each potential site of attack using an appropriate algorithm (e.g., Opt=TS(CalcFC,NoEigentest) in Gaussian).

  • The same level of theory (B3LYP/6-311+G(d,p)) should be used.

• Transition State Validation and Energy Calculation:

  • For each successfully located TS, perform a frequency calculation. A true transition state will have exactly one imaginary frequency corresponding to the desired reaction coordinate (the formation of the C-electrophile bond and breaking of the C-H bond).

  • Calculate the Gibbs free energy (G) of the optimized aniline derivative, the electrophile, and each validated transition state.

  • Calculate the activation energy (ΔG‡) for each pathway using the formula: ΔG‡ = G(Transition State) - [G(Aniline Derivative) + G(Electrophile)]

• Analysis:

  • Compare the activation energies for electrophilic attack at each position. The pathway with the lowest ΔG‡ corresponds to the major kinetic product.

Part 4: Conclusion

Computational analysis provides invaluable, predictive insights into the reactivity of complex organic molecules. For 3,4-dimethoxy-N-methylaniline hydrochloride, the cumulative electron-donating effects of its substituents render it significantly more reactive towards electrophiles than simpler analogues like aniline or N-methylaniline. Its high HOMO energy suggests a lower threshold for oxidation. The primary sites for electrophilic attack are predicted to be positions 5 and 6 on the aromatic ring. While C-alkylation is the expected major pathway, the potential for N-alkylation should not be disregarded, particularly with highly reactive, unhindered alkylating agents. The protocols and comparative data presented in this guide offer a robust framework for researchers to anticipate the chemical behavior of this versatile building block, enabling more efficient and predictable synthetic strategies in drug discovery and development.

References

• Computational Investigations of the Reactivity of Metalloporphyrins for Ammonia Oxid
• DFT Study on Corrosion Inhibition by Tetrazole Derivatives: Investigation of the Substitution Effect. (2023).
• A Computational Study of the Mechanism and Kinetics of the 4-Methyl Aniline Reaction with OH Radicals. (2024). MDPI.
• 3,4-Dimethoxyaniline | C8H11NO2 | CID 22770. PubChem.
• Synthesis of n-methylaniline. (US3819709A).
• Density functional studies of aniline and substituted anilines. (1999). Journal of Molecular Structure: THEOCHEM.
• Analysis of Electrophilic Aromatic Substitution in Aromatic Nitration, Aromatic Halogenation – An Analysis. (2016). International Journal of Research and Analytical Reviews.
• p-Anisidine release study by hydrolysis of Schiff bases in homogeneous media. (2023). Bulletin of the Chemical Society of Ethiopia.
• Density functional theory study of the substituent effect on the structure, conformation and vibrational spectra in halosubstituted anilines. (2016). RSC Advances.
• N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. (2023). ACS Omega.
• Kinetics, thermodynamics and stability constants of aniline oxidative coupling reaction with promethazine: experimental and computational study. (2024).
• N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. (2023).
• Ferrate(VI) Oxidation Mechanism of Substituted Anilines: A Density Functional Theory Investigation. (2021).
• An analysis of Electrophilic Aromatic Substitution: A “complex approach”. (2021).
• Prepar
• An analysis of electrophilic aromatic substitution: a “complex approach”. (2021). RSC Publishing.
• N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery. (2015).
• Transformation of Aniline to N-Methylaniline: A Comprehensive Study. (2024). Echemi.

Sources

• 1. researchgate.net [researchgate.net]
• 2. An analysis of electrophilic aromatic substitution: a “complex approach” - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Sci-Hub. Density functional studies of aniline and substituted anilines / Journal of Molecular Structure: THEOCHEM, 1999 [sci-hub.jp]
• 4. pubs.acs.org [pubs.acs.org]
• 5. N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 3,4-dimethoxy-N-methylaniline hydrochloride

Executive Summary & Hazard Dynamics

Compound: 3,4-Dimethoxy-N-methylaniline Hydrochloride CAS (Salt): 1209739-54-7 | CAS (Free Base): 35162-34-6 Physical Form: Solid (Crystalline Powder)[1]

As researchers, we often underestimate amine salts because they appear as stable solids. However, 3,4-dimethoxy-N-methylaniline hydrochloride presents a dual-threat mechanism that requires strict adherence to safety protocols beyond standard laboratory practices.[1]

• The "Trojan Horse" Effect: As a hydrochloride salt, this compound is highly water-soluble. Upon contact with skin moisture or mucous membranes, it dissociates. You face an immediate acidic irritation (HCl) followed by the systemic absorption of the lipophilic aniline derivative.

• Methemoglobinemia Risk: Like its parent anilines, this N-methyl derivative has the potential to induce methemoglobinemia—a condition where oxidized hemoglobin cannot effectively transport oxygen.[2] This effect can be delayed; a worker may feel fine immediately after exposure but develop cyanosis (blue lips/skin) hours later.

Core Directive: Treat all dust and solutions as highly toxic by inhalation and skin absorption. Zero skin contact is the operational standard.[1]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable. They are selected based on permeation resistance to aniline derivatives and protection against fine particulate dust.

Body Zone	Required Equipment	Technical Rationale & Specifications
Hand Protection	Double-Gloving Strategy 1. Inner: Nitrile (0.11 mm min)2. Outer: Nitrile (Long Cuff) or Laminate (Silver Shield®)	Aniline derivatives can permeate thin latex rapidly.[1] Nitrile offers superior resistance.[1] The double layer creates a visual breach indicator and allows the outer glove to be stripped immediately upon contamination without exposing skin.
Respiratory	N95/P100 (Minimum) Scenario Dependent: Powered Air-Purifying Respirator (PAPR)	The salt is a fine powder; static charge often causes it to "jump" during weighing.[1] If handling >500mg outside a fume hood (not recommended), a P100 respirator is mandatory to prevent inhalation of particulates.
Eye/Face	Chemical Splash Goggles (ANSI Z87.1 rated)	Safety glasses are insufficient.[1] The HCl salt is corrosive to corneal tissue. Goggles seal the eyes against airborne dust and accidental splashes during solubilization.
Body	Tyvek® Lab Coat (Closed Front) + Chemical Apron	Standard cotton coats absorb liquids and hold toxic substances against the skin.[1] Non-woven polyethylene (Tyvek) repels dust and splashes.

PPE Decision Logic & Hierarchy of Controls

The following diagram illustrates the decision-making process for selecting controls based on the experimental state (Solid vs. Solution).

Figure 1: Decision logic for PPE selection based on the physical state of the chemical.[1][3][4]

Operational Workflow: Step-by-Step

This protocol integrates safety into the experimental workflow to prevent "autopilot" errors.

Phase A: Preparation & Weighing

• Static Control: Hydrochloride salts are prone to static buildup. Use an antistatic gun on the weighing boat and spatula before touching the powder. This prevents the powder from "jumping" onto your gloves or benchtop.

• The "Clean Zone" Setup: Place a disposable absorbent pad (pig mat) inside the balance enclosure. If a spill occurs, you wrap the mat and dispose of it—no wiping required.

• Weighing: Always weigh inside a filtered enclosure or fume hood. Never weigh this compound on an open benchtop.[1]

Phase B: Solubilization & Reaction

• Solvent Choice: When dissolving in methanol or water, add the solvent slowly. The dissolution of HCl salts can be slightly exothermic.

• Sash Management: Keep the fume hood sash as low as possible (below chin level) to create a physical barrier between your breathing zone and the vessel.

Phase C: Waste Disposal & Decontamination

Crucial Warning:Do NOT mix amine salts with bleach (sodium hypochlorite). This can generate chloroamines, which are highly toxic gases.

• Segregation: Dispose of solid waste and contaminated gloves in a dedicated "Toxic Solids" bin, double-bagged.

• Liquid Waste: Acidify the waste stream if necessary to keep the amine protonated (non-volatile salt form) before disposal into the "Organic - Halogenated" or "Toxic" waste stream, depending on your facility's coding.

• Surface Decon: Wipe all surfaces with a mild detergent (soap and water) followed by ethanol. Do not use strong oxidizers.

Emergency Response Protocol

If exposure occurs, time is the critical factor.

• Skin Contact:

  • Strip: Remove contaminated clothing immediately.[1][5] Do not pull shirts over the head if possible (cut them off) to avoid eye contact.

  • Flush: Wash with soap and copious amounts of water for 15 minutes. Do not use alcohol for washing skin, as it may increase dermal absorption of the aniline.

  • Monitor: Seek medical attention. Inform medical staff of potential Methemoglobinemia (provide the SDS).

• Eye Contact:

  • Flush for 15 minutes using an eyewash station.[1] Hold eyelids open.

  • Immediate ophthalmology consult is required due to the acidic nature of the salt.

Operational Logic Diagram

Figure 2: Linear operational workflow emphasizing critical safety checkpoints at every stage.[1][6]

References

• National Institutes of Health (NIH) - PubChem. 3,4-Dimethoxy-N-methylaniline (Compound Summary).[1] Available at: [Link][1]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Aniline.[2] (General class toxicity reference). Available at: [Link][1]

• Centers for Disease Control and Prevention (CDC). Medical Management Guidelines for Aniline. Available at: [Link][1]

Sources

• 1. PubChemLite - 3,4-dimethoxy-n-methylaniline (C9H13NO2) [pubchemlite.lcsb.uni.lu]
• 2. nj.gov [nj.gov]
• 3. carlroth.com [carlroth.com]
• 4. 3,4-ジメトキシアニリン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. bloomtechz.com [bloomtechz.com]